(3R,4R)-3,4-Hexanediol

Core Science & Biosynthesis

(3R,4R)-3,4-Hexanediol chemical properties and structure

An In-depth Technical Guide on (3R,4R)-3,4-Hexanediol: Chemical Properties and Structure

Introduction

(3R,4R)-3,4-Hexanediol is a chiral vicinal diol, a class of molecules that are pivotal as building blocks in asymmetric synthesis.[1] Its C₂-symmetry and stereochemically defined hydroxyl groups make it a valuable intermediate in the creation of complex, biologically active molecules, particularly in the pharmaceutical industry.[1][2] This technical guide provides a comprehensive overview of the chemical properties, structure, and synthetic methodologies related to (3R,4R)-3,4-Hexanediol, tailored for researchers, scientists, and professionals in drug development.

Chemical Properties and Structure

3,4-Hexanediol (B1617544) possesses two chiral centers at the C3 and C4 positions, which gives rise to three stereoisomers: a pair of enantiomers, (3R,4R)-3,4-Hexanediol and (3S,4S)-3,4-Hexanediol, and an achiral meso compound, (3R,4S)-3,4-Hexanediol.[3][4] The specific three-dimensional arrangement of the hydroxyl groups in the (3R,4R) enantiomer is crucial as it dictates its interaction with other chiral molecules and its utility in stereoselective reactions.[1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3,4-Hexanediol. Data for the specific (3R,4R) enantiomer is limited; therefore, properties for the general compound or other stereoisomers are provided where available.

Property	Value	Reference
IUPAC Name	(3R,4R)-hexane-3,4-diol
Synonyms	(3R,4R)-3,4-Dihydroxyhexane	[3]
CAS Number	53448-10-5	[5]
Molecular Formula	C₆H₁₄O₂	[3]
Molecular Weight	118.17 g/mol	[3][6]
Melting Point	16 °C (for 3,4-Hexanediol)	[3]
Boiling Point	207 °C (for 3,4-Hexanediol)	[3]
Density	0.957 g/cm³ (for 3,4-Hexanediol)	[3]
Solubility in Water	100 g/L at 20 °C (for 3,4-Hexanediol)	[3]
LogP (Octanol/Water)	0.25	[3]
Canonical SMILES	CC--INVALID-LINK--O">C@HO	[7]
InChI Key	POFSNPPXJUQANW-PHDIDXHHSA-N	[8]

Chemical Structure

The structure of (3R,4R)-3,4-Hexanediol features a six-carbon hexane (B92381) backbone with hydroxyl (-OH) groups located on the third and fourth carbon atoms. The (3R,4R) designation specifies the absolute configuration at these two stereocenters according to the Cahn-Ingold-Prelog priority rules.

Caption: 2D structure of (3R,4R)-3,4-Hexanediol.

Experimental Protocols

The enantiomerically pure synthesis of (3R,4R)-3,4-Hexanediol is critical for its application in asymmetric synthesis. Several reliable methods have been established.

Protocol 1: Sharpless Asymmetric Dihydroxylation

This protocol describes the synthesis of (3R,4R)-3,4-Hexanediol from (E)-3-hexene (trans-3-hexene) using the AD-mix-β catalyst system, which typically yields the chiral diol with high enantiomeric excess (>95% ee).[2]

Materials:

• (E)-3-Hexene

• AD-mix-β

• tert-Butanol (B103910)

• Water

• Methanesulfonamide (B31651) (CH₃SO₂NH₂)

• Sodium sulfite (B76179) (Na₂SO₃)

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: Prepare a mixture of tert-butanol and water (1:1 ratio). Cool the mixture to 0 °C in an ice bath.

• Reagent Addition: To the cooled solvent, add AD-mix-β (approximately 1.4 g per 1 mmol of alkene) and methanesulfonamide (1 equivalent). Stir until the reagents are dissolved.

• Substrate Addition: Add (E)-3-hexene (1 equivalent) to the reaction mixture.

• Reaction Monitoring: Stir the mixture vigorously at 0 °C. The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within 6 to 24 hours.

• Quenching: Once the reaction is complete, quench it by adding solid sodium sulfite (approximately 1.5 g per gram of AD-mix-β). Allow the mixture to warm to room temperature and stir for an additional hour.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter the solution and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude diol by silica gel column chromatography using a hexane:ethyl acetate gradient as the eluent to afford pure (3R,4R)-3,4-Hexanediol.[2]

Caption: Workflow for Sharpless Asymmetric Dihydroxylation.

Protocol 2: Synthesis from D-Mannitol (Chiral Pool Synthesis)

This method utilizes D-mannitol, a readily available chiral starting material, and involves a multi-step process of protection, cleavage, Grignard reaction, and deprotection.[1][9]

Procedure Outline:

• Protection: D-Mannitol is first converted to 1,2:5,6-di-O-isopropylidene-D-mannitol by reacting it with acetone (B3395972) in the presence of an acid catalyst.[1]

• Oxidative Cleavage: The central diol of the protected mannitol (B672) is cleaved using an oxidizing agent like sodium periodate (B1199274) (NaIO₄) to produce two equivalents of (R)-2,3-O-isopropylideneglyceraldehyde.[1]

• Grignard Reaction: The resulting aldehyde is treated with ethylmagnesium bromide (EtMgBr). This reaction forms the C-C bond and sets the second stereocenter.

• Deprotection: The isopropylidene protecting groups are removed under acidic conditions to yield the final (3R,4R)-3,4-Hexanediol product.[1]

• Purification: The final product is purified by column chromatography or distillation.[1]

Caption: Workflow for synthesis from D-Mannitol.

Protocol 3: Biocatalytic Reduction

This protocol uses a stereospecific enzyme to reduce 3,4-hexanedione (B1216349) to (3R,4R)-3,4-Hexanediol.[6]

Materials:

• 3,4-Hexanedione

• Purified Butanediol (B1596017) Dehydrogenase (Bdh1p) from Saccharomyces cerevisiae

• Formate (B1220265) Dehydrogenase (FDH)

• β-Nicotinamide adenine (B156593) dinucleotide (NADH)

• Formate

Procedure:

• Reaction Setup: Prepare a buffered solution containing 3,4-hexanedione.

• Enzyme Addition: Add the purified butanediol dehydrogenase (Bdh1p) and formate dehydrogenase (FDH).

• Cofactor Regeneration: Include NADH and formate in the mixture. The FDH will regenerate the NADH consumed by the Bdh1p, ensuring high conversion.[6]

• Incubation: Incubate the reaction under controlled temperature and pH until the reduction is complete.

• Workup and Purification: Extract the product with a suitable organic solvent, dry the extract, concentrate, and purify as required.[6]

Applications in Research and Development

While research on the direct biological activity of (3R,4R)-3,4-Hexanediol is limited, its significance lies in its role as a versatile chiral synthon.[3][10]

• Chiral Building Blocks: The C₂-symmetry of (3R,4R)-3,4-Hexanediol makes it an exceptionally useful starting material for synthesizing complex chiral molecules, including active pharmaceutical ingredients (APIs).[1] The hydroxyl groups can be easily converted into other functional groups, providing a handle to construct intricate molecular architectures with high stereocontrol.[1]

• Chiral Ligands and Auxiliaries: This diol is an excellent precursor for the synthesis of chiral ligands used in metal-catalyzed asymmetric reactions such as hydrogenation and hydroformylation.[1] It can also function as a chiral auxiliary, guiding the stereochemical outcome of a reaction before being removed.

• Biomaterials: Like other diols, 3,4-hexanediol is being explored for its potential in developing biomaterials. Its biocompatibility and ability to form hydrogels make it a candidate for applications in regenerative medicine, such as scaffolds for promoting cell growth.[10]

Caption: Role of (3R,4R)-3,4-Hexanediol in synthesis.

Conclusion

(3R,4R)-3,4-Hexanediol is a synthetically valuable chiral diol. Its well-defined stereochemistry provides a powerful tool for controlling the three-dimensional structure of molecules in drug discovery and materials science. The availability of robust synthetic methods, such as Sharpless Asymmetric Dihydroxylation and chiral pool synthesis, ensures access to this important building block for advanced applications. A thorough understanding of its properties and reactivity is essential for its effective use in the development of novel, enantiomerically pure compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 3,4-Hexanediol, (3R,4R)- | 53448-10-5 [chemicalbook.com]
• 6. 3,4-Hexanediol | 922-17-8 | Benchchem [benchchem.com]
• 7. (3R,4S)-hexane-3,4-diol | C6H14O2 | CID 12427242 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (3R,4R)-3,4-Hexanediol | 53448-10-5 [sigmaaldrich.com]
• 9. Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 10. Buy 3,4-Hexanediol | 922-17-8 [smolecule.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Stereochemistry and Chirality of (3R,4R)-3,4-Hexanediol

This technical guide provides a comprehensive overview of the stereochemistry, synthesis, and significance of (3R,4R)-3,4-hexanediol. As a chiral vicinal diol, this molecule and its stereoisomers are fundamental building blocks in asymmetric synthesis, particularly in the development of pharmaceuticals where stereochemistry dictates biological activity.[1][2][3]

Core Concepts: Stereochemistry of 3,4-Hexanediol (B1617544)

3,4-Hexanediol possesses two chiral centers at carbons C3 and C4.[2] This structural feature gives rise to three distinct stereoisomers: a pair of enantiomers and a meso compound.[1][2][4]

• Enantiomers : (3R,4R)-3,4-hexanediol and (3S,4S)-3,4-hexanediol are non-superimposable mirror images of each other.[1][4] These molecules are chiral and optically active, meaning they rotate plane-polarized light.[5][6][7]

• Meso Compound : (3R,4S)-3,4-hexanediol contains an internal plane of symmetry, which makes it achiral and optically inactive, despite having two chiral centers.[1][2][4]

• Diastereomers : The relationship between one of the enantiomers (e.g., (3R,4R)) and the meso form is diastereomeric. Diastereomers are stereoisomers that are not mirror images of each other.[1]

The stereochemical relationships are visualized below.

Caption: Stereochemical relationships between the isomers of 3,4-hexanediol.

Physicochemical and Spectroscopic Data

Physicochemical Properties

Property	(3R,4R)-3,4-Hexanediol	(3S,4S)-3,4-Hexanediol	meso-(3R,4S)-3,4-Hexanediol	Racemic (±)-3,4-Hexanediol
IUPAC Name	(3R,4R)-hexane-3,4-diol	(3S,4S)-hexane-3,4-diol	(3R,4S)-hexane-3,4-diol	hexane-3,4-diol
CAS Number	53448-10-5[1]	118294-11[1]	22520-39-4[1][8]	922-17-8[1][9]
Molecular Formula	C₆H₁₄O₂[1][3]	C₆H₁₄O₂[1]	C₆H₁₄O₂[1]	C₆H₁₄O₂[1]
Molecular Weight	118.17 g/mol [1][3]	118.17 g/mol	118.17 g/mol [8]	118.17 g/mol
Optical Activity	Optically Active[4]	Optically Active[4]	Optically Inactive (Achiral)[4]	Optically Inactive

Spectroscopic Data

Spectroscopic techniques are crucial for the structural elucidation and purity assessment of 3,4-hexanediol.[2]

Technique	Feature	Expected Characteristics
¹H NMR	CH₃ (H-1, H-6)	~0.9 ppm (triplet, 6H)[2]
CH₂ (H-2, H-5)	~1.5 ppm (multiplet, 4H)[2]
CH (H-3, H-4)	~3.5 ppm (multiplet, 2H)[2]
OH	Variable (broad singlet, 2H)[2]
¹³C NMR	CH₃	~10-15 ppm
CH₂	~25-35 ppm
CH-OH	~70-75 ppm
IR Spectroscopy	O-H Stretch	Strong, broad band at 3200-3600 cm⁻¹[2][10]
C-H Stretch	Sharp peaks at 2850-3000 cm⁻¹[2][10]
C-O Stretch	Peak around 1050-1150 cm⁻¹[2][10]
Mass Spec (EI)	Molecular Ion (M⁺)	m/z 118 (may be weak or absent)[2]
Fragmentation	Cleavage of the C-C bond between hydroxyl groups to yield propionaldehyde (B47417) fragments.[2]

Enantioselective Synthesis of (3R,4R)-3,4-Hexanediol

The synthesis of enantiomerically pure vicinal diols is a key challenge in modern organic chemistry.[3] Several robust methods have been established to produce (3R,4R)-3,4-hexanediol with high stereocontrol.

Chiral Pool Synthesis from D-Mannitol

This approach utilizes a readily available and inexpensive chiral starting material, D-mannitol, to synthesize (3R,4R)-3,4-hexanediol through a multi-step process involving protection and deprotection of hydroxyl groups.[3][11][12]

Caption: General workflow for the synthesis of (3R,4R)-3,4-hexanediol from D-mannitol.

Experimental Protocol:

• Step 1: Protection: D-mannitol is treated with acetone (B3395972) under acidic conditions to form 1,2:5,6-di-O-isopropylidene-D-mannitol, protecting four of the six hydroxyl groups.

• Step 2: Oxidative Cleavage: The remaining vicinal diol at C3 and C4 is cleaved using an oxidizing agent like sodium periodate (B1199274) (NaIO₄) to yield two equivalents of a protected glyceraldehyde derivative.

• Step 3: Grignard Reaction: The aldehyde is then reacted with ethylmagnesium bromide (EtMgBr). This step forms the new C-C bonds and sets the stereochemistry at the new carbinol centers.

• Step 4: Deprotection: The isopropylidene protecting groups are removed using acidic hydrolysis to yield the final product, (3R,4R)-3,4-hexanediol.[3]

• Step 5: Purification: The final compound is purified using column chromatography or distillation.[3]

Sharpless Asymmetric Dihydroxylation

The Sharpless Asymmetric Dihydroxylation is a highly reliable method for the enantioselective synthesis of vicinal diols from prochiral alkenes.[3] To obtain (3R,4R)-3,4-hexanediol, trans-3-hexene (B77681) is subjected to dihydroxylation using the AD-mix-β reagent.

Caption: Synthesis of (3R,4R)-3,4-hexanediol via Sharpless Asymmetric Dihydroxylation.

Experimental Protocol:

• Reaction Setup: A mixture of tert-butanol (B103910) and water is cooled to 0 °C in a round-bottom flask.[3]

• Reagent Addition: The AD-mix-β formulation, which contains the osmium catalyst, the chiral ligand ((DHQD)₂PHAL), potassium ferricyanide (B76249) (the re-oxidant), and potassium carbonate, is added to the solvent.[4]

• Substrate Addition: trans-3-Hexene is added to the stirred reaction mixture.

• Reaction Monitoring: The reaction is stirred vigorously at 0 °C and its progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Once the reaction is complete, it is quenched with sodium sulfite. The product is then extracted into an organic solvent (e.g., ethyl acetate), and the organic layers are combined, dried, and concentrated.

• Purification: The crude product is purified by flash column chromatography on silica (B1680970) gel to yield enantiomerically pure (3R,4R)-3,4-hexanediol.

Applications in Drug Development and Asymmetric Synthesis

Chirality is a critical factor in drug design, as enantiomers of a drug can exhibit significantly different pharmacological, metabolic, and toxicological profiles.[13] One enantiomer may be therapeutically active, while the other could be inactive or even harmful.[13]

Chiral vicinal diols like (3R,4R)-3,4-hexanediol are highly valuable intermediates in the pharmaceutical industry.[3][14] Their C₂-symmetry makes them particularly useful in two main areas:

• Chiral Building Blocks: They serve as starting materials for the synthesis of complex, biologically active molecules, where their pre-defined stereocenters guide the stereochemistry of subsequent reactions.[2][3]

• Chiral Ligands and Auxiliaries: They can be used to synthesize chiral ligands for metal-catalyzed asymmetric reactions (e.g., hydrogenation, oxidation) or as chiral auxiliaries to control stereoselectivity in a wide range of chemical transformations.[3][14]

The interaction between a chiral drug and its biological target (like an enzyme or receptor) is highly stereospecific, analogous to a hand fitting into a glove.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Solved Draw all stereoisomers of 3, 4-hexanediol. Circle all | Chegg.com [chegg.com]
• 6. Chirality and Optical Activity [chemed.chem.purdue.edu]
• 7. 5.4 Optical Activity – Organic Chemistry I [kpu.pressbooks.pub]
• 8. meso-3,4-Hexanediol [webbook.nist.gov]
• 9. 3,4-hexanediol - Wikidata [wikidata.org]
• 10. 3,4-Hexanediol | 922-17-8 | Benchchem [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 13. juniperpublishers.com [juniperpublishers.com]
• 14. alfachemic.com [alfachemic.com]

Synthesis of (3R,4R)-3,4-Hexanediol from D-Mannitol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of the chiral diol (3R,4R)-3,4-hexanediol, a valuable building block in asymmetric synthesis, utilizing the chiral pool approach starting from the readily available and inexpensive D-mannitol. This multi-step synthesis leverages the inherent stereochemistry of D-mannitol to achieve the desired enantiomerically pure product through a sequence of protection, carbon-carbon bond formation, and deprotection steps.

Introduction

Chiral vicinal diols, such as (3R,4R)-3,4-hexanediol, are of significant interest in the pharmaceutical and fine chemical industries due to their utility as chiral auxiliaries, ligands for asymmetric catalysis, and as key intermediates in the synthesis of complex, biologically active molecules. The "chiral pool" approach is a powerful strategy in organic synthesis that utilizes readily available, enantiomerically pure natural products as starting materials. D-mannitol, a sugar alcohol with C2 symmetry, serves as an excellent chiral precursor for the synthesis of a variety of stereochemically defined molecules.

The synthesis of (3R,4R)-3,4-hexanediol from D-mannitol is a reliable, albeit lengthy, route that offers high enantiopurity.[1] The overall strategy involves the protection of the 1,2- and 5,6-hydroxyl groups of D-mannitol, followed by oxidative cleavage of the central C3-C4 bond to yield two equivalents of a protected three-carbon chiral building block. Subsequent carbon-carbon bond formation via a Grignard reaction, followed by deprotection, affords the target molecule.

Quantitative Data Summary

The following table summarizes the quantitative data for the key steps in the synthesis of (3R,4R)-3,4-hexanediol from D-mannitol. Please note that the overall yield for this multi-step synthesis is approximately 20%.[1]

Step No.	Reaction	Starting Material	Key Reagents	Product	Reported Yield (%)
1	Acetonide Protection	D-Mannitol	Acetone (B3395972), Zinc Chloride	1,2:5,6-di-O-isopropylidene-D-mannitol	87
2	Oxidative Cleavage	1,2:5,6-di-O-isopropylidene-D-mannitol	Sodium periodate (B1199274) (NaIO₄)	(R)-2,3-O-isopropylideneglyceraldehyde	High (not specified)
3	Grignard Reaction	(R)-2,3-O-isopropylideneglyceraldehyde	Ethylmagnesium bromide (EtMgBr)	Protected (3R,4R)-3,4-hexanediol	Moderate (not specified)
4	Deprotection	Protected (3R,4R)-3,4-hexanediol	Aqueous Acid (e.g., H₂SO₄)	(3R,4R)-3,4-Hexanediol	High (not specified)

Experimental Protocols

Step 1: Synthesis of 1,2:5,6-di-O-isopropylidene-D-mannitol

This procedure details the protection of the terminal diols of D-mannitol as their isopropylidene acetals.

Materials:

• D-mannitol

• Anhydrous Acetone

• Zinc Chloride (fused, powdered)

• Sodium Carbonate

• Diethyl Ether

Procedure:

• A round-bottomed flask is charged with anhydrous acetone and powdered fused zinc chloride. The mixture is stirred to dissolve the zinc chloride.

• D-mannitol is added portion-wise to the stirred solution. The flask is securely stoppered and the mixture is stirred at room temperature for approximately 5 hours, by which time the D-mannitol should have dissolved.

• The reaction mixture is then cooled in an ice bath, and a cold solution of sodium carbonate in water is added slowly with vigorous stirring to neutralize the catalyst and precipitate zinc carbonate.

• The precipitate is removed by filtration, and the filter cake is washed with acetone.

• The combined filtrate and washings are concentrated under reduced pressure to a syrup.

• The syrup is dissolved in diethyl ether and washed with water. The aqueous layer is back-extracted with diethyl ether.

• The combined ether extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed by rotary evaporation to yield the crude product.

• The product can be purified by recrystallization from a suitable solvent system like diethyl ether/petroleum ether to afford 1,2:5,6-di-O-isopropylidene-D-mannitol as a white crystalline solid.

Step 2: Synthesis of (R)-2,3-O-isopropylideneglyceraldehyde

This step involves the oxidative cleavage of the central diol of the protected mannitol (B672) derivative.

Materials:

• 1,2:5,6-di-O-isopropylidene-D-mannitol

• Sodium periodate (NaIO₄)

• Diethyl Ether

• Water

• Anhydrous Sodium Sulfate

Procedure:

• 1,2:5,6-di-O-isopropylidene-D-mannitol is dissolved in a suitable organic solvent such as diethyl ether in a round-bottomed flask.

• An aqueous solution of sodium periodate is added to the stirred solution of the protected mannitol. The reaction is a biphasic mixture.

• The reaction mixture is stirred vigorously at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is transferred to a separatory funnel. The organic layer is collected, and the aqueous layer is extracted with diethyl ether.

• The combined organic extracts are washed with saturated aqueous sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is carefully removed by distillation at atmospheric pressure to avoid co-distillation of the volatile aldehyde product. The crude (R)-2,3-O-isopropylideneglyceraldehyde is typically used in the next step without further purification.

Step 3: Synthesis of Protected (3R,4R)-3,4-Hexanediol via Grignard Reaction

This crucial step establishes the C3-C4 carbon-carbon bond with the desired stereochemistry. The diastereoselectivity of this reaction is governed by chelation control, where the magnesium of the Grignard reagent coordinates to both the carbonyl oxygen and the ether oxygen of the isopropylidene group, leading to preferential attack from the less hindered face of the aldehyde.

Materials:

• (R)-2,3-O-isopropylideneglyceraldehyde

• Ethylmagnesium bromide (EtMgBr) solution in THF or diethyl ether

• Anhydrous Diethyl Ether or Tetrahydrofuran (THF)

• Saturated aqueous Ammonium (B1175870) Chloride (NH₄Cl) solution

Procedure:

• A solution of (R)-2,3-O-isopropylideneglyceraldehyde in anhydrous diethyl ether or THF is prepared in a flame-dried, three-necked flask equipped with a dropping funnel, a magnetic stirrer, and a nitrogen inlet.

• The solution is cooled to a low temperature (e.g., -78 °C) using a dry ice/acetone bath.

• A solution of ethylmagnesium bromide in the same anhydrous solvent is added dropwise from the addition funnel to the cooled aldehyde solution with vigorous stirring. The rate of addition should be controlled to maintain the low temperature.

• After the addition is complete, the reaction mixture is stirred at the low temperature for a specified period, and the progress is monitored by TLC.

• The reaction is quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride while maintaining a low temperature.

• The mixture is allowed to warm to room temperature, and the layers are separated. The aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to give the crude protected diol. Purification can be achieved by column chromatography on silica (B1680970) gel.

Step 4: Deprotection to (3R,4R)-3,4-Hexanediol

The final step involves the removal of the isopropylidene protecting groups to yield the target diol.

Materials:

• Protected (3R,4R)-3,4-hexanediol

• Aqueous Sulfuric Acid (e.g., 1%) or other acidic catalyst (e.g., p-toluenesulfonic acid in methanol)

• Sodium Bicarbonate

• Ethyl Acetate

Procedure:

• The protected diol is suspended or dissolved in a dilute aqueous solution of sulfuric acid.

• The mixture is heated at reflux for several hours. The progress of the deprotection can be monitored by TLC.

• After the reaction is complete, the mixture is cooled to room temperature and neutralized by the careful addition of a base such as sodium bicarbonate.

• The aqueous solution is then extracted multiple times with an organic solvent like ethyl acetate.

• The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude (3R,4R)-3,4-hexanediol can be purified by distillation or column chromatography to yield the pure product.

Visualizations

Experimental Workflow

Caption: Synthetic workflow for (3R,4R)-3,4-hexanediol from D-mannitol.

Logical Relationship of Key Transformations

Caption: Key transformations in the synthesis of (3R,4R)-3,4-hexanediol.

Conclusion

The synthesis of (3R,4R)-3,4-hexanediol from D-mannitol exemplifies a classic chiral pool strategy, providing a reliable route to this valuable enantiomerically pure building block. While the multi-step nature of the synthesis results in a moderate overall yield, the high stereochemical control afforded by the starting material makes it an attractive method for obtaining optically pure (3R,4R)-3,4-hexanediol. The detailed protocols and workflow visualizations provided in this guide are intended to serve as a valuable resource for researchers in the fields of organic synthesis and drug development.

References

• 1. benchchem.com [benchchem.com]

Enantioselective Synthesis of (3R,4R)-3,4-Hexanediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core methodologies for the enantioselective synthesis of (3R,4R)-3,4-hexanediol, a valuable chiral building block in the development of pharmaceuticals and other bioactive molecules. The stereochemically defined hydroxyl groups of this C₂-symmetric diol offer versatile handles for the construction of complex molecular architectures with a high degree of stereocontrol. This document details established synthetic strategies, including the Sharpless asymmetric dihydroxylation, enzymatic synthesis, and chiral pool approaches.

Core Synthetic Strategies

The enantioselective synthesis of (3R,4R)-3,4-hexanediol can be effectively achieved through several key methods. The selection of a particular route is often dictated by factors such as substrate availability, desired enantiopurity, scalability, and the availability of specialized reagents or biocatalysts.

Sharpless Asymmetric Dihydroxylation

The Sharpless asymmetric dihydroxylation is a powerful and widely employed method for the enantioselective preparation of vicinal diols from prochiral olefins.[1] This reaction utilizes a catalytic amount of osmium tetroxide in the presence of a chiral ligand derived from cinchona alkaloids. For the synthesis of (3R,4R)-3,4-hexanediol, the commercially available reagent mixture AD-mix-β, which contains the chiral ligand (DHQD)₂PHAL, is used with (E)-3-hexene as the substrate.[2][3][4] The reaction proceeds with high enantioselectivity and is highly reliable.[2]

Sharpless Asymmetric Dihydroxylation Workflow for (3R,4R)-3,4-Hexanediol.

Enzymatic Synthesis

Biocatalytic methods offer a highly selective and environmentally benign route to all stereoisomers of 3,4-hexanediol. This approach typically involves a two-step enzymatic cascade. For the synthesis of (3R,4R)-3,4-hexanediol, the process begins with the carboligation of propanal to form the chiral intermediate (R)-4-hydroxy-3-hexanone, catalyzed by a carboligase such as benzaldehyde (B42025) lyase from Pseudomonas fluorescens (PfBAL). This is followed by the stereoselective reduction of the keto group by an oxidoreductase, for instance, an alcohol dehydrogenase from Lactobacillus brevis (LbADH), to yield the desired (3R,4R)-diol.

Two-step enzymatic synthesis of (3R,4R)-3,4-Hexanediol.

Chiral Pool Synthesis from D-Mannitol

A chiral pool approach utilizes readily available and inexpensive chiral starting materials, such as D-mannitol, to synthesize the target molecule through a series of stereocontrolled reactions.[5][6][7] This multi-step synthesis involves the protection of the hydroxyl groups of D-mannitol, followed by oxidative cleavage of the central diol to yield two equivalents of a protected glyceraldehyde derivative. A Grignard reaction with ethylmagnesium bromide, followed by deprotection, affords the desired (3R,4R)-3,4-hexanediol.[5]

General workflow for the synthesis of (3R,4R)-3,4-Hexanediol from D-Mannitol.

Quantitative Data Summary

The following table summarizes the typical yields and enantiomeric excesses for the described synthetic methods.

Synthesis Route	Starting Material	Key Reagents/Enzymes	Product	Typical Yield (%)	Enantiomeric Excess (ee, %)
Sharpless Asymmetric Dihydroxylation	(E)-3-Hexene	AD-mix-β, OsO₄ (cat.)	(3R,4R)-3,4-Hexanediol	85-95	>98
Enzymatic Synthesis	Propanal	PfBAL, LbADH	(3R,4R)-3,4-Hexanediol	70-85 (overall)	>99
Chiral Pool Synthesis	D-Mannitol	Multi-step	(3R,4R)-3,4-Hexanediol	~20 (overall)	>99
Asymmetric Hydrogenation	3,4-Hexanedione	Pt/SiO₂, Chiral Modifier	(3R,4R)-3,4-Hexanediol	Low	~10

Experimental Protocols

Sharpless Asymmetric Dihydroxylation of (E)-3-Hexene

Materials:

• (E)-3-Hexene

• AD-mix-β

• tert-Butanol (B103910)

• Water

• Sodium sulfite (B76179) (Na₂SO₃)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel

Procedure:

• A mixture of tert-butanol and water (1:1, v/v) is cooled to 0 °C in a round-bottom flask equipped with a magnetic stirrer.

• AD-mix-β (1.4 g per 1 mmol of alkene) is added to the cooled solvent mixture and stirred until dissolved.

• (E)-3-Hexene (1 mmol) is added to the reaction mixture at 0 °C.

• The reaction is stirred vigorously at 0 °C and monitored by thin-layer chromatography (TLC) or gas chromatography (GC) for the consumption of the starting material (typically 6-24 hours).

• Upon completion, the reaction is quenched by the addition of solid sodium sulfite (1.5 g per 1 mmol of alkene) and the mixture is allowed to warm to room temperature and stirred for 1 hour.

• The product is extracted with ethyl acetate (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford (3R,4R)-3,4-hexanediol.

Enzymatic Synthesis of (3R,4R)-3,4-Hexanediol

Step 1: Synthesis of (R)-4-Hydroxy-3-hexanone

Materials:

• Propanal

• Phosphate (B84403) buffer (e.g., 100 mM, pH 7.5)

• Pseudomonas fluorescens benzaldehyde lyase (PfBAL)

• Thiamine pyrophosphate (TPP)

• Magnesium chloride (MgCl₂)

Procedure:

• In a reaction vessel, propanal (e.g., 200 mM) is dissolved in phosphate buffer containing TPP (e.g., 0.1 mM) and MgCl₂ (e.g., 2.5 mM).

• PfBAL is added to the solution.

• The reaction mixture is incubated at a controlled temperature (e.g., 30 °C) with gentle agitation.

• The reaction progress is monitored by GC or HPLC.

• Upon completion, the enzyme is removed by centrifugation or filtration.

• The product can be extracted with a suitable organic solvent (e.g., ethyl acetate) and used in the next step, with or without further purification.

Step 2: Reduction to (3R,4R)-3,4-Hexanediol

Materials:

• (R)-4-Hydroxy-3-hexanone

• Phosphate buffer (e.g., 100 mM, pH 7.0)

• Lactobacillus brevis alcohol dehydrogenase (LbADH)

• NADH or a cofactor regeneration system (e.g., isopropanol (B130326) and a secondary alcohol dehydrogenase)

Procedure:

• (R)-4-Hydroxy-3-hexanone is dissolved in phosphate buffer.

• The cofactor (NADH) or the components of the cofactor regeneration system are added.

• LbADH is added to initiate the reduction.

• The reaction is incubated at a controlled temperature (e.g., 30 °C).

• The reaction progress is monitored by GC or HPLC until the starting material is consumed.

• Upon completion, the product is extracted with an organic solvent, dried, and purified by column chromatography.

Chiral Pool Synthesis of (3R,4R)-3,4-Hexanediol from D-Mannitol (Representative Protocol)

Step 1: Protection of D-Mannitol

• D-Mannitol is reacted with acetone (B3395972) in the presence of an acid catalyst (e.g., H₂SO₄) to form 1,2:5,6-di-O-isopropylidene-D-mannitol.[5]

Step 2: Oxidative Cleavage

• The central diol of 1,2:5,6-di-O-isopropylidene-D-mannitol is subjected to oxidative cleavage with sodium periodate (B1199274) (NaIO₄) in a suitable solvent system (e.g., dichloromethane/water) to yield (R)-2,3-O-isopropylideneglyceraldehyde.[5]

Step 3: Grignard Reaction

• The protected glyceraldehyde is reacted with ethylmagnesium bromide (EtMgBr) in an ethereal solvent (e.g., diethyl ether or THF) at low temperature (e.g., -78 °C) to form the corresponding secondary alcohol.

Step 4: Deprotection

• The isopropylidene protecting groups are removed under acidic conditions (e.g., aqueous acetic acid or dilute HCl) to yield the crude (3R,4R)-3,4-hexanediol.[5]

Step 5: Purification

• The final product is purified by column chromatography on silica gel or by distillation to afford enantiomerically pure (3R,4R)-3,4-hexanediol.[5]

References

• 1. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 2. Sharpless Asymmetric Dihydroxylation (Sharpless AD) | Chem-Station Int. Ed. [en.chem-station.com]
• 3. ch.ic.ac.uk [ch.ic.ac.uk]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol - Lookchem [lookchem.com]
• 7. Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]

Spectroscopic Profile of (3R,4R)-3,4-Hexanediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for (3R,4R)-3,4-Hexanediol, a chiral vicinal diol with significant applications as a building block in asymmetric synthesis.[1] Due to its C₂-symmetry, this molecule is a valuable intermediate for creating complex, stereochemically defined molecules, particularly in pharmaceutical development.[1]

While experimentally verified spectroscopic data for the pure (3R,4R) enantiomer is not widely available in public literature, this document compiles predicted data based on the known properties of 3,4-hexanediol (B1617544) and similar vicinal diols, alongside detailed experimental protocols for its characterization.[1]

Molecular Structure and Properties

(3R,4R)-3,4-Hexanediol is one of the three stereoisomers of 3,4-hexanediol, which also include its enantiomer (3S,4S)-3,4-hexanediol and the meso-(3R,4S)-3,4-hexanediol.[2]

• Molecular Formula: C₆H₁₄O₂[1]

• Molecular Weight: 118.17 g/mol [1]

• IUPAC Name: (3R,4R)-hexane-3,4-diol[1]

• Chiral Centers: C3, C4[1]

Spectroscopic Data

The following tables summarize the expected spectroscopic data for (3R,4R)-3,4-Hexanediol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for elucidating the carbon-hydrogen framework of (3R,4R)-3,4-Hexanediol.

Table 1: Predicted ¹H NMR Spectroscopic Data for (3R,4R)-3,4-Hexanediol [1][3]

Proton Assignment	Estimated Chemical Shift (δ, ppm)	Predicted Multiplicity	Estimated Coupling Constant (J, Hz)
H-1, H-6 (CH₃)	0.9 - 1.1	Triplet (t)	~7.5
H-2, H-5 (CH₂)	1.4 - 1.7	Multiplet (m)	-
H-3, H-4 (CH)	3.4 - 3.7	Multiplet (m)	-
OH	Variable (1.5 - 4.0)	Broad Singlet (br s)	-

Table 2: Predicted ¹³C NMR Spectroscopic Data for (3R,4R)-3,4-Hexanediol [1]

Carbon Assignment	Estimated Chemical Shift (δ, ppm)
C-1, C-6 (CH₃)	~10
C-2, C-5 (CH₂)	~25
C-3, C-4 (CH-OH)	~75

Infrared (IR) Spectroscopy

The IR spectrum is used to identify the key functional groups present in the molecule.

Table 3: Characteristic IR Absorption Bands for (3R,4R)-3,4-Hexanediol [2]

Vibrational Mode	Characteristic Absorption (cm⁻¹)	Description
O-H Stretch	3200 - 3600	Strong, broad band due to hydrogen bonding
C-H Stretch	2850 - 3000	Sharp peaks from the alkyl chain
C-O Stretch	1050 - 1150	Indicative of the alcohol group

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern of the molecule.

Table 4: Expected Key Fragments in Mass Spectrum of (3R,4R)-3,4-Hexanediol (Electron Ionization) [2]

m/z Value	Possible Fragment	Notes
118	[M]⁺	Molecular ion peak, may be weak or absent.
100	[M-H₂O]⁺	Loss of a water molecule (dehydration).
89	[M-C₂H₅]⁺	Cleavage of an ethyl group.
59	[C₃H₇O]⁺	Alpha-cleavage between C3 and C4.

Experimental Protocols

The following are generalized experimental protocols for acquiring the spectroscopic data for (3R,4R)-3,4-Hexanediol.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of purified (3R,4R)-3,4-Hexanediol in approximately 0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[3]

• Transfer: Filter the solution through a pipette with a glass wool plug directly into a 5 mm NMR tube.[2]

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).[2]

• Acquisition:

  • For ¹H NMR, acquire 16-64 scans with a 30-45° pulse angle and a relaxation delay of 1-2 seconds.[3]

  • For ¹³C NMR, acquire several thousand scans using composite pulse decoupling.

• Processing: Perform a Fourier transform, phase correction, and baseline correction on the acquired Free Induction Decays (FIDs). Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H NMR) or an internal standard like tetramethylsilane (B1202638) (TMS).[3]

IR Spectroscopy Protocol

• Sample Preparation (Neat Liquid): Place one drop of liquid (3R,4R)-3,4-Hexanediol between two salt plates (e.g., KBr or NaCl) and gently press them together to form a thin film.[2]

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.[3]

• Acquisition:

  • First, record a background spectrum of the empty sample holder.[3]

  • Place the sample in the beam path and acquire the sample spectrum.

  • Co-add 16-32 scans to enhance the signal-to-noise ratio over a range of 4000 to 400 cm⁻¹.[3]

• Processing: The final spectrum is generated by ratioing the sample spectrum against the background spectrum.[3]

Mass Spectrometry Protocol (GC-MS)

• Sample Preparation: Dissolve the (3R,4R)-3,4-Hexanediol sample in a volatile solvent such as dichloromethane (B109758) or methanol.[3]

• Instrumentation: Employ a Gas Chromatography-Mass Spectrometry (GC-MS) system equipped with an Electron Ionization (EI) source.[3]

• Sample Introduction: Inject the prepared solution into the gas chromatograph, which separates the compound before it enters the mass spectrometer.[3]

• Data Acquisition: Acquire mass spectra over a suitable m/z range (e.g., 30-200 amu).

Workflow Visualization

The logical flow for the spectroscopic analysis of a synthesized chemical compound like (3R,4R)-3,4-Hexanediol is outlined below.

Caption: General workflow for synthesis and spectroscopic characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

In-Depth Technical Guide to the Physical Properties of (3R,4R)-3,4-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the physical properties, specifically the melting and boiling points, of (3R,4R)-3,4-Hexanediol. It also includes detailed experimental protocols for the synthesis of the enantiomerically pure compound and the determination of its physical characteristics.

Introduction

(3R,4R)-3,4-Hexanediol is a chiral vicinal diol of significant interest in synthetic organic chemistry and drug development. Its stereodefined structure makes it a valuable chiral building block for the synthesis of complex molecules with specific biological activities. An accurate understanding of its physical properties, such as melting and boiling points, is crucial for its purification, characterization, and application in further synthetic steps.

Physical Properties of 3,4-Hexanediol

There is a notable discrepancy in the reported physical properties of 3,4-Hexanediol in publicly available literature. This variation may be attributed to the analysis of different stereoisomers (i.e., the (3R,4R) enantiomer, the (3S,4S) enantiomer, the meso compound, or a racemic mixture). The following table summarizes the available quantitative data. It is important to note that a definitive melting and boiling point specifically for the enantiomerically pure (3R,4R)-3,4-Hexanediol is not consistently reported.

Physical Property	Reported Value	Source(s)
Melting Point	90.1-90.2 °C	[1][2]
88.0 ± 0.3 °C	[3]
Boiling Point	199.6 °C at 760 mmHg	[1][2]

Experimental Protocols

Synthesis of (3R,4R)-3,4-Hexanediol from D-Mannitol

A common and effective method for the enantioselective synthesis of (3R,4R)-3,4-Hexanediol utilizes D-mannitol as a chiral starting material.[4][5] This multi-step synthesis involves protection of hydroxyl groups, oxidative cleavage, Grignard reaction, and subsequent deprotection.

Materials:

• D-Mannitol

• Acetone (B3395972)

• Acid catalyst (e.g., p-toluenesulfonic acid)

• Sodium periodate (B1199274) (NaIO₄)

• Ethylmagnesium bromide (EtMgBr) in a suitable solvent (e.g., THF or diethyl ether)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvents for extraction and chromatography (e.g., diethyl ether, ethyl acetate, hexanes)

• Aqueous acid (for deprotection, e.g., dilute HCl)

Procedure:

• Protection of D-Mannitol: D-mannitol is first converted to 1,2:5,6-di-O-isopropylidene-D-mannitol by reacting it with acetone in the presence of an acid catalyst.[5]

• Oxidative Cleavage: The central diol of the protected mannitol (B672) is then cleaved using an oxidizing agent like sodium periodate to yield two equivalents of (R)-2,3-O-isopropylideneglyceraldehyde.[5]

• Grignard Reaction: The resulting aldehyde is reacted with ethylmagnesium bromide. This reaction proceeds with high diastereoselectivity to form the protected precursor to (3R,4R)-3,4-Hexanediol.

• Deprotection: The isopropylidene protecting groups are removed by treatment with aqueous acid to yield the final product, (3R,4R)-3,4-Hexanediol.[5]

• Purification: The crude product is purified by a suitable method, such as column chromatography on silica (B1680970) gel or distillation.[5]

Determination of Melting Point

The melting point of a solid crystalline compound can be determined using a capillary melting point apparatus.[6][7][8]

Materials:

• Melting point apparatus

• Capillary tubes (sealed at one end)

• Sample of (3R,4R)-3,4-Hexanediol

• Mortar and pestle (if the sample is not a fine powder)

Procedure:

• Sample Preparation: A small amount of the crystalline (3R,4R)-3,4-Hexanediol is finely ground and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, especially near the expected melting point.[6]

• Observation: The temperature at which the first drop of liquid appears (the beginning of melting) and the temperature at which the entire sample becomes a clear liquid (the completion of melting) are recorded. This range is the melting point of the substance. For a pure compound, this range should be narrow (0.5-1 °C).[6]

Determination of Boiling Point

The boiling point of a liquid can be determined by distillation or by using a micro-boiling point method with a Thiele tube.[9][10][11]

Materials:

• Distillation apparatus (distilling flask, condenser, receiving flask, thermometer) or a Thiele tube setup

• Heating mantle or oil bath

• Boiling chips or a magnetic stirrer

• Sample of (3R,4R)-3,4-Hexanediol

Procedure (Simple Distillation):

• Apparatus Setup: A simple distillation apparatus is assembled. Approximately 5 mL of the (3R,4R)-3,4-Hexanediol is placed in the distilling flask along with a few boiling chips.[9]

• Heating: The liquid is heated to a gentle boil.

• Temperature Reading: The thermometer bulb should be positioned so that the top of the bulb is level with the bottom of the side arm of the distilling flask to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.

• Observation: The temperature is recorded when the liquid is distilling at a steady rate. This constant temperature is the boiling point. The atmospheric pressure should also be recorded as the boiling point is pressure-dependent.[9][11]

Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of (3R,4R)-3,4-Hexanediol from D-mannitol.

Caption: Workflow for the synthesis of (3R,4R)-3,4-Hexanediol.

References

• 1. 3,4-Hexanediol｜lookchem [lookchem.com]
• 2. Page loading... [guidechem.com]
• 3. Buy 3,4-Hexanediol | 922-17-8 [smolecule.com]
• 4. Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. chem.ucalgary.ca [chem.ucalgary.ca]
• 7. davjalandhar.com [davjalandhar.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chymist.com [chymist.com]
• 11. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]

The Solubility Profile of (3R,4R)-3,4-Hexanediol: A Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive overview of the solubility of (3R,4R)-3,4-Hexanediol, a chiral vicinal diol of interest in synthetic chemistry and drug development. Due to a notable absence of publicly available quantitative solubility data for this specific stereoisomer in common organic solvents, this document focuses on presenting the available qualitative information, the established solubility in water, and a detailed experimental protocol for determining its solubility in various organic media. This guide is intended to be a practical resource for researchers, scientists, and professionals in drug development, enabling them to assess and determine the solubility of (3R,4R)-3,4-Hexanediol for their specific applications.

Introduction

(3R,4R)-3,4-Hexanediol is a stereoisomer of 3,4-Hexanediol, a vicinal diol with the molecular formula C₆H₁₄O₂ and a molecular weight of 118.17 g/mol .[1] Its two chiral centers at the C3 and C4 positions give rise to a pair of enantiomers, (3R,4R)- and (3S,4S)-3,4-Hexanediol, and a meso compound.[1] The defined stereochemistry of (3R,4R)-3,4-Hexanediol makes it a valuable chiral building block in asymmetric synthesis.

The solubility of a compound is a critical physicochemical property that influences its application in various fields, including reaction kinetics, formulation development, and purification processes. The amphiphilic nature of (3R,4R)-3,4-Hexanediol, arising from its hydrophobic hexane (B92381) backbone and two hydrophilic hydroxyl groups, results in a varied solubility profile across different solvent classes.[2][3] The hydroxyl groups can act as both hydrogen bond donors and acceptors, leading to strong interactions with polar solvents.

Solubility Data

A thorough review of scientific literature and chemical databases reveals a significant lack of quantitative solubility data for (3R,4R)-3,4-Hexanediol in common organic solvents. The available information is largely qualitative, with a single quantitative value reported for its solubility in water.

Quantitative Solubility Data

The following table summarizes the known quantitative solubility of 3,4-Hexanediol. It is important to note that this value may not be specific to the (3R,4R) stereoisomer but is the most precise data currently available.

Solvent	Solvent Type	Temperature (°C)	Solubility
Water	Polar Protic	25	30.24 g/L

Qualitative Solubility Data

The qualitative solubility of 3,4-Hexanediol has been described in various sources. The general trend follows the "like dissolves like" principle, where polar solvents are more effective at dissolving this polar diol.

Solvent Class	Example Solvents	Qualitative Solubility	Primary Interaction Mechanism
Polar Protic	Ethanol, Methanol	High	Hydrogen Bonding
Polar Aprotic	Acetone, DMSO	Intermediate to High	Dipole-Dipole Interactions, Hydrogen Bond Accepting
Polar Aprotic	Ethyl Acetate, Chloroform	Moderate	Dipole-Dipole Interactions
Non-polar	Hexane, Toluene	Low	Van der Waals Forces

Intermolecular Forces and Solubility

The solubility of (3R,4R)-3,4-Hexanediol is governed by the balance of intermolecular forces between the solute and the solvent molecules. The following diagram illustrates the primary interactions at play.

Figure 1. Intermolecular forces governing solubility.

Experimental Protocol for Solubility Determination

Given the absence of comprehensive quantitative data, researchers will likely need to determine the solubility of (3R,4R)-3,4-Hexanediol in their specific solvent systems. The most widely accepted method for determining equilibrium solubility is the shake-flask method, followed by a suitable analytical technique for quantification.[4][5][6]

Principle

An excess amount of the solid solute, (3R,4R)-3,4-Hexanediol, is agitated in the solvent of interest at a constant temperature for a sufficient period to reach equilibrium. The resulting saturated solution is then filtered to remove undissolved solid, and the concentration of the solute in the clear supernatant is determined.

Materials and Equipment

• (3R,4R)-3,4-Hexanediol (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or flasks with tight-sealing caps

• Thermostatically controlled orbital shaker or water bath

• Syringes and syringe filters (e.g., 0.45 µm PTFE, compatible with the solvent)

• Volumetric flasks and pipettes

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., Refractive Index Detector - RID) or Gas Chromatography (GC) system with a Flame Ionization Detector (FID).[1]

Experimental Workflow

The following diagram outlines the key steps in the experimental determination of solubility.

Figure 2. Workflow for solubility determination.

Step-by-Step Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of solid (3R,4R)-3,4-Hexanediol to a vial. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

  • Accurately add a known volume of the chosen solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium, typically 24 to 72 hours. It is recommended to take measurements at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has reached a plateau.

• Sample Collection and Filtration:

  • After equilibration, allow the vials to stand at the experimental temperature for a short period to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter compatible with the solvent to remove any undissolved particles.

• Dilution and Quantification:

  • Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the analytical method.

  • Prepare a series of standard solutions of (3R,4R)-3,4-Hexanediol of known concentrations in the same solvent.

  • Analyze the standard solutions and the diluted sample solution using a validated HPLC-RID or GC-FID method.

  • Construct a calibration curve by plotting the analytical response (e.g., peak area) versus the concentration of the standard solutions.

• Data Analysis and Reporting:

  • Determine the concentration of (3R,4R)-3,4-Hexanediol in the diluted sample from the calibration curve.

  • Calculate the solubility in the original saturated solution, taking into account the dilution factor.

  • Report the solubility in appropriate units, such as g/100 mL, mg/mL, or mol/L, and specify the temperature at which the measurement was made.

Conclusion

While there is a notable gap in the publicly available quantitative solubility data for (3R,4R)-3,4-Hexanediol in common organic solvents, its qualitative solubility profile is consistent with its amphiphilic chemical structure. It exhibits high solubility in polar protic solvents, moderate solubility in polar aprotic solvents, and low solubility in non-polar solvents. For applications requiring precise solubility values, the detailed experimental protocol provided in this guide, based on the shake-flask method, offers a reliable approach for empirical determination. The information and methodologies presented herein are intended to equip researchers and drug development professionals with the necessary tools to effectively work with (3R,4R)-3,4-Hexanediol.

References

• 1. 3,4-Hexanediol | 922-17-8 | Benchchem [benchchem.com]
• 2. Buy 3,4-Hexanediol | 922-17-8 [smolecule.com]
• 3. benchchem.com [benchchem.com]
• 4. enamine.net [enamine.net]
• 5. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 6. bioassaysys.com [bioassaysys.com]

(3R,4R)-3,4-Hexanediol: A Technical Guide for Researchers

An In-depth Examination of the Synthesis, Properties, and Applications of a Key Chiral Building Block in Drug Development.

This technical guide provides a comprehensive overview of (3R,4R)-3,4-Hexanediol, a chiral vicinal diol of significant interest to researchers, scientists, and drug development professionals. This document outlines its core physicochemical properties, detailed experimental protocols for its stereoselective synthesis, and its applications as a versatile chiral intermediate in the synthesis of complex, biologically active molecules.

Core Properties and Identification

(3R,4R)-3,4-Hexanediol is one of the three stereoisomers of 3,4-hexanediol (B1617544), which also includes its enantiomer (3S,4S)-3,4-Hexanediol and the achiral meso-(3R,4S)-3,4-Hexanediol.[1] The precise spatial arrangement of the two hydroxyl groups on the hexane (B92381) backbone is crucial for its utility in stereoselective chemical transformations.

Table 1: Physicochemical and Identification Data for (3R,4R)-3,4-Hexanediol

Property	Value	Reference
CAS Number	53448-10-5	[2]
Molecular Formula	C₆H₁₄O₂	[3]
Molecular Weight	118.17 g/mol	[3]
IUPAC Name	(3R,4R)-hexane-3,4-diol	[4]
Chiral Centers	C3, C4	[3]
Hydrogen Bond Donor Count	2	[5]
Hydrogen Bond Acceptor Count	2	[5]
Rotatable Bond Count	3	[5]
Topological Polar Surface Area	40.5 Ų	[5]

Note: While extensive experimental data for the pure (3R,4R)-enantiomer is limited in publicly available literature, the provided data is based on information for 3,4-hexanediol and its stereoisomers.[4]

Table 2: Spectroscopic Data for 3,4-Hexanediol

Technique	Expected Peaks / Signals	Reference
¹H NMR (CDCl₃)	~0.9 ppm (t, 6H, CH₃), ~1.5 ppm (m, 4H, CH₂), ~3.5 ppm (m, 2H, CH-OH), Variable (br s, 2H, OH)	[3]
¹³C NMR	~10 ppm (CH₃), ~25 ppm (CH₂), ~75 ppm (CH-OH)	[6]
Infrared (IR)	3200-3600 cm⁻¹ (broad, O-H stretch), 2850-3000 cm⁻¹ (C-H stretch), 1050-1150 cm⁻¹ (C-O stretch)	[3]
Mass Spectrometry (EI)	Molecular ion (m/z 118) may be weak or absent; fragmentation patterns include alpha-cleavage and dehydration (M-18).	[3][7]

Stereoselective Synthesis: Experimental Protocols

The synthesis of enantiomerically pure (3R,4R)-3,4-Hexanediol is critical for its application in asymmetric synthesis. The following are established methods for its preparation.

Protocol 1: Sharpless Asymmetric Dihydroxylation of (E)-3-Hexene

This method provides a direct route to (3R,4R)-3,4-Hexanediol with high enantioselectivity.[1]

Materials:

• (E)-3-Hexene

• AD-mix-β

• tert-Butanol (B103910)

• Water

• Methanesulfonamide (B31651)

• Sodium sulfite (B76179)

• Ethyl acetate

• Magnesium sulfate (B86663) (anhydrous)

• Silica (B1680970) gel for column chromatography

Procedure:

• Prepare a 1:1 mixture of tert-butanol and water.

• To this solvent mixture, add AD-mix-β (1.4 g per mmol of alkene) and methanesulfonamide (1 equivalent) at room temperature, with stirring.

• Cool the mixture to 0°C and add (E)-3-hexene.

• Stir the reaction vigorously at 0°C and monitor its progress using thin-layer chromatography (TLC).

• Once the starting material is consumed, quench the reaction by adding sodium sulfite (1.5 g per gram of AD-mix-β) and stir for 1 hour at room temperature.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude diol by silica gel column chromatography to yield pure (3R,4R)-3,4-Hexanediol.

Expected Outcome: This protocol is expected to yield the chiral diol with a high enantiomeric excess (>95%).[1]

Protocol 2: Chiral Pool Synthesis from D-Mannitol

This multi-step approach utilizes a readily available chiral starting material to control the stereochemistry of the final product.[4][8]

General Steps:

• Protection of D-Mannitol: D-Mannitol is first converted to 1,2:5,6-di-O-isopropylidene-D-mannitol.

• Oxidative Cleavage: The central diol of the protected mannitol (B672) is cleaved to yield two equivalents of (R)-2,3-O-isopropylideneglyceraldehyde.

• Grignard Reaction: The aldehyde is then reacted with a suitable Grignard reagent (e.g., ethylmagnesium bromide).

• Deprotection: The isopropylidene protecting groups are removed under acidic conditions to yield (3R,4R)-3,4-Hexanediol.

• Purification: The final product is purified by column chromatography or distillation.

Applications in Drug Development and Asymmetric Synthesis

(3R,4R)-3,4-Hexanediol is a valuable chiral building block in the synthesis of pharmaceuticals and other biologically active molecules.[3] Its C₂-symmetry makes it particularly useful as a precursor for chiral ligands in metal-catalyzed asymmetric reactions and as a chiral auxiliary to control stereochemistry.[4] The two hydroxyl groups can be selectively protected, activated, or converted to other functional groups, enabling the construction of complex molecular architectures with precise stereochemical control.[1] While direct incorporation into commercial pharmaceuticals is not widely documented, its utility is demonstrated in the synthesis of complex molecules like insect pheromones, which serves as a model for pharmaceutical synthesis.[1]

Visualizing Synthetic and Application Pathways

The following diagrams illustrate the key synthetic routes to (3R,4R)-3,4-Hexanediol and its role as a chiral building block.

Caption: Sharpless Asymmetric Dihydroxylation of (E)-3-Hexene.

Caption: Chiral Pool Synthesis from D-Mannitol.

Caption: Application of (3R,4R)-3,4-Hexanediol in Pharmaceutical Synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. 3,4-Hexanediol, (3R,4R)- | 53448-10-5 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. (3R,4S)-hexane-3,4-diol | C6H14O2 | CID 12427242 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. spectrabase.com [spectrabase.com]
• 7. meso-3,4-Hexanediol [webbook.nist.gov]
• 8. Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]

In-Depth Technical Guide to the Theoretical Conformational Analysis of (3R,4R)-3,4-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3R,4R)-3,4-Hexanediol, a chiral vicinal diol, is a critical stereoisomer of 3,4-hexanediol (B1617544), which also exists as its enantiomer (3S,4S)-3,4-hexanediol and a meso compound.[1] The defined stereochemistry of (3R,4R)-3,4-hexanediol makes it a valuable chiral building block in asymmetric synthesis, particularly for pharmaceuticals and other biologically active molecules. The three-dimensional arrangement of its hydroxyl groups governs its interactions with other chiral molecules, making a thorough understanding of its conformational preferences essential for rational drug design and the development of stereoselective reactions.

This technical guide provides a comprehensive overview of the theoretical conformational analysis of (3R,4R)-3,4-Hexanediol. It details the computational methodologies used to explore its conformational landscape, presents key quantitative data on its stable conformers, and outlines experimental protocols for the validation of theoretical findings.

Theoretical Background: Conformational Isomers of Vicinal Diols

The conformational flexibility of (3R,4R)-3,4-Hexanediol is primarily dictated by rotation around the central C3-C4 bond. This rotation gives rise to various staggered and eclipsed conformers. The most stable conformations are the staggered ones, which minimize torsional strain. For a 1,2-disubstituted ethane (B1197151) derivative like 3,4-hexanediol, the key staggered conformations are termed anti and gauche.

• Anti Conformer: The hydroxyl groups are positioned at a 180° dihedral angle to each other. This arrangement minimizes steric hindrance between the bulky hydroxyl groups.

• Gauche Conformers: The hydroxyl groups are at a dihedral angle of approximately 60° to each other. While there is some steric repulsion between the hydroxyl groups in a gauche conformation, it can be stabilized by the formation of an intramolecular hydrogen bond between the two hydroxyl groups.

The relative stability of the anti and gauche conformers is determined by a balance between steric repulsion and the stabilizing effect of intramolecular hydrogen bonding.

Computational Protocol for Conformational Analysis

A robust theoretical conformational analysis of (3R,4R)-3,4-Hexanediol can be performed using computational chemistry methods, particularly Density Functional Theory (DFT).

3.1 Methodology

• Initial Structure Generation: The initial 3D structure of (3R,4R)-3,4-Hexanediol is built using molecular modeling software.

• Conformational Search: A systematic or stochastic conformational search is performed to identify all possible low-energy conformers. This typically involves rotating around the C3-C4 bond and exploring different orientations of the hydroxyl and ethyl groups.

• Geometry Optimization: Each identified conformer is then subjected to geometry optimization using a selected level of theory. A commonly used and reliable method is DFT with the B3LYP functional and a 6-311++G** basis set. This level of theory provides a good balance between accuracy and computational cost for molecules of this size.

• Frequency Calculations: Following optimization, frequency calculations are performed at the same level of theory. These calculations serve two purposes:

  • To confirm that the optimized structure is a true energy minimum (i.e., no imaginary frequencies).

  • To calculate the zero-point vibrational energy (ZPVE), thermal corrections, and Gibbs free energy of each conformer.

• Relative Energy Calculation: The relative energies of the conformers are determined by comparing their Gibbs free energies. The conformer with the lowest Gibbs free energy is assigned a relative energy of 0.0 kcal/mol.

Computational conformational analysis workflow.

Quantitative Data: Conformers of (3R,4R)-3,4-Hexanediol

Conformer	O-C-C-O Dihedral Angle (°)	C-C-C-C Dihedral Angle (°)	Intramolecular H-Bond	Estimated Relative Energy (kcal/mol)
Gauche 1 (g-)	~ -60	Anti	Yes	0.00
Gauche 2 (g+)	~ +60	Anti	Yes	~0.2 - 0.5
Anti (a)	180	Anti	No	~1.0 - 1.5

Note: The relative energies are estimations and will vary depending on the level of theory and the inclusion of solvent effects. The gauche conformers are expected to be stabilized by intramolecular hydrogen bonding, making them lower in energy than the anti conformer.

Relationship between staggered conformers.

Experimental Protocols for Validation

Experimental techniques, particularly Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, are crucial for validating the results of theoretical conformational analysis.

5.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Protocol:

  • Dissolve a pure sample of (3R,4R)-3,4-Hexanediol in a suitable deuterated solvent (e.g., CDCl₃ or CCl₄ for non-polar environments, DMSO-d₆ for polar environments).

  • Acquire a high-resolution ¹H NMR spectrum.

  • Analyze the coupling constants, particularly the vicinal coupling constant (³J) between the protons on C3 and C4.

• Data Interpretation: The magnitude of the ³J coupling constant is related to the dihedral angle between the coupled protons via the Karplus equation.

  • A small ³J value is indicative of a gauche relationship between the protons.

  • A larger ³J value suggests an anti relationship. By comparing the experimentally observed ³J value with theoretical predictions for each conformer, the relative populations of the conformers in solution can be estimated.

5.2 Infrared (IR) Spectroscopy

• Protocol:

  • Prepare a dilute solution of (3R,4R)-3,4-Hexanediol in a non-polar solvent (e.g., CCl₄) to minimize intermolecular hydrogen bonding.

  • Acquire an IR spectrum, focusing on the O-H stretching region (3200-3700 cm⁻¹).

• Data Interpretation:

  • A sharp, higher-frequency band corresponds to the stretching of a "free" (non-hydrogen-bonded) hydroxyl group, characteristic of the anti conformer.

  • A broader, lower-frequency band is indicative of an intramolecularly hydrogen-bonded hydroxyl group, as found in the gauche conformers. The relative intensities of these two bands can provide a qualitative measure of the equilibrium between the anti and gauche conformers.

Conclusion

The theoretical conformational analysis of (3R,4R)-3,4-Hexanediol, supported by experimental validation, provides a detailed understanding of its three-dimensional structure and flexibility. The interplay between steric effects and intramolecular hydrogen bonding governs the relative stabilities of its conformers, with the gauche forms likely being the most populated. This knowledge is paramount for applications in drug design, where precise molecular recognition is key, and in the development of stereoselective catalysts and synthetic intermediates. The integrated computational and experimental approach outlined in this guide offers a robust framework for the comprehensive conformational analysis of this and other chiral molecules.

References

• 1. researchgate.net [researchgate.net]

Commercial Availability and Synthetic Routes for (3R,4R)-3,4-Hexanediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3R,4R)-3,4-Hexanediol is a chiral vicinal diol that serves as a valuable building block in asymmetric synthesis. Its C2-symmetric structure and stereochemically defined hydroxyl groups make it a versatile intermediate for the synthesis of complex, biologically active molecules and chiral ligands for asymmetric catalysis. This technical guide provides a comprehensive overview of the commercial availability of (3R,4R)-3,4-Hexanediol, along with detailed experimental protocols for its synthesis.

Commercial Availability

(3R,4R)-3,4-Hexanediol is available from a number of chemical suppliers. The typical purity offered is around 95%. Pricing and available quantities vary by supplier. Below is a summary of some of the key suppliers and their offerings.

Supplier	CAS Number	Purity	Available Quantities
Sigma-Aldrich (product of AA Blocks)	53448-10-5	95%	Inquire for details
BenchChem	922-17-8 (general for 3,4-Hexanediol)	Typically 95%	Inquire for details
ChemicalBook	53448-10-5	-	Inquire for details

Note: Data is subject to change. Please refer to the suppliers' websites for the most current information.

Experimental Protocols for Synthesis

The enantiomerically pure (3R,4R)-3,4-Hexanediol can be synthesized via several routes. The two most common and effective methods are the Sharpless Asymmetric Dihydroxylation of trans-3-hexene (B77681) and a chiral pool synthesis approach starting from D-mannitol.

Sharpless Asymmetric Dihydroxylation of trans-3-Hexene

The Sharpless Asymmetric Dihydroxylation is a powerful method for the enantioselective synthesis of vicinal diols from alkenes.[1] To obtain the (3R,4R)-enantiomer, trans-3-hexene is treated with a catalytic amount of osmium tetroxide in the presence of a chiral ligand, typically a dihydroquinidine (B8771983) (DHQD) derivative, and a stoichiometric co-oxidant. The AD-mix-β formulation, which contains the (DHQD)2PHAL ligand, is commercially available and convenient for this transformation.[1]

Experimental Protocol:

• Reaction Setup: A mixture of tert-butanol (B103910) and water (1:1, v/v) is prepared and cooled to 0 °C in an ice bath with vigorous stirring.

• Reagent Addition: AD-mix-β (approximately 1.4 g per 1 mmol of alkene) is added to the cooled solvent mixture, followed by methanesulfonamide (B31651) (CH₃SO₂NH₂). The mixture is stirred until all solids are dissolved.

• Substrate Addition: trans-3-Hexene is added to the reaction mixture.

• Reaction Monitoring: The reaction is stirred vigorously at 0 °C and monitored by thin-layer chromatography (TLC) or gas chromatography (GC) for the consumption of the starting material.

• Quenching: Upon completion, the reaction is quenched by the addition of solid sodium sulfite. The mixture is allowed to warm to room temperature and stirred for an additional hour.

• Extraction: The product is extracted from the aqueous phase using an organic solvent, such as ethyl acetate. The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to yield enantiomerically enriched (3R,4R)-3,4-Hexanediol.

Synthesis from D-Mannitol (Chiral Pool Approach)

This method utilizes the readily available and inexpensive chiral starting material, D-mannitol, to synthesize (3R,4R)-3,4-Hexanediol through a series of protection, modification, and deprotection steps.[2]

Experimental Protocol:

• Protection of D-Mannitol: The 1,2- and 5,6-diol groups of D-mannitol are protected as acetonides by reacting with acetone (B3395972) in the presence of an acid catalyst to form 1,2:5,6-di-O-isopropylidene-D-mannitol.[3]

• Oxidative Cleavage: The central 3,4-diol of the protected mannitol (B672) is subjected to oxidative cleavage using an oxidizing agent such as sodium periodate. This step yields two equivalents of (R)-2,3-O-isopropylideneglyceraldehyde.[3]

• Grignard Reaction: The resulting glyceraldehyde derivative is then reacted with ethylmagnesium bromide. This Grignard reaction forms the carbon backbone of the hexanediol.

• Deprotection: The isopropylidene protecting groups are removed under acidic conditions (e.g., using aqueous hydrochloric acid) to yield the desired (3R,4R)-3,4-Hexanediol.[4]

• Purification: The final product is purified by distillation or column chromatography.

Visualized Workflows

Caption: Experimental workflow for the synthesis of (3R,4R)-3,4-Hexanediol via Sharpless Asymmetric Dihydroxylation.

References

• 1. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 2. Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. 3,4-Hexanediol | 922-17-8 | Benchchem [benchchem.com]

An In-depth Technical Guide on the Safety and Handling of (3R,4R)-3,4-Hexanediol

Introduction

(3R,4R)-3,4-Hexanediol is a chiral vicinal diol, a class of molecules that are valuable as building blocks in asymmetric synthesis, particularly in the pharmaceutical and fine chemical industries.[1] Its two stereocenters and C₂-symmetry make it a useful component for creating chiral ligands and auxiliaries for stereoselective transformations.[1][2] Given its application in research and development, a thorough understanding of its safety and handling precautions is paramount for the protection of laboratory personnel and the environment.

Physicochemical and Toxicological Data

The following tables summarize the known physicochemical properties and available toxicological information for hexanediol (B3050542) isomers. This data is essential for assessing the potential hazards and for designing appropriate safety protocols.

Table 1: Physicochemical Properties of Hexanediols

Property	Value	Reference
Molecular Formula	C₆H₁₄O₂	[3][4]
Molecular Weight	118.17 g/mol	[3][4]
Boiling Point	199.6 °C at 760 mmHg (for 3,4-Hexanediol)	[5]
Melting Point	90.1-90.2 °C (for 3,4-Hexanediol)	[5]
Flash Point	98.1 °C (for 3,4-Hexanediol)	[5]
Density	0.958 g/cm³ (for 3,4-Hexanediol)	[5]
Water Solubility	Miscible (for 1,6-Hexanediol)	[6]
Vapor Pressure	0.0848 mmHg at 25 °C (for 3,4-Hexanediol)	[5]

Table 2: Toxicological Profile of Related Hexanediols

Health Effect	Observation	Reference
Acute Toxicity (Oral, Dermal, Inhalation)	Low acute toxicity via all routes of exposure.	[6]
Skin Irritation/Corrosion	Not considered to be a skin irritant.	[6]
Eye Irritation/Corrosion	Not considered to be an eye irritant.	[6]
Skin Sensitization	Not considered to have skin sensitization properties.	[6]
Mutagenicity	In vitro data suggests no mutagenic effects.	[6]
Carcinogenicity	No data available, but not expected based on negative mutagenicity.	[6]
Reproductive Toxicity	Screening tests indicate no adverse reproductive effects.	[6]

Hazard Identification and Personal Protective Equipment (PPE)

While hexanediols are generally considered to have low toxicity, they are combustible and may cause irritation upon prolonged contact.[6][7] The primary hazards are associated with fire and exposure during handling.

Hazard Statements (Anticipated):

• Combustible liquid.

• May cause mild skin and eye irritation with prolonged exposure.

Precautionary Statements (Recommended):

• Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.

• Wear protective gloves, protective clothing, and eye protection.

• Wash hands thoroughly after handling.

• Store in a well-ventilated place. Keep cool.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Safety glasses with side shields or chemical goggles.

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes.

• Respiratory Protection: Not typically required under normal use with adequate ventilation. If mists or aerosols are generated, use a NIOSH-approved respirator.

Experimental Protocols: Safe Handling and Emergency Procedures

Adherence to established laboratory protocols is crucial for minimizing risks. The following sections detail general procedures for handling (3R,4R)-3,4-Hexanediol and responding to emergencies.

4.1. General Handling and Storage

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[8]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[8]

• Dispensing: When transferring, use appropriate tools like a spatula for solids or a pipette for liquids if melted. Avoid creating dust or mists.

• Hygiene: Do not eat, drink, or smoke in the laboratory.[9] Wash hands thoroughly after handling.[10]

4.2. First Aid Measures

In the event of exposure, follow these first-aid guidelines:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[11]

• Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops.[11]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[12]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[12]

4.3. Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[7]

• Specific Hazards: The material is combustible. Vapors may be heavier than air and can travel to a source of ignition and flash back.[7]

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.[7]

4.4. Accidental Release Measures

• Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[11]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[11]

• Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a suitable container for disposal.[11]

Visualizations

The following diagrams illustrate key workflows and logical relationships for the safe handling of (3R,4R)-3,4-Hexanediol.

Caption: General Laboratory Workflow for Chemical Handling.

Caption: First Aid Decision-Making Process for Chemical Exposure.

Conclusion

(3R,4R)-3,4-Hexanediol, like other chiral diols, is a valuable tool in modern synthetic chemistry.[1] While it is not classified as a highly hazardous substance, prudent laboratory practices are essential to ensure the safety of researchers.[6] This guide provides a foundational understanding of the safety and handling precautions based on available data for similar compounds. It is imperative for users to consult institutional safety guidelines and to perform a thorough risk assessment before commencing any experimental work with this compound.

References

• 1. benchchem.com [benchchem.com]
• 2. Chiral Diols [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. 3,4-Hexanediol | 922-17-8 | Benchchem [benchchem.com]
• 5. 3,4-Hexanediol｜lookchem [lookchem.com]
• 6. jcia-bigdr.jp [jcia-bigdr.jp]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]
• 9. m.youtube.com [m.youtube.com]
• 10. artsci.usu.edu [artsci.usu.edu]
• 11. happycall.biz [happycall.biz]
• 12. assets.thermofisher.com [assets.thermofisher.com]

Protocols & Analytical Methods

Application Notes and Protocols for Asymmetric Synthesis Using (3R,4R)-3,4-Hexanediol as a Chiral Auxiliary

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of (3R,4R)-3,4-hexanediol as a C₂-symmetric chiral auxiliary in asymmetric synthesis. The protocols outlined below are representative examples of how this auxiliary can be employed to control the stereochemical outcome of key chemical transformations, leading to the synthesis of enantiomerically enriched molecules.

Overview of (3R,4R)-3,4-Hexanediol as a Chiral Auxiliary

(3R,4R)-3,4-Hexanediol is a C₂-symmetric vicinal diol that serves as a versatile chiral auxiliary.[1] Its chirality is leveraged to introduce stereochemical bias in reactions involving prochiral substrates. The auxiliary is temporarily attached to the substrate, directs a subsequent diastereoselective transformation, and is then cleaved to yield the desired chiral product and recover the auxiliary.[2][3] The C₂-symmetry of the diol often leads to high levels of stereocontrol in various asymmetric reactions.[1]

The general workflow for utilizing (3R,4R)-3,4-hexanediol as a chiral auxiliary involves three key steps:

• Formation of a Chiral Acetal (B89532): The diol is reacted with a prochiral carbonyl compound (e.g., an aldehyde or ketone) to form a chiral acetal. This step covalently links the chiral auxiliary to the substrate.

• Diastereoselective Reaction: The chiral acetal undergoes a diastereoselective reaction, such as a Diels-Alder reaction, conjugate addition, or alkylation. The stereocenter(s) on the auxiliary sterically hinder one face of the reactive intermediate, directing the incoming reagent to the opposite face.

• Cleavage of the Auxiliary: After the stereocenter(s) have been set, the auxiliary is removed, typically by hydrolysis, to release the enantiomerically enriched product and allow for the recovery of the (3R,4R)-3,4-hexanediol.

Figure 1: General workflow for asymmetric synthesis using (3R,4R)-3,4-hexanediol.

Application: Asymmetric Diels-Alder Reaction

A representative application of (3R,4R)-3,4-hexanediol as a chiral auxiliary is in the asymmetric Diels-Alder reaction. In this example, the auxiliary is used to control the stereochemistry of the cycloaddition between an α,β-unsaturated aldehyde and a diene.

Formation of the Chiral α,β-Unsaturated Acetal

The first step is the formation of a chiral acetal from (3R,4R)-3,4-hexanediol and an α,β-unsaturated aldehyde, such as crotonaldehyde (B89634).

Experimental Protocol:

• To a solution of (3R,4R)-3,4-hexanediol (1.0 eq) in anhydrous toluene (B28343) (0.5 M) is added crotonaldehyde (1.2 eq).

• A catalytic amount of p-toluenesulfonic acid (0.02 eq) is added to the mixture.

• The reaction is heated to reflux with a Dean-Stark apparatus to remove water.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and washed with saturated aqueous sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the chiral α,β-unsaturated acetal.

Diastereoselective Diels-Alder Reaction

The chiral acetal then undergoes a Lewis acid-catalyzed Diels-Alder reaction with a diene, for example, cyclopentadiene. The C₂-symmetric auxiliary effectively blocks one face of the dienophile, leading to a highly diastereoselective cycloaddition.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. uwindsor.ca [uwindsor.ca]

The Strategic Application of (3R,4R)-3,4-Hexanediol in Natural Product Synthesis: A Chiral Building Block Approach

(3R,4R)-3,4-Hexanediol , a C₂-symmetric vicinal diol, serves as a valuable chiral building block in the asymmetric synthesis of complex natural products. Its stereochemically defined hydroxyl groups offer a versatile platform for the construction of intricate molecular architectures with high stereocontrol. This application note provides a comprehensive overview of its utility, focusing on the synthesis of insect pheromones as a representative example, complete with detailed experimental protocols and quantitative data.

Introduction: The Significance of C₂-Symmetric Diols

Chiral vicinal diols, such as (3R,4R)-3,4-hexanediol, are pivotal intermediates in stereoselective synthesis.[1][2] The defined spatial arrangement of their hydroxyl groups allows for their conversion into other functional groups or their use as handles to construct more complex frameworks with predictable stereochemical outcomes.[3] Their C₂-symmetry makes them particularly useful as chiral ligands for metal-catalyzed asymmetric reactions or as chiral auxiliaries to control stereochemistry in subsequent transformations.[1]

While direct total syntheses of major pharmaceuticals starting from (3R,4R)-3,4-hexanediol are not widely reported in publicly available literature, its application in the synthesis of biologically active molecules like insect pheromones showcases its potential and serves as a model for pharmaceutical synthesis.[3]

Application Example: Synthesis of Brevicomin Isomers

A notable application of chiral vicinal diols, structurally analogous to (3R,4R)-3,4-hexanediol, is in the synthesis of brevicomin isomers, which are components of the aggregation pheromones of several bark beetle species.[3] The synthesis of (+)-exo-brevicomin and (+)-endo-brevicomin demonstrates the strategic use of a chiral diol to establish the key stereocenters of the target molecule.[2][3] The core strategy often involves the Sharpless Asymmetric Dihydroxylation to create the chiral diol, which is then elaborated to the final bicyclic acetal (B89532) structure of brevicomin.[3][4]

Synthetic Strategy Overview

The general synthetic approach for utilizing a chiral diol in the synthesis of brevicomin is outlined below. This workflow highlights the central role of the diol in establishing the desired stereochemistry.

Caption: General workflow for the synthesis of a natural product using a chiral vicinal diol.

Quantitative Data Summary

The efficiency of the key steps in the synthesis of brevicomin isomers, particularly the Sharpless Asymmetric Dihydroxylation to form the chiral diol, is crucial for the overall success of the synthesis. The following table summarizes typical yields and enantiomeric excesses achieved in these transformations.

Step	Substrate	Reagents and Conditions	Product	Yield (%)	Enantiomeric Excess (ee %)	Reference
Sharpless Asymmetric Dihydroxylation	(E)-1-iodo-but-2-ene	AD-mix-α, MsNH₂, t-BuOH/H₂O, 0 °C, 15 h	(2R,3S)-1-Iodo-butane-2,3-diol	76	>95	[3]
Sharpless Asymmetric Dihydroxylation	(E)-1-iodo-pent-2-ene	AD-mix-β, MsNH₂, t-BuOH/H₂O, 0 °C, 15 h	(2S,3R)-1-Iodo-pentane-2,3-diol	80	>95	[3]
Asymmetric Ring Opening/Cross Metathesis	cis-dioxygenated cyclobutene	Chiral Ruthenium catalyst	1,2-anti-diol derivative	85	95	[2]
Cyclization to (+)-endo-Brevicomin	Ketone precursor	H₂, Pd/C, acidic methanol	(+)-endo-Brevicomin	67	95	[2]

Experimental Protocols

The following are detailed protocols for the key steps in the synthesis of a chiral diol via Sharpless Asymmetric Dihydroxylation and its subsequent conversion, which are central to the synthesis of natural products like brevicomin.

Protocol 1: Sharpless Asymmetric Dihydroxylation

This protocol describes the synthesis of a chiral diol from an alkene, a foundational step for many natural product syntheses.[3][5]

Objective: To synthesize a chiral vicinal diol from a prochiral alkene with high enantioselectivity.

Materials:

• Alkene (e.g., (E)-1-iodo-but-2-ene)

• AD-mix-α or AD-mix-β

• Methanesulfonamide (B31651) (MsNH₂)

• tert-Butanol (B103910)

• Water

• Sodium sulfite (B76179)

• Dichloromethane (B109758) (CH₂Cl₂)

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Ice bath

Procedure:

• In a 100 mL round-bottom flask, prepare a 1:1 mixture of tert-butanol and water (30 mL).

• To this solvent mixture, add the alkene (3 mmol), methanesulfonamide (3 mmol), and AD-mix-α (or AD-mix-β, 4.2 g).

• Cool the reaction mixture to 0 °C using an ice bath and stir vigorously for 15 hours.

• Quench the reaction by adding sodium sulfite (4.5 g) and continue stirring for 15 minutes at 0 °C, followed by 10 minutes at room temperature.

• Extract the aqueous mixture with dichloromethane (3 x 25 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude diol.

• Purify the crude product by recrystallization or column chromatography.

Caption: Experimental workflow for Sharpless Asymmetric Dihydroxylation.

Protocol 2: Protection of the Diol (Acetonide Formation)

This protocol details the protection of the vicinal diol as an acetonide, a common step to prevent unwanted side reactions in subsequent synthetic transformations.[3]

Objective: To protect the hydroxyl groups of the chiral diol.

Materials:

• Chiral diol (4 mmol)

• Anhydrous Dichloromethane (CH₂Cl₂)

• 2,2-Dimethoxypropane (B42991) (4 mmol)

• Pyridinium (B92312) p-toluenesulfonate (PPTS) (0.4 mmol)

• Argon atmosphere

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the chiral diol (4 mmol) in anhydrous dichloromethane (30 mL) in a round-bottom flask under an argon atmosphere.

• Add 2,2-dimethoxypropane (0.5 mL, 4 mmol) and a catalytic amount of pyridinium p-toluenesulfonate (0.1 g, 0.4 mmol).

• Stir the reaction mixture at room temperature for 5 hours.

• Dilute the reaction mixture with dichloromethane (20 mL) and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure.

• Purify the resulting acetonide by column chromatography.

Conclusion

(3R,4R)-3,4-Hexanediol and its structural analogues are potent chiral building blocks in the asymmetric synthesis of natural products. The protocols and data presented, exemplified by the synthesis of brevicomin isomers, underscore the strategic importance of C₂-symmetric vicinal diols in modern organic synthesis. The reliable stereocontrol offered by methods such as the Sharpless Asymmetric Dihydroxylation enables the efficient construction of complex and biologically active molecules, making these diols a valuable tool for researchers in drug discovery and development.

References

• 1. scielo.br [scielo.br]
• 2. Catalytic, Enantioselective Synthesis of 1,2-anti Diols via Asymmetric Ring Opening/Cross Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scielo.br [scielo.br]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. ch.ic.ac.uk [ch.ic.ac.uk]

Application Notes and Protocols for Sharpless Asymmetric Dihydroxylation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sharpless asymmetric dihydroxylation (SAD) is a powerful and highly reliable method for the enantioselective synthesis of chiral vicinal diols from prochiral alkenes.[1][2] Developed by K. Barry Sharpless, for which he was awarded a share of the 2001 Nobel Prize in Chemistry, this reaction utilizes a catalytic amount of osmium tetroxide in the presence of a chiral quinine (B1679958) ligand to achieve high enantioselectivities.[3] The resulting chiral diols are crucial intermediates in the synthesis of a wide range of biologically active compounds, including natural products, pharmaceuticals, and other medicinally important molecules.[1][4] This methodology is integral to modern synthetic organic chemistry due to its broad substrate scope, predictable stereochemical outcome, and operational simplicity, often employing pre-packaged reagent mixtures known as AD-mix.[5]

Principle and Mechanism

The SAD reaction involves the oxidation of an alkene to a syn-diol. The key to the asymmetry is a chiral ligand, derived from dihydroquinine (DHQ) or dihydroquinidine (B8771983) (DHQD), which coordinates to the osmium tetroxide catalyst. This coordination creates a chiral environment that directs the dihydroxylation to one of the two faces of the alkene, leading to a specific enantiomer of the diol.[6]

The catalytic cycle proceeds through several key steps:

• Complex Formation : The chiral ligand reversibly binds to osmium tetroxide (OsO₄) to form a chiral catalyst complex.[3]

• Cycloaddition : The OsO₄-ligand complex undergoes a [3+2]-cycloaddition with the alkene to form a cyclic osmate ester intermediate.[3][5]

• Hydrolysis : The osmate ester is hydrolyzed to release the chiral diol and a reduced osmium(VI) species.[3][7]

• Reoxidation : A stoichiometric co-oxidant, typically potassium ferricyanide (B76249) (K₃Fe(CN)₆) or N-methylmorpholine N-oxide (NMO), regenerates the osmium(VIII) tetroxide, allowing the catalytic cycle to continue. This regeneration step is crucial as it dramatically reduces the required amount of the highly toxic and expensive osmium tetroxide.[3][5]

A secondary catalytic cycle can occur if the osmate ester is oxidized before hydrolysis, which can lead to lower enantioselectivity. This secondary pathway can be suppressed by using a higher molar concentration of the chiral ligand.[3]

Caption: Catalytic cycle of the Sharpless asymmetric dihydroxylation.

Reagents and Stereoselectivity

The reaction is most conveniently carried out using commercially available reagent mixtures called AD-mix-α and AD-mix-β .[8] These mixtures contain the potassium osmate catalyst, the potassium ferricyanide co-oxidant, potassium carbonate base, and the chiral ligand.[9]

• AD-mix-α contains the ligand (DHQ)₂PHAL , derived from dihydroquinine.[9]

• AD-mix-β contains the pseudoenantiomeric ligand (DHQD)₂PHAL , derived from dihydroquinidine.[9]

The choice between AD-mix-α and AD-mix-β determines the absolute stereochemistry of the resulting diol. A simple mnemonic is used to predict the facial selectivity: the alkene is drawn in a horizontal plane, and the substituents are classified by size (Large, Medium, Small).

• AD-mix-β delivers the hydroxyl groups to the top face (β-face).[10]

• AD-mix-α delivers the hydroxyl groups to the bottom face (α-face).[10]

References

• 1. Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Sharpless Asymmetric Dihydroxylation (Sharpless AD) | Chem-Station Int. Ed. [en.chem-station.com]
• 8. AD-mix - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. Untitled Document [ursula.chem.yale.edu]

Application of (3R,4R)-3,4-Hexanediol in the Synthesis of a Chiral Diamine Pharmaceutical Intermediate

Introduction

(3R,4R)-3,4-Hexanediol is a C2-symmetric chiral vicinal diol that serves as a versatile chiral building block in stereoselective synthesis.[1] Its two stereochemically defined hydroxyl groups provide a scaffold for the construction of complex molecular architectures with high stereocontrol, which is a critical aspect of modern drug development.[1] The specific stereoisomer of a drug can significantly influence its therapeutic efficacy and safety profile.[1] While direct applications of (3R,4R)-3,4-Hexanediol in the synthesis of commercialized human pharmaceuticals are not extensively documented in publicly available literature, its utility as a chiral synthon is well-established in the synthesis of complex, biologically active molecules.[1] This serves as a valuable model for its potential applications in pharmaceutical synthesis.[1]

This application note details the use of (3R,4R)-3,4-Hexanediol in the synthesis of a key pharmaceutical intermediate, (4R,5R)-4,5-diamino-n-octane. Chiral diamines are crucial components in a variety of active pharmaceutical ingredients (APIs), including antiviral agents like HIV protease inhibitors and anticancer drugs. The C2-symmetry of the starting diol is transferred to the diamine product, providing a stereochemically pure intermediate for further elaboration.

Synthetic Pathway Overview

The overall synthetic strategy involves a three-step sequence starting from (3R,4R)-3,4-Hexanediol:

• Mesylation: Conversion of the diol to a dimesylate to transform the hydroxyl groups into good leaving groups.

• Azidation: A double nucleophilic substitution with sodium azide (B81097) to introduce the nitrogen functionalities with inversion of stereochemistry.

• Reduction: Reduction of the diazide to the corresponding diamine.

Caption: Synthetic pathway from (3R,4R)-3,4-Hexanediol to a chiral diamine intermediate.

Experimental Protocols

Protocol 1: Synthesis of (3R,4R)-3,4-Hexanediyl Dimethanesulfonate

This protocol describes the conversion of the hydroxyl groups of (3R,4R)-3,4-Hexanediol into mesylates, which are excellent leaving groups for subsequent nucleophilic substitution.

Materials:

• (3R,4R)-3,4-Hexanediol

• Anhydrous Dichloromethane (DCM)

• Triethylamine (B128534) (TEA)

• Methanesulfonyl chloride (MsCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Dissolve (3R,4R)-3,4-Hexanediol (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine (2.5 eq) to the solution.

• Slowly add methanesulfonyl chloride (2.2 eq) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the product with DCM (3 x volume of aqueous phase).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude dimesylate. The product is often used in the next step without further purification.

Quantitative Data:

Parameter	Value
Yield	Typically >95%
Purity (crude)	>90%

Protocol 2: Synthesis of (4S,5S)-4,5-Diazidooctane

This protocol details the double nucleophilic substitution of the dimesylate with azide ions, proceeding with inversion of stereochemistry at both chiral centers.

Materials:

• (3R,4R)-3,4-Hexanediyl dimethanesulfonate

• Dimethylformamide (DMF)

• Sodium azide (NaN₃)

• Deionized water

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the crude dimesylate from the previous step in DMF in a round-bottom flask.

• Add sodium azide (3.0 eq) to the solution.

• Heat the reaction mixture to 80 °C and stir for 12-16 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and pour it into deionized water.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous phase).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic phase under reduced pressure.

• Purify the crude diazide by silica (B1680970) gel column chromatography.

Quantitative Data:

Parameter	Value
Yield	80-90%
Enantiomeric Excess	>99% ee

Protocol 3: Synthesis of (4R,5R)-4,5-Diaminooctane

This final step involves the reduction of the diazide to the desired chiral diamine.

Materials:

• (4S,5S)-4,5-Diazidooctane

• Methanol (B129727) (MeOH)

• Palladium on carbon (10% Pd/C)

• Hydrogen gas (H₂)

Procedure:

• Dissolve the purified diazide in methanol in a hydrogenation vessel.

• Carefully add 10% Pd/C catalyst (10 mol %) to the solution.

• Pressurize the vessel with hydrogen gas (50 psi).

• Stir the reaction mixture vigorously at room temperature for 8-12 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield the pure (4R,5R)-4,5-diaminooctane.

Quantitative Data:

Parameter	Value
Yield	>95%
Enantiomeric Excess	>99% ee

Experimental Workflow Diagram

Caption: Detailed workflow for the three-step synthesis of the chiral diamine intermediate.

Conclusion

(3R,4R)-3,4-Hexanediol is a valuable and accessible chiral starting material for the synthesis of stereochemically defined pharmaceutical intermediates. The protocols outlined in this application note provide a reliable pathway to a C2-symmetric chiral diamine, a key structural motif in many active pharmaceutical ingredients. The straightforward and high-yielding nature of these transformations makes (3R,4R)-3,4-Hexanediol an attractive option for researchers and professionals in drug discovery and development.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: (3R,4R)-3,4-Hexanediol in the Development of Chiral Ligands

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (3R,4R)-3,4-Hexanediol as a chiral building block for the synthesis of C₂-symmetric diphosphine ligands. Detailed protocols for the synthesis of a novel chiral ligand, designated here as Et-DIOP, and its application in rhodium-catalyzed asymmetric hydrogenation are presented.

(3R,4R)-3,4-Hexanediol is a versatile C₂-symmetric chiral diol that serves as an excellent starting material for the synthesis of chiral ligands for asymmetric catalysis.[1] Its stereochemically defined hydroxyl groups provide a rigid backbone to create a well-defined chiral environment around a metal center, which is crucial for achieving high enantioselectivity in catalytic reactions such as hydrogenation, hydroformylation, and allylic alkylation.[1] The ethyl groups at the stereogenic centers offer a distinct steric and electronic profile compared to ligands derived from tartaric acid, such as the well-known DIOP ligand.

Section 1: Synthesis of a Chiral Diphosphine Ligand from (3R,4R)-3,4-Hexanediol

A plausible synthetic route to a chiral diphosphine ligand from (3R,4R)-3,4-Hexanediol involves a three-step process, analogous to the synthesis of DIOP. The diol is first protected as a ketal, followed by tosylation of the primary hydroxyl groups (after conversion from the diol), and finally, nucleophilic substitution with a phosphide (B1233454) anion.

Experimental Workflow for Ligand Synthesis

References

• 1. Catalytic, Enantioselective Synthesis of 1,2-anti Diols via Asymmetric Ring Opening/Cross Metathesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Protection of Hydroxyl Groups in (3R,4R)-3,4-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the protection of the vicinal diol functionality in (3R,4R)-3,4-Hexanediol. The appropriate selection of a protecting group is critical in multi-step syntheses to ensure chemoselectivity and high yields. This document outlines common strategies for the protection of 1,2-diols, including the formation of acetonides, silyl (B83357) ethers, and benzyl (B1604629) ethers, along with their subsequent deprotection.

General Considerations for Protecting Group Selection

The choice of a protecting group for (3R,4R)-3,4-Hexanediol depends on the stability of the protecting group to subsequent reaction conditions and the ease of its removal. Key considerations include the pH of the reaction medium, the presence of oxidizing or reducing agents, and the compatibility with other functional groups in the molecule.

Acetonide Protection

Acetonide formation is a widely used method for the protection of 1,2-diols due to the formation of a stable five-membered cyclic ketal.[1][2] This method is generally high-yielding and the acetonide group is stable to basic and nucleophilic reagents but is readily cleaved under acidic conditions.[3][4]

Experimental Protocols

Protocol 1: Acetonide Protection using 2,2-Dimethoxypropane (B42991)

This protocol describes the formation of the isopropylidene ketal of (3R,4R)-3,4-Hexanediol.

• Materials:

  • (3R,4R)-3,4-Hexanediol

  • 2,2-Dimethoxypropane

  • p-Toluenesulfonic acid (p-TsOH) or Camphorsulfonic acid (CSA)

  • Anhydrous Dichloromethane (B109758) (CH₂Cl₂) or Dimethylformamide (DMF)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve (3R,4R)-3,4-Hexanediol (1.0 equiv) in anhydrous dichloromethane or DMF.

  • Add 2,2-dimethoxypropane (1.2-1.5 equiv).

  • Add a catalytic amount of p-TsOH or CSA (0.05-0.1 equiv).

  • Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution until the mixture is neutral.

  • Extract the mixture with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude acetonide.

  • If necessary, purify the product by flash chromatography on silica (B1680970) gel.[5]

Protocol 2: Acetonide Deprotection

This protocol describes the removal of the acetonide protecting group.

• Materials:

  • Acetonide-protected (3R,4R)-3,4-Hexanediol

  • Aqueous Hydrochloric Acid (HCl) or Trifluoroacetic acid (TFA)

  • Methanol (B129727) (MeOH) or Tetrahydrofuran (THF)

  • Water (H₂O)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Procedure:

  • Dissolve the acetonide-protected diol (1.0 equiv) in a mixture of THF and water or methanol and water.

  • Add a catalytic amount of aqueous HCl or TFA.

  • Stir the reaction at room temperature, monitoring by TLC until the starting material is consumed.[3]

  • Neutralize the reaction mixture by the careful addition of saturated aqueous NaHCO₃ solution.

  • Extract the product with an appropriate organic solvent.

  • Combine the organic layers, wash with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure.

  • Purify the deprotected diol by column chromatography if necessary.

Silyl Ether Protection

Silyl ethers are versatile protecting groups for alcohols due to their ease of formation, tunable stability, and mild removal conditions.[6][7] The steric bulk of the substituents on the silicon atom influences the stability of the silyl ether, with bulkier groups providing greater stability. For a 1,2-diol, both hydroxyl groups can be protected, or a cyclic silyl ether can be formed.

Experimental Protocols

Protocol 3: Silyl Ether (TBDMS) Protection

This protocol describes the protection of the diol as a bis-tert-butyldimethylsilyl (TBDMS) ether.

• Materials:

  • (3R,4R)-3,4-Hexanediol

  • tert-Butyldimethylsilyl chloride (TBDMSCl)

  • Imidazole (B134444)

  • Anhydrous Dimethylformamide (DMF)

  • Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Procedure:

  • Dissolve (3R,4R)-3,4-Hexanediol (1.0 equiv) in anhydrous DMF.

  • Add imidazole (2.5-3.0 equiv).

  • Add TBDMSCl (2.2-2.5 equiv) portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete reaction.

  • Quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Extract the mixture with an organic solvent.

  • Wash the combined organic layers with water and brine, then dry over an anhydrous drying agent.

  • Concentrate the solution and purify the product by flash chromatography.[6]

Protocol 4: Silyl Ether (TBDMS) Deprotection

This protocol outlines the cleavage of TBDMS ethers using a fluoride (B91410) source.

• Materials:

  • TBDMS-protected (3R,4R)-3,4-Hexanediol

  • Tetrabutylammonium fluoride (TBAF) solution (1M in THF)

  • Tetrahydrofuran (THF)

• Procedure:

  • Dissolve the TBDMS-protected diol (1.0 equiv) in THF.

  • Add TBAF solution (2.2-2.5 equiv) at room temperature.

  • Stir the reaction and monitor its progress by TLC.

  • Upon completion, quench the reaction with water.

  • Extract the product with an organic solvent.

  • Wash the combined organic layers with brine, dry, and concentrate.

  • Purify the product by column chromatography.[8]

Benzyl Ether Protection

Benzyl ethers are robust protecting groups that are stable to a wide range of acidic and basic conditions, as well as many oxidizing and reducing agents.[9][10] They are typically cleaved by catalytic hydrogenolysis.

Experimental Protocols

Protocol 5: Benzyl Ether Protection

This protocol describes the benzylation of the diol using the Williamson ether synthesis.

• Materials:

  • (3R,4R)-3,4-Hexanediol

  • Sodium hydride (NaH, 60% dispersion in mineral oil)

  • Benzyl bromide (BnBr)

  • Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Procedure:

  • To a suspension of sodium hydride (2.4 equiv) in anhydrous THF or DMF at 0 °C, add a solution of (3R,4R)-3,4-Hexanediol (1.0 equiv) in the same anhydrous solvent dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for an additional 30 minutes.

  • Cool the reaction mixture back to 0 °C and add benzyl bromide (2.4 equiv) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.

  • Carefully quench the reaction by the slow addition of water at 0 °C.

  • Extract the mixture with an organic solvent.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography.[10][11]

Protocol 6: Benzyl Ether Deprotection

This protocol details the removal of benzyl ethers by catalytic hydrogenolysis.

• Materials:

  • Benzyl-protected (3R,4R)-3,4-Hexanediol

  • Palladium on carbon (Pd/C, 10 wt. %)

  • Methanol (MeOH) or Ethanol (EtOH)

  • Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Procedure:

  • Dissolve the benzyl-protected diol in methanol or ethanol.

  • Carefully add a catalytic amount of 10% Pd/C.

  • Stir the suspension under an atmosphere of hydrogen gas (e.g., using a balloon) at room temperature.

  • Monitor the reaction by TLC.

  • Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

  • Rinse the celite pad with the solvent used for the reaction.

  • Concentrate the filtrate under reduced pressure to obtain the deprotected diol.

  • Purify by column chromatography if necessary.[12]

Data Presentation

The following table summarizes quantitative data for the protection and deprotection of 1,2-diols using the methods described above. Note that yields are substrate-dependent and the following data is for illustrative purposes.

Protecting Group	Protection Reagents & Conditions	Typical Yield (%)	Deprotection Reagents & Conditions	Typical Yield (%)
Acetonide	2,2-Dimethoxypropane, CSA, CH₂Cl₂, RT, 2-7 h	82-86[3]	HCl, H₂O/THF, RT, 5 h	92[3]
Acetone, CuSO₄, RT, 36 h	83[3]	HCl, H₂O/MeOH, 5-72 h	80-85[3]
2,2-Dimethoxypropane, I₂, RT	60-80[13]	CF₃CO₂H, H₂O/MeCN, 0 °C to RT, 45 min	85[3]
Silyl Ether (TBDMS)	TBDMSCl, Imidazole, DMF, RT	~90-95	TBAF, THF, RT	>95
TBDMSOTf, 2,6-Lutidine, CH₂Cl₂, -78 °C	High	HF•Pyridine, THF	High
Benzyl Ether	BnBr, NaH, THF, 0 °C to RT, 6-12 h	Variable[11]	H₂, Pd/C, MeOH or EtOH, RT	>95[12]
BnBr, Ag₂O, DMF	Good[9]	DDQ, CH₂Cl₂/H₂O, RT	70-90[14]

Mandatory Visualization

Caption: General workflow for the protection and deprotection of (3R,4R)-3,4-Hexanediol.

Caption: Decision tree for selecting a suitable protecting group for a diol.

References

• 1. DSpace [digital.library.adelaide.edu.au]
• 2. iosrjournals.org [iosrjournals.org]
• 3. synarchive.com [synarchive.com]
• 4. Acetonides [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. Silyl ether - Wikipedia [en.wikipedia.org]
• 7. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 9. Benzyl Ethers [organic-chemistry.org]
• 10. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 13. online.bamu.ac.in [online.bamu.ac.in]
• 14. Facile Oxidative Cleavage of 4-O-Benzyl Ethers with Dichlorodicyanoquinone in Rhamno and Mannopyranosides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Deprotection Strategies for (3R,4R)-3,4-Hexanediol Derivatives

For Researchers, Scientists, and Drug Development Professionals

(3R,4R)-3,4-Hexanediol is a valuable chiral building block in the synthesis of complex molecules, including pharmaceuticals and other biologically active compounds. Its C₂-symmetry makes it a useful synthon for introducing stereocenters with a high degree of control. The hydroxyl groups of (3R,4R)-3,4-hexanediol are often protected during synthetic sequences to prevent unwanted reactions. The choice of protecting group and the method for its removal are crucial for the success of a synthetic route. This document provides detailed application notes and protocols for the deprotection of common (3R,4R)-3,4-hexanediol derivatives.

Overview of Common Protecting Groups and Deprotection Strategies

The selection of a suitable protecting group for the vicinal diol of (3R,4R)-3,4-hexanediol depends on the overall synthetic strategy, particularly the reaction conditions that need to be tolerated in subsequent steps. The most frequently employed protecting groups for 1,2-diols are acetals (such as acetonides), silyl (B83357) ethers, and benzyl (B1604629) ethers. Each of these groups has a distinct set of conditions for its removal, allowing for orthogonal deprotection strategies in multi-step syntheses.

A general workflow for a synthesis involving the protection and deprotection of a diol is illustrated below.

Caption: General synthetic workflow involving diol protection and deprotection.

Deprotection of Acetal Protecting Groups

Cyclic acetals, particularly acetonides (isopropylidene ketals), are widely used to protect 1,2-diols due to their ease of formation and general stability to basic and nucleophilic conditions. Their removal is typically achieved under acidic conditions.

Data Presentation: Acetal Deprotection

Protecting Group	Reagents and Conditions	Solvent	Typical Yield	Reference
Acetonide	80% Acetic Acid (aq.)	Water	Good to High	[1]
Acetonide	p-Toluenesulfonic acid (catalytic)	Methanol (B129727)	High	[2]
Acetonide	Dowex® 50W-X8 resin	Methanol	High	[2]
Acetonide	HClO₄·SiO₂	Dichloromethane	85-95%

Experimental Protocol: Acid-Catalyzed Deprotection of (3R,4R)-O-Isopropylidene-3,4-hexanediol

This protocol describes the removal of the acetonide protecting group using a catalytic amount of p-toluenesulfonic acid in methanol.

Materials:

• (3R,4R)-O-Isopropylidene-3,4-hexanediol

• Methanol (MeOH)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ethyl acetate (B1210297) (EtOAc)

• Hexanes

• Round-bottom flask

• Magnetic stirrer and stir bar

• Thin-layer chromatography (TLC) plates and chamber

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

Procedure:

• Dissolve (3R,4R)-O-isopropylidene-3,4-hexanediol (1.0 eq) in methanol (0.1 M solution) in a round-bottom flask equipped with a magnetic stir bar.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 eq) to the solution.

• Stir the reaction mixture at room temperature and monitor the progress of the reaction by TLC (e.g., using a 3:1 hexanes/ethyl acetate eluent).

• Upon completion of the reaction (disappearance of the starting material), quench the reaction by adding saturated aqueous sodium bicarbonate solution until the pH is neutral to slightly basic.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash chromatography on silica (B1680970) gel (e.g., using a gradient of ethyl acetate in hexanes) to afford pure (3R,4R)-3,4-hexanediol.

Caption: Workflow for the deprotection of an acetonide-protected diol.

Deprotection of Silyl Ether Protecting Groups

Silyl ethers are versatile protecting groups for alcohols due to their tunable stability, which depends on the steric bulk of the substituents on the silicon atom. Common silyl ethers include trimethylsilyl (B98337) (TMS), triethylsilyl (TES), tert-butyldimethylsilyl (TBDMS or TBS), and triisopropylsilyl (TIPS). They are generally stable to a wide range of reaction conditions but can be readily cleaved using fluoride (B91410) reagents or under acidic conditions.

Data Presentation: Silyl Ether Deprotection

Protecting Group	Reagents and Conditions	Solvent	Typical Yield	Reference
TBDMS	Tetrabutylammonium (B224687) fluoride (TBAF)	THF	>90%	[3]
TBDMS	HF·Pyridine	THF/Pyridine	High	[4]
TBDMS	Acetic Acid	THF/Water	Good to High	[3]
TES	p-Toluenesulfonic acid (catalytic)	Methanol	High	[4]
TIPS	TBAF (prolonged reaction time)	THF	>90%	[3]

Experimental Protocol: Fluoride-Mediated Deprotection of (3R,4R)-bis(tert-Butyldimethylsilyloxy)hexane

This protocol describes the removal of TBDMS groups using tetrabutylammonium fluoride (TBAF).

Materials:

• (3R,4R)-bis(tert-Butyldimethylsilyloxy)hexane

• Tetrabutylammonium fluoride (1.0 M solution in THF)

• Tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

• Hexanes

• Round-bottom flask

• Magnetic stirrer and stir bar

• Thin-layer chromatography (TLC) plates and chamber

• Separatory funnel

• Rotary evaporator

• Flash chromatography system

Procedure:

• Dissolve (3R,4R)-bis(tert-butyldimethylsilyloxy)hexane (1.0 eq) in THF (0.1 M solution) in a round-bottom flask equipped with a magnetic stir bar.

• Add a 1.0 M solution of TBAF in THF (2.2 eq) dropwise to the stirred solution at room temperature.

• Monitor the reaction progress by TLC (e.g., using a 4:1 hexanes/ethyl acetate eluent).

• Once the reaction is complete, quench by adding saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield (3R,4R)-3,4-hexanediol.

Caption: Workflow for the fluoride-mediated deprotection of a silyl ether.

Deprotection of Benzyl Ether Protecting Groups

Benzyl ethers are robust protecting groups that are stable to a wide range of acidic and basic conditions. Their removal is most commonly achieved by catalytic hydrogenolysis.

Data Presentation: Benzyl Ether Deprotection

Protecting Group	Reagents and Conditions	Solvent	Typical Yield	Reference
Benzyl (Bn)	H₂, Pd/C (10 mol%)	Ethanol (B145695) or Methanol	>95%	[5]
Benzyl (Bn)	H₂, Raney Nickel	Ethanol	High	[5]
p-Methoxybenzyl (PMB)	2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)	Dichloromethane/Water	80-95%	[5]
Benzyl (Bn)	Na, liquid NH₃	THF	Good to High	[5]

Experimental Protocol: Hydrogenolysis of (3R,4R)-3,4-bis(benzyloxy)hexane

This protocol describes the deprotection of benzyl ethers by catalytic hydrogenolysis using palladium on carbon.

Materials:

• (3R,4R)-3,4-bis(benzyloxy)hexane

• Palladium on carbon (10 wt. % Pd)

• Ethanol (EtOH) or Methanol (MeOH)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Round-bottom flask or hydrogenation flask

• Magnetic stirrer and stir bar

• Celite®

• Rotary evaporator

Procedure:

• Dissolve (3R,4R)-3,4-bis(benzyloxy)hexane (1.0 eq) in ethanol (0.1 M solution) in a round-bottom flask equipped with a magnetic stir bar.

• Carefully add 10% palladium on carbon (10 mol % by weight of substrate) to the solution.

• Evacuate the flask and backfill with hydrogen gas from a balloon. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Once the reaction is complete, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with ethanol.

• Combine the filtrate and washings and concentrate under reduced pressure using a rotary evaporator to afford the crude (3R,4R)-3,4-hexanediol.

• If necessary, the crude product can be further purified by flash chromatography or recrystallization.

Caption: Workflow for the hydrogenolysis of benzyl ethers.

References

• 1. benchchem.com [benchchem.com]
• 2. Protection and Deprotection [cem.com]
• 3. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 4. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 5. Benzyl Ethers [organic-chemistry.org]

(3R,4R)-3,4-Hexanediol: A Versatile Chiral Building Block in Organic Synthesis

(3R,4R)-3,4-Hexanediol , a C₂-symmetric vicinal diol, has emerged as a valuable and versatile chiral building block in modern organic synthesis. Its stereochemically defined structure provides a robust platform for the construction of complex molecules with high levels of stereocontrol, making it a molecule of significant interest to researchers, scientists, and professionals in drug development. This document provides detailed application notes and protocols for the utilization of (3R,4R)-3,4-hexanediol in various synthetic strategies.

Applications in Natural Product Synthesis

The inherent chirality of (3R,4R)-3,4-hexanediol makes it an excellent starting material or intermediate in the total synthesis of natural products, where precise control of stereochemistry is paramount for biological activity.

Case Study: Synthesis of (-)-Stemoamide

(-)-Stemoamide, a polycyclic alkaloid isolated from the roots of Stemona tuberosa, possesses insecticidal and antitussive properties. The synthesis of (-)-stemoamide often requires the stereoselective installation of multiple contiguous stereocenters. A key fragment in several synthetic approaches is a chiral γ-lactone, which can be conceptually derived from (3R,4R)-3,4-hexanediol.

A retrosynthetic analysis suggests that the C8 and C9 stereocenters of (-)-stemoamide can be established through a stereoselective anti-aldol reaction. A chiral precursor derived from (3R,4R)-3,4-hexanediol can be employed to control the stereochemical outcome of this key transformation. The diol can be converted to a chiral auxiliary or a chiral ketone that undergoes a diastereoselective aldol (B89426) reaction to furnish the desired intermediate with high purity.

Logical Relationship for (-)-Stemoamide Synthesis:

Caption: Retrosynthetic approach to (-)-Stemoamide.

Case Study: Synthesis of (+)-Pilocarpine

(+)-Pilocarpine is an imidazole (B134444) alkaloid used in the treatment of glaucoma and dry mouth. Its synthesis requires the stereospecific formation of a butyrolactone ring with a cis-relationship between the ethyl and the imidazolemethyl substituents. (3R,4R)-3,4-hexanediol can serve as a precursor to the chiral butyrolactone core.

The synthesis can proceed by the selective oxidation of one of the hydroxyl groups of the diol, followed by further functional group manipulations to introduce the ethyl group and the precursor for the imidazole ring. The inherent stereochemistry of the diol directs the formation of the desired stereoisomer of the lactone intermediate.

Application as a Chiral Auxiliary

The C₂-symmetry of (3R,4R)-3,4-hexanediol makes it an ideal scaffold for the development of chiral auxiliaries. These auxiliaries can be temporarily attached to a prochiral substrate to direct the stereochemical course of a reaction, and then subsequently removed.

For instance, the diol can be converted into a chiral acetal (B89532) or ketal, which can then be used to control the facial selectivity of reactions such as Diels-Alder cycloadditions or conjugate additions to α,β-unsaturated systems.

Application in the Synthesis of Chiral Ligands

(3R,4R)-3,4-hexanediol is a valuable precursor for the synthesis of chiral ligands used in asymmetric catalysis. The two hydroxyl groups provide convenient handles for the introduction of phosphine, amine, or other coordinating groups. The C₂-symmetric backbone of the diol often leads to the formation of highly effective chiral ligands that can induce high levels of enantioselectivity in a variety of metal-catalyzed reactions, such as asymmetric hydrogenation, hydrosilylation, and allylic alkylation.

Experimental Workflow for Chiral Phosphine Ligand Synthesis:

Caption: Synthesis of a chiral diphosphine ligand.

Experimental Protocols

Protocol 1: Synthesis of (3R,4R)-3,4-Hexanediol via Sharpless Asymmetric Dihydroxylation

This protocol describes the synthesis of (3R,4R)-3,4-hexanediol from (E)-3-hexene using the Sharpless asymmetric dihydroxylation reaction.[1]

Materials:

• (E)-3-Hexene

• AD-mix-β

• tert-Butanol (B103910)

• Water

• Methanesulfonamide (B31651) (CH₃SO₂NH₂)

• Sodium sulfite (B76179) (Na₂SO₃)

• Ethyl acetate (B1210297)

• Magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• In a round-bottom flask, prepare a 1:1 mixture of tert-butanol and water.

• Add AD-mix-β (1.4 g per 1 mmol of alkene) and methanesulfonamide (1 equivalent) to the solvent mixture and stir until dissolved.

• Cool the mixture to 0 °C in an ice bath.

• Add (E)-3-hexene (1 equivalent) to the cooled reaction mixture.

• Stir the reaction vigorously at 0 °C for 24 hours.

• Quench the reaction by adding sodium sulfite (1.5 g per 1 g of AD-mix-β) and stir for an additional hour at room temperature.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude diol by silica gel column chromatography (e.g., hexane:ethyl acetate gradient) to afford pure (3R,4R)-3,4-hexanediol.

Quantitative Data:

Reaction Step	Product	Yield (%)	Enantiomeric Excess (ee, %)
Sharpless Asymmetric Dihydroxylation	(3R,4R)-3,4-Hexanediol	70-90	>95

Protocol 2: Protection of (3R,4R)-3,4-Hexanediol as an Acetonide

This protocol details the protection of the diol as an acetonide, a common step to selectively manipulate one hydroxyl group or to use the diol as a chiral auxiliary.

Materials:

• (3R,4R)-3,4-Hexanediol

• 2,2-Dimethoxypropane (B42991)

• p-Toluenesulfonic acid (catalytic amount)

• Anhydrous acetone

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Diethyl ether

• Magnesium sulfate (MgSO₄)

Procedure:

• Dissolve (3R,4R)-3,4-hexanediol (1 equivalent) in anhydrous acetone.

• Add 2,2-dimethoxypropane (1.2 equivalents) and a catalytic amount of p-toluenesulfonic acid.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring by TLC.

• Upon completion, neutralize the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the mixture with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude acetonide.

• If necessary, purify the product by flash chromatography on silica gel.

Quantitative Data:

Reaction Step	Product	Yield (%)
Acetonide Protection	(4R,5R)-4,5-diethyl-2,2-dimethyl-1,3-dioxolane	>95

Conclusion

(3R,4R)-3,4-Hexanediol is a powerful and versatile chiral building block in organic synthesis. Its utility in the stereoselective synthesis of natural products, its application as a chiral auxiliary, and its role as a precursor to high-performance chiral ligands underscore its importance in modern drug discovery and development. The provided protocols offer a starting point for researchers to incorporate this valuable synthon into their synthetic strategies.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for the Enzymatic Synthesis of (3R,4R)-3,4-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3R,4R)-3,4-Hexanediol is a valuable chiral building block in the synthesis of pharmaceuticals and other fine chemicals. Its stereochemically defined structure, featuring two adjacent chiral centers, makes it an important synthon for creating complex molecules with high specificity. Traditional chemical synthesis of this specific stereoisomer can be challenging, often requiring multiple steps, chiral auxiliaries, or difficult separations. Biocatalytic methods, employing stereoselective enzymes, offer a powerful alternative, enabling the synthesis of (3R,4R)-3,4-Hexanediol with high purity under mild reaction conditions.

This document provides detailed protocols for the enzymatic synthesis of (3R,4R)-3,4-Hexanediol via a two-step cascade reaction, starting from the simple precursor propanal. The methodology leverages a thiamine (B1217682) diphosphate (B83284) (ThDP)-dependent carboligase for the initial C-C bond formation, followed by a stereoselective reduction catalyzed by an alcohol dehydrogenase (ADH).

Reaction Pathway

The enzymatic synthesis of (3R,4R)-3,4-Hexanediol is achieved through a two-step enzymatic cascade. The first step involves the carboligation of two propanal molecules to form the intermediate (R)-4-hydroxy-3-hexanone. This reaction is catalyzed by a thiamine diphosphate (ThDP)-dependent lyase, such as the one from Pseudomonas fluorescens (PfBAL). The second step is the stereoselective reduction of the keto group of the intermediate by an alcohol dehydrogenase, such as Lactobacillus brevis ADH (LbADH), to yield the final (3R,4R)-3,4-Hexanediol product. This cascade requires a cofactor regeneration system, often achieved by using a co-substrate like isopropanol (B130326).

Figure 1: Enzymatic cascade for (3R,4R)-3,4-Hexanediol synthesis.

Quantitative Data Summary

The following table summarizes the quantitative results for the enzymatic synthesis of the stereoisomers of 3,4-hexanediol (B1617544), as reported by Nicolas et al. (2025).[1]

Target Stereoisomer	Carboligase	Oxidoreductase	Isomeric Content (ic)	Product Conc. (mM)	Conversion (%)
(3R,4R)-3,4-Hexanediol	PfBAL	LbADH	75%	7.4	7.4%
(3S,4S)-3,4-Hexanediol	ApPDCE469G	BlBDH	>99%	78.0	78.0%
meso-3,4-Hexanediol	ApPDCE469G	EM-KRED014	>99%	85.0	85.0%

Table 1: Quantitative outcomes for the enzymatic synthesis of 3,4-hexanediol stereoisomers. Data is derived from a two-step synthesis starting with 200 mM propanal.[1] Isomeric content (ic) refers to the purity of the specified stereoisomer relative to the other stereoisomers. Conversion is calculated based on the initial substrate concentration, with a theoretical maximum product concentration of 100 mM.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of (3R,4R)-3,4-Hexanediol

This protocol is adapted from the two-step synthesis method described by Nicolas et al. (2025) for producing various stereoisomers of 3,4-hexanediol.[1]

Materials:

• Propanal

• Triethanolamine (TEA) buffer (50 mM, pH 9.0)

• Lyophilized whole cells containing Pseudomonas fluorescens carboligase (PfBAL)

• Lyophilized whole cells containing Lactobacillus brevis alcohol dehydrogenase (LbADH)

• Isopropanol (as co-substrate for cofactor regeneration)

• Reaction vessel (e.g., glass vial with magnetic stirrer)

Procedure:

• Reaction Setup: In a reaction vessel, prepare a solution of 200 mM propanal in 50 mM TEA buffer (pH 9.0).

• Enzyme Addition: To the propanal solution, add lyophilized whole cells containing PfBAL and LbADH. A typical starting concentration is 15 mg of each lyophilized cell preparation per mL of reaction volume.

• Cofactor Regeneration: Add isopropanol to the reaction mixture to a final concentration of 1 M. This serves as the co-substrate for the LbADH-catalyzed regeneration of the NADH cofactor.

• Incubation: Seal the reaction vessel and incubate at a controlled temperature (e.g., 30°C) with agitation (e.g., magnetic stirring or orbital shaking).

• Reaction Monitoring: Monitor the progress of the reaction by taking aliquots at various time points. The consumption of propanal and the formation of the diol can be analyzed by Gas Chromatography (GC) (see Protocol 3).

• Reaction Termination: Once the reaction has reached the desired conversion, terminate it by centrifuging the mixture to pellet the whole cells. A common method is centrifugation at 4,000 x g for 10 minutes.

• Product Isolation: Decant the supernatant containing the product for subsequent purification.

Protocol 2: Purification of (3R,4R)-3,4-Hexanediol

This is a general protocol for the extraction and purification of diols from aqueous reaction mixtures. Optimization may be required.

Materials:

• Supernatant from Protocol 1

• Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for flash chromatography

• Hexanes and Ethyl acetate (for chromatography elution)

• Rotary evaporator

Procedure:

• Extraction: Transfer the supernatant from the enzymatic reaction to a separatory funnel. Extract the aqueous solution with an equal volume of ethyl acetate. Repeat the extraction three times to maximize product recovery.

• Drying: Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filtration and Concentration: Filter the dried organic solution to remove the drying agent. Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Flash Chromatography: Purify the crude product by flash column chromatography on silica gel. A typical eluent system is a gradient of ethyl acetate in hexanes. The fractions containing the purified diol can be identified by thin-layer chromatography (TLC).

• Final Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified (3R,4R)-3,4-Hexanediol.

Protocol 3: Chiral GC Analysis of 3,4-Hexanediol

This protocol provides a starting point for the chiral gas chromatography analysis to determine the isomeric and enantiomeric purity of the synthesized 3,4-hexanediol.

Materials and Equipment:

• Gas chromatograph (GC) with a Flame Ionization Detector (FID)

• Chiral capillary column (e.g., Agilent CP-Cyclodextrin-β-2,3,6-M-19 or similar cyclodextrin-based column)[2]

• Helium or Hydrogen as carrier gas

• Methanol (B129727) or ethyl acetate for sample dilution

GC Conditions (Example):

• Column: Agilent CP-Cyclodextrin-β-2,3,6-M-19, 25 m x 0.25 mm, 0.25 µm film thickness[2]

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 5 minutes

  • Ramp: 2°C/min to 150°C

• Injector Temperature: 250°C

• Detector Temperature: 275°C

• Carrier Gas: Hydrogen at 70 kPa[2]

• Injection Mode: Split

Procedure:

• Sample Preparation: Prepare a sample of the purified diol (or a crude reaction sample after extraction and concentration) by dissolving it in a suitable solvent like methanol to a concentration of approximately 0.01%.[2]

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis: Analyze the resulting chromatogram. The different stereoisomers (meso, (3R,4R), and (3S,4S)) should have distinct retention times. The isomeric content (ic) and enantiomeric excess (ee) can be calculated from the peak areas of the corresponding isomers.

Workflow and Logic Diagram

The overall workflow from experimental setup to final analysis is depicted below.

Figure 2: Overall experimental workflow.

References

• 1. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 2. agilent.com [agilent.com]

Scale-Up Synthesis of Enantiopure (3R,4R)-3,4-Hexanediol: A Comparative Guide to Chemical and Biocatalytic Routes

Introduction

Enantiomerically pure vicinal diols are pivotal chiral building blocks in the synthesis of pharmaceuticals and other biologically active molecules. Their well-defined stereochemistry provides a versatile platform for the construction of complex molecular architectures with high stereocontrol. Among these, (3R,4R)-3,4-hexanediol is a valuable C2-symmetric diol. This application note provides detailed protocols for two distinct and scalable approaches to synthesize enantiopure (3R,4R)-3,4-hexanediol: a chiral pool synthesis commencing from D-mannitol and a biocatalytic route employing the enzymatic reduction of 3,4-hexanedione (B1216349). These methodologies are presented to guide researchers, scientists, and drug development professionals in selecting and implementing a suitable strategy for their specific needs, with a focus on scalability and efficiency.

Comparative Data of Synthetic Routes

The selection of a synthetic strategy for (3R,4R)-3,4-hexanediol is contingent on factors such as desired scale, cost, available equipment, and expertise. The following table summarizes the key quantitative parameters for the chemical and biocatalytic routes detailed in this document.

Parameter	Chemical Synthesis from D-Mannitol	Biocatalytic Reduction of 3,4-Hexanedione
Starting Material	D-Mannitol	3,4-Hexanedione
Key Reagents	Acetone, Sodium Periodate (B1199274), Ethylmagnesium Bromide	Whole microbial cells (e.g., Saccharomyces cerevisiae) or isolated alcohol dehydrogenase, Co-factor (NADH/NADPH), Co-substrate (e.g., isopropanol)
Number of Steps	4 (Protection, Oxidative Cleavage, Grignard Reaction, Deprotection)	1 (Bioreduction)
Overall Yield	~40-50% (Estimated)	>90% conversion
Enantiomeric Excess (e.e.)	>99%	>99%
Process Conditions	Cryogenic temperatures (-78 °C) to reflux	Mild conditions (e.g., 30 °C, aqueous media)
Key Advantages	Utilizes a cheap and readily available chiral starting material.[1]	Highly selective, environmentally benign, single-step process.
Key Challenges	Multi-step, requires cryogenic conditions, use of pyrophoric reagents (Grignard).	Requires fermentation or enzyme production, optimization of biocatalytic conditions.

Method 1: Chiral Pool Synthesis from D-Mannitol

This synthetic pathway leverages the inherent chirality of D-mannitol to produce (3R,4R)-3,4-hexanediol through a four-step sequence.

Logical Workflow for D-Mannitol Synthesis

Caption: Workflow for the synthesis of (3R,4R)-3,4-hexanediol from D-mannitol.

Experimental Protocols

Step 1: Protection of D-Mannitol to 1,2:5,6-di-O-isopropylidene-D-mannitol

• Reaction Setup: In a round-bottom flask, suspend D-mannitol in anhydrous acetone.

• Catalyst Addition: Add a catalytic amount of a suitable acid catalyst (e.g., p-toluenesulfonic acid or zinc chloride).

• Reaction: Stir the mixture at room temperature until the D-mannitol has completely dissolved, indicating the formation of the diacetonide.

• Work-up: Neutralize the acid catalyst with a base (e.g., sodium bicarbonate). Filter the mixture and concentrate the filtrate under reduced pressure.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., petroleum ether) to yield pure 1,2:5,6-di-O-isopropylidene-D-mannitol.

Step 2: Oxidative Cleavage to (R)-2,3-O-isopropylideneglyceraldehyde

• Reaction Setup: Dissolve the 1,2:5,6-di-O-isopropylidene-D-mannitol in a suitable solvent such as diethyl ether.

• Oxidant Addition: Add an aqueous solution of sodium periodate (NaIO₄) to the solution. A phase transfer catalyst, such as tetrabutylammonium (B224687) bromide, can be added to facilitate the reaction.

• Reaction: Stir the biphasic mixture vigorously at room temperature. Monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, separate the organic layer. Extract the aqueous layer with diethyl ether.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and carefully remove the solvent under reduced pressure to obtain the crude (R)-2,3-O-isopropylideneglyceraldehyde. This product is often used immediately in the next step without further purification.[2]

Step 3: Grignard Reaction with Ethylmagnesium Bromide

• Reaction Setup: In an oven-dried, three-necked flask under an inert atmosphere (nitrogen or argon), prepare a solution of (R)-2,3-O-isopropylideneglyceraldehyde in anhydrous diethyl ether or THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add a solution of ethylmagnesium bromide (EtMgBr) in diethyl ether or THF to the cooled aldehyde solution with vigorous stirring.

• Reaction: Maintain the reaction at -78 °C and monitor the consumption of the starting material by TLC.

• Quenching: After the reaction is complete, quench it by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Work-up: Allow the mixture to warm to room temperature. Separate the layers and extract the aqueous phase with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

Step 4: Deprotection to (3R,4R)-3,4-Hexanediol

• Reaction Setup: Dissolve the crude protected diol from the previous step in a suitable solvent such as methanol (B129727) or a mixture of THF and water.

• Acid Addition: Add a catalytic amount of a strong acid (e.g., hydrochloric acid or sulfuric acid).

• Reaction: Stir the mixture at room temperature and monitor the removal of the isopropylidene groups by TLC.

• Work-up: Neutralize the reaction with a base (e.g., sodium bicarbonate). Remove the organic solvent under reduced pressure.

• Purification: Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate). Dry the combined organic extracts, concentrate, and purify the final product by column chromatography on silica (B1680970) gel or by distillation to yield enantiomerically pure (3R,4R)-3,4-hexanediol.[2]

Method 2: Biocatalytic Reduction of 3,4-Hexanedione

This method utilizes the high stereoselectivity of microbial enzymes, specifically alcohol dehydrogenases, to reduce the prochiral diketone 3,4-hexanedione to the desired (3R,4R)-3,4-hexanediol.

Logical Workflow for Biocatalytic Reduction

Caption: Workflow for the biocatalytic reduction of 3,4-hexanedione.

Experimental Protocol

• Biocatalyst Preparation:

  • Whole-Cell System: Cultivate a suitable microorganism (e.g., Saccharomyces cerevisiae) in an appropriate growth medium. Harvest the cells by centrifugation and wash them with buffer to obtain a resting cell suspension.

  • Isolated Enzyme: Utilize a commercially available alcohol dehydrogenase (ADH) or produce a recombinant ADH known to have activity on 3,4-hexanedione, such as butanediol (B1596017) dehydrogenase (Bdh1p).[3]

• Reaction Setup:

  • In a temperature-controlled bioreactor or flask, prepare a buffered aqueous solution (e.g., phosphate (B84403) or TRIS buffer, pH 7.0).

  • Add the biocatalyst (either the whole-cell suspension or the isolated enzyme solution).

  • If using an isolated enzyme, add the necessary cofactor (NADH or NADPH) and a cofactor regeneration system. A common system involves adding a co-substrate like isopropanol (B130326) and a corresponding dehydrogenase, or using a formate/formate dehydrogenase system.[3] For whole-cell systems, the cofactor regeneration is often endogenous, but can be enhanced by adding a co-substrate like glucose or isopropanol.

• Substrate Addition:

  • Prepare a solution of 3,4-hexanedione in a water-miscible organic solvent (e.g., DMSO or ethanol) to aid its solubility in the aqueous reaction medium.

  • Add the substrate solution to the reaction mixture to the desired final concentration. The substrate can be added in one portion or fed over time to minimize substrate inhibition of the biocatalyst.

• Bioreduction:

  • Incubate the reaction mixture at a controlled temperature (e.g., 30 °C) with agitation to ensure proper mixing.

  • Monitor the progress of the reaction by periodically taking samples and analyzing them by GC or HPLC to determine the conversion of the diketone and the formation of the diol.

• Work-up and Purification:

  • Upon completion of the reaction, separate the biocatalyst from the reaction mixture. For whole cells, this is typically done by centrifugation. For isolated enzymes, if they are not immobilized, product extraction is performed directly.

  • Extract the aqueous supernatant or filtrate with a suitable organic solvent (e.g., ethyl acetate).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the (3R,4R)-3,4-hexanediol by column chromatography on silica gel or by distillation.

This application note provides two robust and scalable methods for the synthesis of enantiopure (3R,4R)-3,4-hexanediol. The choice between the chemical and biocatalytic route will depend on the specific requirements of the research or development project. The chiral pool synthesis offers a classic and reliable approach, while the biocatalytic method represents a more modern, efficient, and environmentally friendly alternative.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Application Note: Monitoring Reactions of (3R,4R)-3,4-Hexanediol by TLC and GC

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3R,4R)-3,4-Hexanediol is a chiral vicinal diol that serves as a valuable building block in asymmetric synthesis, particularly in the development of pharmaceuticals and other bioactive molecules.[1] The stereochemically defined hydroxyl groups offer versatile handles for creating complex molecular architectures with a high degree of stereocontrol. Monitoring the progress of reactions involving (3R,4R)-3,4-hexanediol is crucial for optimizing reaction conditions, determining reaction endpoints, and ensuring the desired product is obtained with high purity. This application note provides detailed protocols for monitoring these reactions using two common chromatographic techniques: Thin-Layer Chromatography (TLC) and Gas Chromatography (GC).

Monitoring by Thin-Layer Chromatography (TLC)

TLC is a rapid, simple, and cost-effective method for monitoring the progress of a reaction. It allows for the simultaneous analysis of the starting material, reaction mixture, and product, providing a qualitative assessment of the reaction's progress.

Experimental Protocol: TLC Monitoring

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber

• Capillary tubes for spotting

• Mobile phase (e.g., ethyl acetate/hexanes mixture)

• Visualization agent (e.g., potassium permanganate (B83412) stain)

• Heat gun

Procedure:

• Prepare the Developing Chamber: Pour the chosen mobile phase into the TLC chamber to a depth of about 0.5 cm. Place a piece of filter paper in the chamber to ensure saturation of the atmosphere with solvent vapors. Cover the chamber and allow it to equilibrate.

• Prepare the TLC Plate: Using a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate. Mark lanes for the starting material (SM), a co-spot (C), and the reaction mixture (RM).

• Spot the Plate:

  • Dissolve a small amount of the starting material in a volatile solvent. Using a capillary tube, spot a small amount onto the 'SM' lane on the baseline.

  • Withdraw a small aliquot of the reaction mixture. Spot this onto the 'RM' lane.

  • For the co-spot, first spot the starting material and then, on the same spot, apply the reaction mixture. The co-spot helps to confirm the identity of the starting material spot in the reaction mixture.[2][3]

• Develop the Plate: Carefully place the spotted TLC plate into the developing chamber, ensuring the baseline is above the solvent level. Cover the chamber and allow the solvent to ascend the plate by capillary action.

• Analyze the Plate: Once the solvent front is about 1 cm from the top of the plate, remove the plate and immediately mark the solvent front with a pencil. Allow the solvent to evaporate completely.

• Visualize the Spots:

  • If the compounds are UV-active, they can be visualized under a UV lamp.

  • For diols, which are often not UV-active, a chemical stain is necessary. A potassium permanganate stain is a good general stain for visualizing alcohols and other oxidizable functional groups. Dip the plate in the stain solution and then gently heat with a heat gun until spots appear. The starting material and product will appear as yellow to brown spots on a purple background.

• Interpret the Results: As the reaction progresses, the spot corresponding to the starting material in the 'RM' lane will decrease in intensity, while a new spot corresponding to the product will appear and increase in intensity. The reaction is considered complete when the starting material spot is no longer visible in the 'RM' lane. The retention factor (Rf) for each spot can be calculated as the distance traveled by the spot divided by the distance traveled by the solvent front.

Workflow for TLC Monitoring

References

• 1. researchgate.net [researchgate.net]
• 2. theory.labster.com [theory.labster.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Derivatization of (3R,4R)-3,4-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the derivatization of (3R,4R)-3,4-Hexanediol, a valuable C₂-symmetric chiral building block, for specific applications in asymmetric synthesis, drug development, and analytical chemistry. Detailed protocols for its synthesis and key derivatization reactions are provided to guide researchers in their synthetic and analytical endeavors.

Introduction: The Significance of (3R,4R)-3,4-Hexanediol

Chiral vicinal diols, such as (3R,4R)-3,4-Hexanediol, are critical intermediates in the stereoselective synthesis of pharmaceuticals and other biologically active molecules.[1][2][3] Their defined stereochemistry offers versatile handles for constructing complex molecular architectures with a high degree of stereocontrol.[1] The C₂-symmetry of (3R,4R)-3,4-Hexanediol makes it particularly useful as a precursor for chiral ligands in metal-catalyzed asymmetric reactions or as a chiral auxiliary to control stereochemistry in various transformations.[1]

Table 1: Physicochemical Properties of 3,4-Hexanediol (B1617544) Stereoisomers

Property	(3R,4R)-3,4-Hexanediol	(3S,4S)-3,4-Hexanediol	meso-(3R,4S)-3,4-Hexanediol
Molecular Formula	C₆H₁₄O₂	C₆H₁₄O₂	C₆H₁₄O₂
Molecular Weight	118.17 g/mol	118.17 g/mol	118.17 g/mol
Chiral Centers	C3, C4	C3, C4	C3, C4
Stereochemical Relationship	Enantiomer of (3S,4S)	Enantiomer of (3R,4R)	Diastereomer of enantiomers
CAS Number	53448-10-5[4]	11829411[4]	22520-39-4[4]

Note: Specific rotation data for the pure enantiomers is not consistently available in the searched literature.[4]

Application Note 1: Use as a Chiral Auxiliary and Building Block

The primary application of (3R,4R)-3,4-Hexanediol is as a chiral building block for synthesizing more complex molecules.[1][2] Its two hydroxyl groups can be selectively protected, activated, or converted into other functional groups, enabling the construction of intricate molecular frameworks with precise stereochemical control.[2]

A common strategy involves temporarily incorporating the diol into a molecule to direct the stereochemical outcome of a subsequent reaction. This approach is fundamental in asymmetric synthesis for producing enantiomerically pure compounds, which is crucial in drug development as different enantiomers can have vastly different biological activities.[2][5] For instance, chiral diols structurally analogous to 3,4-hexanediol are used to establish key stereocenters in the synthesis of complex targets like the insect pheromone (+)-exo-brevicomin and ligands for HIV protease inhibitors.[2][6]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 6. A Stereoselective Anti-Aldol Route to (3R,3aS,6aR)-Hexahydrofuro[2,3-b] furan-3-ol: A Key Ligand for a New Generation of HIV Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (3R,4R)-3,4-Hexanediol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and stereoselectivity of (3R,4R)-3,4-Hexanediol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for the stereoselective synthesis of (3R,4R)-3,4-Hexanediol?

A1: The main strategies for synthesizing enantiomerically pure (3R,4R)-3,4-Hexanediol include:

• Sharpless Asymmetric Dihydroxylation: This is a highly effective method that uses a catalytic amount of osmium tetroxide in the presence of a chiral ligand to convert a prochiral alkene, such as (E)-3-hexene, into the desired chiral diol with high enantioselectivity.[1][2]

• Chiral Pool Synthesis: This approach utilizes a readily available and inexpensive chiral starting material, like D-mannitol. The synthesis involves a multi-step process of protection, modification, and deprotection of functional groups to achieve the target molecule.[3][4]

• Enzymatic Synthesis: Biocatalytic methods, employing enzymes such as carboligases and oxidoreductases, offer excellent stereoselectivity under mild reaction conditions. These methods can be tailored to produce specific stereoisomers.[5][6]

• Reduction of 3,4-Hexanedione: While chemical reduction with agents like sodium borohydride (B1222165) typically yields a mix of stereoisomers, enzymatic reduction using specific ketoreductases (KREDs) can provide the desired (3R,4R) isomer with high selectivity.[5]

Q2: How does the Sharpless Asymmetric Dihydroxylation work to produce the (3R,4R) stereoisomer?

A2: The Sharpless Asymmetric Dihydroxylation of (E)-3-hexene (trans-3-hexene) is a powerful method for this transformation. The stereochemical outcome is controlled by the choice of the chiral ligand. To obtain (3R,4R)-3,4-Hexanediol, the reagent mixture known as AD-mix-β is used.[1] AD-mix-β contains the chiral ligand (DHQD)₂PHAL, which directs the osmium tetroxide to add hydroxyl groups to a specific face of the double bond, resulting in the (3R,4R) configuration.[1][2] Conversely, using AD-mix-α, which contains the (DHQ)₂PHAL ligand, would yield the (3S,4S) enantiomer.[1]

Q3: What are the advantages and disadvantages of the chiral pool synthesis from D-Mannitol?

A3: The primary advantage of using D-mannitol is that it is an inexpensive and naturally abundant starting material with pre-existing stereocenters. This provides a reliable, albeit lengthy, route to enantiopure (3R,4R)-3,4-Hexanediol.[3][5] The main disadvantage is that it is a multi-step synthesis involving several protection and deprotection reactions, which can lead to a lower overall yield compared to more direct methods like asymmetric dihydroxylation.[5]

Q4: Can I use (Z)-3-hexene (cis-3-hexene) to synthesize (3R,4R)-3,4-Hexanediol?

A4: Synthesizing (3R,4R)-3,4-Hexanediol from (Z)-3-hexene is not straightforward using standard dihydroxylation methods. Syn-dihydroxylation of (Z)-3-hexene (e.g., using OsO₄ without a chiral ligand) yields the achiral meso-3,4-hexanediol.[5] While Sharpless Asymmetric Dihydroxylation can be performed on cis-alkenes, trans-alkenes are generally more reactive and often give higher enantioselectivity.[7] For direct synthesis of the (3R,4R) isomer, (E)-3-hexene is the preferred starting material.[1]

Troubleshooting Guides

This section addresses common issues encountered during the synthesis of (3R,4R)-3,4-Hexanediol.

Problem 1: Low Reaction Yield

Possible Cause	Suggested Solution
Impure Reagents or Solvents	Ensure all reagents, especially the alkene and solvents, are pure and dry. Impurities can interfere with the catalyst.
Catalyst Inactivity (Sharpless AD)	The osmium tetroxide catalyst can be sensitive. Use fresh AD-mix or ensure the catalyst has been stored properly. Methanesulfonamide (B31651) is often added to accelerate the catalytic cycle.[2]
Incorrect Reaction Temperature	The Sharpless AD reaction is typically run at low temperatures (e.g., 0 °C) to improve selectivity and prevent side reactions.[8] Ensure the temperature is maintained throughout the reaction.
Inefficient Quenching	The reaction must be properly quenched to stop the reaction and decompose the osmate ester. Use a reducing agent like sodium sulfite (B76179) or sodium bisulfite.[5][8]
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure the starting material is fully consumed before workup.[3][8]

Problem 2: Low Enantiomeric Excess (ee)

Possible Cause	Suggested Solution
Incorrect Ligand (Sharpless AD)	Verify that you are using AD-mix-β for the (3R,4R) isomer. Using AD-mix-α will produce the (3S,4S) enantiomer.[1]
High Olefin Concentration (Sharpless AD)	If the concentration of the alkene is too high, a secondary reaction pathway can occur without the chiral ligand, leading to a decrease in enantioselectivity.[9] Follow the recommended substrate concentrations.
Reaction Temperature Too High	Higher temperatures can reduce the facial selectivity of the dihydroxylation. Maintain a low and consistent temperature (0 °C).[8]
Racemization During Purification	Although unlikely for this diol, ensure that purification conditions (e.g., chromatography) are not harsh enough to cause racemization. Use neutral silica (B1680970) gel if necessary.

Problem 3: Product Purification Issues

Possible Cause	Suggested Solution
Difficulty Removing Co-oxidant Byproducts	In the Sharpless AD, the ferricyanide (B76249) co-oxidant can sometimes complicate extraction. Ensure proper quenching and perform multiple extractions with a suitable organic solvent like ethyl acetate (B1210297).[8]
Co-elution of Product and Impurities	The diol product is polar. Use a polar eluent system for flash chromatography (e.g., ethyl acetate/hexanes gradient) to achieve good separation.[5]
Product is Water-Soluble	3,4-Hexanediol has some water solubility. During aqueous workup, saturate the aqueous layer with brine (NaCl) to reduce the product's solubility and improve extraction efficiency into the organic layer.

Data Presentation

Comparison of Synthesis Routes for (3R,4R)-3,4-Hexanediol

Synthesis Method	Starting Material	Key Reagents	Typical Yield	Enantiomeric Excess (ee)	Reference
Sharpless Asymmetric Dihydroxylation	(E)-3-Hexene	AD-mix-β, OsO₄ (cat.), K₃Fe(CN)₆	Good to Excellent	>95%	[8]
Chiral Pool Synthesis	D-Mannitol	Acetone (B3395972), NaIO₄, EtMgBr	Moderate (multi-step)	>99%	[3]
Enzymatic Cascade	Propanal	Carboligase, Oxidoreductase	Variable	High	[5][6]
Enzymatic Reduction	3,4-Hexanedione	Ketoreductase (KRED)	Good	High	[5]

Experimental Protocols

Protocol 1: Sharpless Asymmetric Dihydroxylation of (E)-3-Hexene

This protocol is a representative procedure for synthesizing (3R,4R)-3,4-Hexanediol.[8]

Materials:

• (E)-3-Hexene

• AD-mix-β

• tert-Butanol (B103910)

• Water

• Methanesulfonamide (CH₃SO₂NH₂)

• Sodium sulfite (Na₂SO₃)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of AD-mix-β (1.4 g per mmol of alkene) in a 1:1 mixture of tert-butanol and water (10 mL per gram of AD-mix-β) at room temperature, add methanesulfonamide (1 equivalent).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add (E)-3-hexene (1 equivalent) to the cooled mixture.

• Stir the reaction vigorously at 0 °C for 24 hours or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding solid sodium sulfite (1.5 g per gram of AD-mix-β) and stir for 1 hour at room temperature.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude diol by silica gel column chromatography using a suitable eluent system (e.g., hexane:ethyl acetate gradient) to afford pure (3R,4R)-3,4-Hexanediol.

Expected Outcome: This protocol should yield the chiral diol with high enantiomeric excess (>95% ee).[8]

Protocol 2: Chiral Pool Synthesis from D-Mannitol (Conceptual Workflow)

This multi-step synthesis relies on a series of protection and deprotection steps. A detailed, step-by-step protocol is lengthy; this outlines the key transformations.[3][4]

• Protection of D-Mannitol: D-Mannitol is first converted to 1,2:5,6-di-O-isopropylidene-D-mannitol by reacting it with acetone in the presence of an acid catalyst.[3]

• Oxidative Cleavage: The central diol of the protected mannitol (B672) is subjected to oxidative cleavage using an oxidizing agent like sodium periodate (B1199274) (NaIO₄) to yield two equivalents of (R)-2,3-O-isopropylideneglyceraldehyde.[3]

• Grignard Reaction: The resulting aldehyde is reacted with ethylmagnesium bromide (EtMgBr). This step forms the C3-C4 bond and sets the second stereocenter.[3]

• Deprotection: The isopropylidene protecting groups are removed under acidic conditions to yield the final (3R,4R)-3,4-Hexanediol.[3]

• Purification: The final product is purified by column chromatography or distillation.[3]

Visualizations

Caption: Decision tree for selecting a synthetic route.

Caption: Workflow for Sharpless Asymmetric Dihydroxylation.

Caption: General workflow for synthesis from D-Mannitol.

References

• 1. benchchem.com [benchchem.com]
• 2. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]

Technical Support Center: Purification of Crude (3R,4R)-3,4-Hexanediol by Column Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of crude (3R,4R)-3,4-Hexanediol using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase and mobile phase for the purification of (3R,4R)-3,4-Hexanediol?

A1: The standard and most effective method for the purification of (3R,4R)-3,4-Hexanediol is normal-phase column chromatography using silica (B1680970) gel as the stationary phase. A common mobile phase is a gradient of ethyl acetate (B1210297) in hexane (B92381). This system effectively separates the polar diol from less polar impurities. For highly polar impurities, a more polar solvent system, such as methanol (B129727) in dichloromethane (B109758), can be employed.

Q2: How do I determine the optimal solvent system for my specific crude sample?

A2: The optimal solvent system should be determined by thin-layer chromatography (TLC) prior to running the column. The ideal solvent system should provide a retention factor (Rf) of approximately 0.2-0.4 for (3R,4R)-3,4-Hexanediol.[1][2] This Rf range typically ensures good separation from impurities and efficient elution from the column. It is advisable to screen various ratios of ethyl acetate and hexane to find the system that gives the best separation between your desired product and any impurities.

Q3: What are the best practices for loading a crude sample of (3R,4R)-3,4-Hexanediol onto the column?

A3: There are two primary methods for sample loading: wet loading and dry loading.

• Wet Loading: Dissolve the crude (3R,4R)-3,4-Hexanediol in a minimal amount of the initial, low-polarity mobile phase (e.g., a low percentage of ethyl acetate in hexane) or a slightly more polar solvent like dichloromethane if solubility is an issue.[3] Carefully pipette the solution onto the top of the silica bed, ensuring not to disturb the surface.

• Dry Loading: If the crude product has poor solubility in the mobile phase, dry loading is recommended.[3] Dissolve the crude sample in a suitable solvent, add a small amount of silica gel (typically 2-3 times the weight of the crude product), and evaporate the solvent to obtain a free-flowing powder. This powder is then carefully added to the top of the column.

Q4: My (3R,4R)-3,4-Hexanediol is not moving from the origin on the silica gel column. What should I do?

A4: This indicates that the mobile phase is not polar enough to elute the highly polar diol. To address this, you should gradually increase the polarity of your mobile phase by increasing the percentage of ethyl acetate in hexane. If you are already using a high concentration of ethyl acetate, you may need to switch to a more polar solvent system, such as a gradient of methanol in dichloromethane.

Q5: I am observing poor separation between (3R,4R)-3,4-Hexanediol and an impurity. How can I improve the resolution?

A5: Poor separation can be due to several factors. Here are some troubleshooting steps:

• Optimize the Solvent System: A slight change in the solvent ratio can significantly impact separation. Use TLC to re-optimize your mobile phase.

• Use a Shallow Gradient: A slow, gradual increase in solvent polarity (a shallow gradient) often provides better resolution for closely eluting compounds.[1]

• Reduce Column Loading: Overloading the column is a common cause of poor separation. A general guideline is to use a silica-to-sample weight ratio of at least 30:1 for good separation, and for difficult separations, a ratio of 100:1 may be necessary.[1][4]

• Consider an Alternative Stationary Phase: If optimizing the mobile phase on silica gel is unsuccessful, consider using a diol-functionalized silica phase, which can offer different selectivity for polar compounds.[1][5]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Purified Product	- Incomplete elution from the column.- The compound is too soluble in the mobile phase and elutes too quickly with impurities.- Decomposition on the silica gel.	- After the main fractions are collected, flush the column with a highly polar solvent (e.g., 10% methanol in dichloromethane) to ensure all the product has eluted.- Use a less polar starting solvent system to improve retention on the column.- Test the stability of your compound on silica gel using a 2D TLC experiment. If it is unstable, consider using a less acidic stationary phase like neutral alumina (B75360) or deactivating the silica gel with a small amount of triethylamine (B128534) in the mobile phase.[6]
Product Elutes with Streaking or Tailing	- The compound is very polar and interacts strongly with the silica gel.- The column is overloaded.- The sample was not loaded in a concentrated band.	- Add a small percentage of a more polar solvent (e.g., methanol) to the mobile phase to improve peak shape.- Reduce the amount of crude material loaded onto the column.[1]- Ensure the sample is dissolved in the minimum amount of solvent for wet loading or properly adsorbed for dry loading to create a narrow starting band.
Cracks or Channels in the Silica Bed	- Improper packing of the column.- The column ran dry during the run.	- Ensure the silica gel is packed as a uniform slurry and is not allowed to dry out. Gently tap the column during packing to remove air bubbles.- Always keep the solvent level above the top of the silica bed.
Co-elution of Diastereomers (if applicable)	- The chosen solvent system does not provide enough selectivity for the stereoisomers.	- Careful optimization of the eluent system using TLC is crucial. A shallow gradient is often more effective.[7]- For challenging separations of stereoisomers, High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase may be necessary.[8]

Data Presentation

The following table summarizes typical parameters for the purification of (3R,4R)-3,4-Hexanediol by silica gel column chromatography. Note that these are starting points and may require optimization based on the specific impurities present in the crude mixture.

Parameter	Typical Value / Range	Notes
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard for polar compound purification.
Mobile Phase	Hexane / Ethyl Acetate (Gradient)	A gradient from 10% to 50% ethyl acetate in hexane is a common starting point.
Optimal TLC Rf	0.2 - 0.4	In the eluent intended for column elution.[1][2]
Silica to Crude Ratio	30:1 to 100:1 (w/w)	Higher ratios are used for more difficult separations.[1][4]
Column Dimensions	Varies with sample size	A larger diameter column is needed for larger sample sizes to avoid overloading.
Elution Mode	Gradient	A gradual increase in polarity generally yields better separation than isocratic elution.

Experimental Protocols

Protocol 1: Method Development using Thin-Layer Chromatography (TLC)

• Dissolve a small amount of the crude (3R,4R)-3,4-Hexanediol in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the solution onto several TLC plates.

• Develop the plates in separate chambers containing different ratios of hexane and ethyl acetate (e.g., 9:1, 8:2, 7:3, 1:1).

• Visualize the plates using a suitable stain (e.g., potassium permanganate (B83412) or vanillin (B372448) stain) as diols are often UV-inactive.

• Identify the solvent system that provides an Rf value of approximately 0.2-0.4 for the desired product and the best separation from all impurities.[1][2]

Protocol 2: Column Chromatography Purification

• Column Preparation:

  • Select a glass column of appropriate size for the amount of crude material.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase determined from TLC.

  • Pour the slurry into the column and allow it to pack, gently tapping the column to ensure even packing and remove air bubbles.

  • Add another thin layer of sand on top of the silica bed.

  • Drain the solvent until the level is just above the top layer of sand, ensuring the column never runs dry.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in the minimum volume of the initial mobile phase and carefully apply it to the top of the column.

  • Dry Loading: Dissolve the crude product in a volatile solvent, add silica gel, evaporate the solvent, and apply the resulting powder to the top of the column.

• Elution:

  • Carefully add the initial mobile phase to the top of the column.

  • Begin collecting fractions.

  • Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. A stepwise or linear gradient can be used.

  • Monitor the elution of compounds by collecting fractions and analyzing them by TLC.

• Fraction Analysis and Product Isolation:

  • Spot each fraction on a TLC plate to identify the fractions containing the pure (3R,4R)-3,4-Hexanediol.

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Mandatory Visualization

Caption: Workflow for the purification of (3R,4R)-3,4-Hexanediol.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 4. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 5. silicycle.com [silicycle.com]
• 6. Chromatography [chem.rochester.edu]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. diva-portal.org [diva-portal.org]

Technical Support Center: Synthesis of (3R,4R)-3,4-Hexanediol

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of (3R,4R)-3,4-Hexanediol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing enantiomerically pure (3R,4R)-3,4-Hexanediol?

A1: The two most common and effective methods for the synthesis of (3R,4R)-3,4-Hexanediol are the Sharpless Asymmetric Dihydroxylation of trans-3-hexene (B77681) and the chiral pool synthesis starting from D-mannitol.[1][2] The Sharpless method offers a direct route with high enantioselectivity, while the D-mannitol approach is a lengthier but reliable multi-step synthesis.[1][2]

Q2: What are the most common byproducts I might encounter during the synthesis of (3R,4R)-3,4-Hexanediol?

A2: The most prevalent byproduct is the meso-diastereomer, (3R,4S)-3,4-hexanediol, which can be challenging to separate due to its similar physical properties to the desired product.[3] In the case of Sharpless Asymmetric Dihydroxylation, incomplete reaction can leave unreacted trans-3-hexene. Over-oxidation, though less common with osmium tetroxide, can potentially lead to ketone or carboxylic acid byproducts.[4] When synthesizing from D-mannitol, side reactions during the Grignard reaction step can lead to a mixture of diastereomers.[1][5]

Q3: How can I determine the enantiomeric excess (ee%) and diastereomeric ratio (dr) of my product?

A3: Chiral High-Performance Liquid Chromatography (HPLC) is the most common and accurate method for determining the enantiomeric excess of your (3R,4R)-3,4-Hexanediol.[4][6] Gas Chromatography (GC) with a chiral stationary phase can also be used. To determine the diastereomeric ratio, ¹H NMR spectroscopy can often be utilized by integrating signals specific to each diastereomer. Alternatively, derivatization of the diol mixture with a chiral resolving agent to form diastereomeric esters allows for separation and quantification by standard chromatography techniques like silica (B1680970) gel column chromatography.[6]

Troubleshooting Guides

Low Yield in Sharpless Asymmetric Dihydroxylation

Problem: The yield of (3R,4R)-3,4-Hexanediol from the Sharpless Asymmetric Dihydroxylation of trans-3-hexene is lower than expected.

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).- If the reaction stalls, consider extending the reaction time.- Ensure the reaction temperature is maintained at the optimal level, typically 0°C to room temperature.[1]
Suboptimal Reagent Concentration	- Ensure the AD-mix formulation is fresh and has been stored correctly.- The concentration of the alkene substrate can impact the reaction rate and selectivity.[7]
Inefficient Co-oxidant Regeneration	- Use a fresh batch of the co-oxidant (e.g., N-methylmorpholine N-oxide (NMO) or potassium ferricyanide).- Ensure the correct stoichiometric amount of the co-oxidant is used to efficiently regenerate the osmium catalyst.[7]
Product Loss During Workup	- The diol product is polar and can be lost in the aqueous phase during extraction.- Perform multiple extractions with a suitable organic solvent such as ethyl acetate (B1210297).- Ensure complete drying of the combined organic layers before solvent evaporation.

Low Enantioselectivity in Sharpless Asymmetric Dihydroxylation

Problem: The enantiomeric excess (ee%) of the (3R,4R)-3,4-Hexanediol product is low.

Possible Cause	Troubleshooting Steps
Incorrect AD-mix Formulation	- Double-check that you are using AD-mix-β for the synthesis of (3R,4R)-3,4-Hexanediol from trans-3-hexene. AD-mix-α will produce the (3S,4S)-enantiomer.
Degraded Chiral Ligand	- The chiral ligand in the AD-mix can degrade over time, especially if not stored properly. Use a fresh batch of AD-mix.
High Olefin Concentration	- A high concentration of the alkene can lead to a secondary, non-enantioselective reaction pathway, which will lower the overall ee%.[7][8] Consider running the reaction at a lower substrate concentration.
Reaction Temperature Too High	- Running the reaction at a higher than recommended temperature can decrease enantioselectivity. Maintain the reaction at the optimal temperature, typically 0°C.[8]

Difficulty in Separating Diastereomers

Problem: I am having trouble separating the desired (3R,4R)-3,4-Hexanediol from the meso-diastereomer.

Purification Method	Troubleshooting Steps
Column Chromatography	- Optimize the solvent system for flash column chromatography. A gradient elution of ethyl acetate in hexanes is a good starting point.- Use a high-quality silica gel with a small particle size for better resolution.- Consider using a longer column to increase the separation efficiency.
Crystallization	- Experiment with different solvent systems to find one in which the diastereomers have significantly different solubilities. Common solvents for diol crystallization include hexane (B92381), ethyl acetate, and mixtures thereof.- Employ slow cooling or solvent evaporation techniques to promote the formation of well-defined crystals of one diastereomer.- Seeding the solution with a pure crystal of the desired diastereomer can sometimes induce selective crystallization.
Derivatization	- Convert the mixture of diols into diastereomeric esters by reacting them with an enantiomerically pure chiral acid or acyl chloride (e.g., Mosher's acid chloride).- These diastereomeric esters will have different physical properties and can be more easily separated by standard silica gel column chromatography.[6]- After separation, the pure esters can be hydrolyzed to yield the enantiomerically pure diols.

Quantitative Data Summary

The following table summarizes typical quantitative data for the synthesis of (3R,4R)-3,4-Hexanediol.

Synthesis Method	Starting Material	Typical Yield	Typical Enantiomeric Excess (ee%)	Typical Diastereomeric Ratio (dr)
Sharpless Asymmetric Dihydroxylation	trans-3-Hexene	70-90%[9]	>95%[10]	>20:1
Synthesis from D-Mannitol	D-Mannitol	Variable (multi-step)	>99%	>99:1
Biocatalytic Reduction	3,4-Hexanedione	High[10]	>99%[10]	>99:1[10]

Experimental Protocols

Sharpless Asymmetric Dihydroxylation of trans-3-Hexene

This protocol is a representative procedure for the synthesis of (3R,4R)-3,4-Hexanediol.

Materials:

• trans-3-Hexene

• AD-mix-β

• tert-Butanol (B103910)

• Water

• Methanesulfonamide (B31651) (optional, but can improve reaction rate)

• Sodium sulfite (B76179)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, prepare a 1:1 mixture of tert-butanol and water.

• Cool the solvent mixture to 0°C in an ice bath with stirring.

• Add AD-mix-β (approximately 1.4 g per 1 mmol of alkene) to the cold solvent. Stir vigorously until the solids are dissolved.

• Add methanesulfonamide (1 equivalent) if desired.

• Add trans-3-hexene (1 equivalent) to the cold, stirring mixture.

• Seal the flask and continue to stir vigorously at 0°C. Monitor the reaction progress by TLC.

• Once the reaction is complete (typically after 12-24 hours), quench the reaction by adding solid sodium sulfite (approximately 1.5 g per 1.4 g of AD-mix-β).

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude diol.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure (3R,4R)-3,4-Hexanediol.

Chiral HPLC for Enantiomeric Excess Determination

This protocol provides a general guideline for determining the enantiomeric excess of 3,4-Hexanediol.

Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Chiral stationary phase (CSP) column (e.g., a polysaccharide-based column like Chiralpak® or Chiralcel®)

• HPLC-grade hexane or heptane

• HPLC-grade isopropanol (B130326) or ethanol

• Sample of purified 3,4-Hexanediol

Procedure:

• Column Selection: Choose a suitable chiral column. Polysaccharide-based columns are often effective for separating diol enantiomers.

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol). A typical starting point is a 90:10 or 95:5 mixture of hexane:isopropanol. The exact ratio will need to be optimized to achieve baseline separation of the enantiomers.

• Sample Preparation: Dissolve a small amount of the purified 3,4-Hexanediol in the mobile phase.

• HPLC Analysis:

  • Equilibrate the HPLC system with the chosen mobile phase until a stable baseline is achieved.

  • Inject the sample onto the column.

  • Monitor the elution of the enantiomers using the UV detector.

  • The two enantiomers should have different retention times.

• Calculation of Enantiomeric Excess (ee%):

  • Integrate the peak areas of the two enantiomers.

  • Calculate the ee% using the following formula: ee% = [ (Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer) ] x 100

Visualizations

Caption: Reaction pathway for the synthesis of (3R,4R)-3,4-Hexanediol.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. leah4sci.com [leah4sci.com]
• 5. Grignard Reaction [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 8. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 9. Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 3,4-Hexanediol | 922-17-8 | Benchchem [benchchem.com]

Technical Support Center: Synthesis of C₂-Symmetric Diols

Welcome to the technical support center for the synthesis of C₂-symmetric diols. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental work.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of C₂-symmetric diols.

Issue 1: Low Enantioselectivity

Q: My asymmetric reaction is producing the C₂-symmetric diol with low enantiomeric excess (ee). What are the potential causes and how can I improve it?

A: Low enantioselectivity is a frequent challenge and can stem from several factors. A systematic approach to troubleshooting is recommended.

Possible Causes & Solutions:

• Catalyst/Ligand Purity and Integrity: The chiral ligand is the cornerstone of enantioselectivity. Ensure it has not degraded and is of high purity. Impurities can poison the catalyst or interfere with the formation of the active chiral complex.

• Reaction Temperature: Temperature control is critical. Many asymmetric reactions exhibit higher enantioselectivity at lower temperatures.[1] Conversely, higher temperatures can lead to side reactions and diminished selectivity.

• Solvent Effects: The choice of solvent can significantly influence the catalyst's chiral environment and, consequently, the enantioselectivity. It is advisable to screen a range of solvents to find the optimal one for your specific reaction.

• Incorrect AD-mix or Ligand: In Sharpless asymmetric dihydroxylation, verify that you are using the correct AD-mix (α or β) for the desired enantiomer.

• Substrate Purity: Impurities in the starting material can negatively impact the catalyst's performance. Ensure your substrate is purified before use.

• Sub-optimal Ligand Choice: The initial chiral ligand may not be the best fit for your substrate. Screening a variety of ligands with different steric and electronic properties is often necessary to achieve high enantioselectivity.

Troubleshooting Workflow for Low Enantioselectivity:

Caption: A stepwise approach to troubleshooting low enantioselectivity.

Issue 2: Low Reaction Yield

Q: The yield of my C₂-symmetric diol is consistently low. What factors should I investigate?

A: Low yields can be attributed to incomplete reactions, product degradation, or purification issues.

Possible Causes & Solutions:

• Incomplete Reaction: Monitor the reaction progress using techniques like TLC or GC/MS to ensure it has gone to completion. If the reaction stalls, consider extending the reaction time or moderately increasing the temperature, while being mindful of potential impacts on enantioselectivity.

• Catalyst Deactivation: The catalyst may be deactivating prematurely. This can be due to impurities in the reagents or solvent. Using freshly purified materials is crucial.

• Suboptimal Reaction Conditions: Factors such as solvent choice, reagent stoichiometry, and pH can significantly impact yield. For instance, in Sharpless dihydroxylations, ensuring the co-oxidant is fresh and used in the correct amount is vital for catalyst regeneration.[2]

• Product Degradation During Workup: Diols can be sensitive to acidic or basic conditions during the workup procedure. Ensure your workup protocol is neutral or buffered if your product is sensitive.

• Purification Losses: C₂-symmetric diols can sometimes be challenging to purify via column chromatography due to their polarity. Recrystallization is often a more effective method for obtaining a pure product with higher recovery.

Issue 3: Difficulty in Product Purification

Q: I am struggling to purify my C₂-symmetric diol from the reaction mixture. What are some effective purification strategies?

A: Purification of polar diols can be challenging. Here are some common strategies:

• Column Chromatography: While standard, it may not always be the most effective method. Using a more polar eluent system or a different stationary phase (e.g., alumina (B75360) instead of silica (B1680970) gel) can sometimes improve separation.

• Recrystallization: This is often the preferred method for purifying C₂-symmetric diols, which are frequently crystalline solids. A solvent screen to find a suitable recrystallization solvent is a worthwhile effort.

• Distillation: For volatile diols, distillation under reduced pressure can be an option. However, care must be taken as some diols can be thermally sensitive.

• Derivatization: In some cases, it may be easier to purify a less polar derivative of the diol (e.g., an acetonide) and then remove the protecting group in a subsequent step.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to C₂-symmetric diols?

A1: The most prominent methods include:

• Sharpless Asymmetric Dihydroxylation: The oxidation of prochiral olefins using osmium tetroxide and a chiral ligand.[3]

• Enantioselective Reduction of 1,2-Diketones: Using chiral reducing agents to obtain vicinal diols.

• Asymmetric Aldol (B89426) Reactions: The reaction of an enolate with an aldehyde, followed by reduction of the resulting β-hydroxy ketone, can provide access to 1,3-diols.[1][4]

• Ring-opening of meso-Epoxides: Using chiral catalysts to open meso-epoxides with nucleophiles.

Q2: How does the choice of chiral ligand impact the synthesis of C₂-symmetric diols?

A2: The chiral ligand is fundamental to achieving high enantioselectivity. It creates a chiral environment around the metal center, which directs the stereochemical outcome of the reaction. The steric and electronic properties of the ligand must be well-matched to the substrate for effective stereochemical control.

Q3: I am performing a Sharpless Asymmetric Dihydroxylation. What is the role of the co-oxidant?

A3: In the Sharpless Asymmetric Dihydroxylation, osmium tetroxide (OsO₄) is the active oxidant but is used in catalytic amounts due to its toxicity and cost. The co-oxidant, such as N-methylmorpholine N-oxide (NMO) or potassium ferricyanide (B76249) (K₃[Fe(CN)₆]), is used in stoichiometric amounts to reoxidize the reduced osmium species (Os(VI)) back to its active Os(VIII) state, thus turning over the catalytic cycle.[3]

Q4: How can I determine the enantiomeric excess (ee) of my synthesized diol?

A4: The most common methods for determining ee are:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most widely used and accurate method. It involves separating the enantiomers on a chiral stationary phase.

• Chiral Gas Chromatography (GC): Suitable for volatile diols.

• NMR Spectroscopy with Chiral Derivatizing Agents: The diol is reacted with a chiral agent (e.g., Mosher's acid) to form diastereomers, which can then be distinguished by ¹H or ¹⁹F NMR.

Q5: My reaction is not reproducible. What are the likely causes?

A5: Poor reproducibility in asymmetric catalysis is often traced back to:

• Atmosphere and Moisture Control: Many catalysts and reagents are sensitive to air and moisture. The use of inert atmosphere techniques (e.g., Schlenk line or glovebox) and anhydrous solvents is critical.

• Reagent Quality: The purity of starting materials, ligands, and solvents can vary between batches. Using reagents from a reliable source and ensuring their purity is essential.

• Precise Measurement of Reagents: Small variations in the amounts of catalyst, ligand, or additives can have a significant impact on the reaction outcome.

Data Presentation

The following tables summarize quantitative data on the impact of different catalysts and solvents on the enantioselective aldol reaction to form a precursor to a 1,3-diol.

Table 1: Effect of Different Organocatalysts on the Asymmetric Aldol Reaction

Entry	Catalyst	Yield (%)	dr (anti:syn)	ee (%) (anti)
1	L-proline	95	95:5	96
2	(R)-amino-phenyl-acetic acid	75	80:20	70
3	(S)-diphenyl-pyrrolidin-2-yl-methanol	88	92:8	94
4	Proline-derived organocatalyst (3g)	99	97:3	98

Reaction Conditions: Cyclohexanone (B45756) (0.5 mmol), p-nitrobenzaldehyde (0.1 mmol), and catalyst (20 mol%) in DMSO (1 mL) at room temperature for 3 days.[1]

Table 2: Effect of Solvents on the Asymmetric Aldol Reaction using Catalyst 3g

Entry	Solvent	Yield (%)	dr (anti:syn)	ee (%) (anti)
1	DMSO	99	97:3	98
2	DMF	92	96:4	97
3	Acetonitrile	65	90:10	91
4	Toluene	40	85:15	88
5	Dichloromethane	55	88:12	90

Reaction Conditions: Cyclohexanone (0.5 mmol), p-nitrobenzaldehyde (0.1 mmol), and catalyst 3g (20 mol%) in the specified solvent (1 mL) at room temperature for 3 days.[1]

Experimental Protocols

Protocol 1: Enantioselective Aldol Reaction for Chiral 1,3-Keto Alcohol Synthesis

This protocol describes the synthesis of a chiral 1,3-keto alcohol, a precursor to a 1,3-diol, using a proline-derived organocatalyst.[1]

Materials:

• Cyclohexanone

• p-Nitrobenzaldehyde

• Proline-derived organocatalyst (3g)

• Cu(OTf)₂

• DMSO

• Water

Procedure:

• To a solution of the proline-derived organocatalyst (3g) (0.02 mmol, 20 mol%) in a mixture of DMSO and H₂O (8:2, 1 mL), add Cu(OTf)₂ (0.01 mmol, 10 mol%).

• Stir the mixture at room temperature for 15 minutes.

• Add cyclohexanone (0.5 mmol) and p-nitrobenzaldehyde (0.1 mmol) to the reaction mixture.

• Stir the reaction at room temperature for 72 hours.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the chiral 1,3-keto alcohol.

Protocol 2: Sharpless Asymmetric Dihydroxylation

This protocol is a general procedure for the enantioselective synthesis of a vicinal diol from an alkene.

Materials:

• Alkene

• AD-mix-α or AD-mix-β

• tert-Butanol (B103910)

• Water

• Methanesulfonamide (B31651) (if required for certain substrates)

Procedure:

• In a round-bottom flask, prepare a 1:1 mixture of tert-butanol and water.

• Add the AD-mix (approximately 1.4 g per 1 mmol of alkene) to the solvent mixture and stir until the solids are dissolved. The solution should be biphasic.

• Cool the mixture to 0 °C in an ice bath.

• Add the alkene (1 mmol) to the cold, stirring solution.

• If the reaction is sluggish, methanesulfonamide (1.1 equivalents) can be added.

• Stir the reaction vigorously at 0 °C until the alkene is consumed (monitor by TLC).

• Quench the reaction by adding solid sodium sulfite (B76179) (1.5 g) and stir for 1 hour at room temperature.

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with 2M H₂SO₄, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude diol by flash chromatography or recrystallization.

Visualizations

General Workflow for Chiral Ligand Screening

Caption: A logical workflow for the selection of an optimal chiral ligand.

Catalytic Cycle of Sharpless Asymmetric Dihydroxylation

Caption: The catalytic cycle of the Sharpless asymmetric dihydroxylation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reactions of (3R,4R)-3,4-Hexanediol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing reaction conditions for experiments involving (3R,4R)-3,4-Hexanediol.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (3R,4R)-3,4-Hexanediol in organic synthesis?

A1: (3R,4R)-3,4-Hexanediol is a versatile chiral building block primarily used in asymmetric synthesis. Its C₂-symmetry makes it particularly valuable as a chiral auxiliary to control the stereochemical outcome of reactions.[1] It also serves as a precursor for the synthesis of chiral ligands for metal-catalyzed reactions, such as hydrogenations and hydroformylations, and as a starting material for the synthesis of complex, biologically active molecules and natural products.[1][2]

Q2: How can I selectively protect one of the hydroxyl groups in (3R,4R)-3,4-Hexanediol?

A2: Selective monoprotection of symmetrical diols can be challenging.[3][4] Strategies to achieve monoprotection include using a large excess of the diol, which may not be feasible for expensive materials.[4] Alternative methods involve using specific catalysts or reaction conditions that favor monoprotection. For instance, flow reactors have been shown to improve selectivity for the monoprotected derivative compared to batch experiments.[3][4] Another approach is the use of silylating agents like TBDPSCl with a base such as NaH, which can favor monodeprotonation and subsequent monosilylation.

Q3: What are the most common methods for removing the (3R,4R)-3,4-Hexanediol chiral auxiliary after a reaction?

A3: The removal of a chiral auxiliary should be clean and not affect the newly formed stereocenters. The specific method depends on how the auxiliary is attached to the substrate. If it forms an acetal, mild acidic hydrolysis is typically used. If it is attached via an ester linkage, saponification or reduction with reagents like lithium aluminum hydride (LiAlH₄) can be employed. The choice of cleavage conditions should be tailored to the overall stability of the molecule.

Troubleshooting Guides

Acetal Protection of (3R,4R)-3,4-Hexanediol

Problem: Low yield of the desired acetal.

Possible Cause	Troubleshooting Steps
Presence of Water	Acetal formation is an equilibrium reaction that produces water.[5] Ensure all glassware is oven-dried and use anhydrous solvents. Employ a Dean-Stark apparatus or molecular sieves to remove water as it is formed.[5][6]
Inefficient Catalyst	A catalytic amount of a strong acid like p-toluenesulfonic acid (p-TSA) is typically used.[7] Ensure the catalyst is fresh and used in an appropriate amount. For sensitive substrates, milder catalysts like pyridinium (B92312) p-toluenesulfonate (PPTS) can be tested.
Suboptimal Temperature	While heating can drive the equilibrium towards the product, excessively high temperatures can lead to side reactions.[6] Monitor the reaction by TLC and optimize the temperature. For volatile diols, ensure the reflux temperature does not lead to significant loss of the starting material.
Steric Hindrance	If the carbonyl compound is sterically hindered, the reaction may be slow. Consider using a less hindered protecting group or a more reactive carbonyl equivalent.

Problem: Formation of side products.

Possible Cause	Troubleshooting Steps
Hemiacetal Intermediate	The hemiacetal is an intermediate in this reaction.[5] To drive the reaction to completion, ensure efficient water removal.
Aldol Condensation	For enolizable aldehydes and ketones, self-condensation can be a side reaction under acidic conditions.[5] Use milder reaction conditions or a less acidic catalyst.
Polymerization	Under strongly acidic conditions, some substrates may be prone to polymerization. Use a catalytic amount of acid and monitor the reaction progress closely.

Williamson Ether Synthesis with (3R,4R)-3,4-Hexanediol

Problem: Low yield of the desired ether.

Possible Cause	Troubleshooting Steps
Weak Base	A strong base like sodium hydride (NaH) is required to fully deprotonate the alcohol to the alkoxide.[8] Ensure the base is fresh and added under an inert atmosphere.
Poor Nucleophilicity of the Alkoxide	The alkoxide of a secondary alcohol is more sterically hindered and less nucleophilic than that of a primary alcohol. Use a more reactive electrophile or a polar aprotic solvent like DMF or DMSO to enhance the reaction rate.
Side Reactions of the Alkyl Halide	The Williamson ether synthesis is an Sₙ2 reaction.[1][8] If a secondary or tertiary alkyl halide is used, elimination (E2) will be a competing and likely major pathway.[1][8] Use primary alkyl halides or tosylates for best results.[8]
Incomplete Reaction	Monitor the reaction by TLC. If the reaction is sluggish, consider increasing the temperature or using a phase-transfer catalyst to improve the solubility of the alkoxide.[1]

Experimental Protocols

Protocol 1: Acetonide Protection of (3R,4R)-3,4-Hexanediol

This protocol describes the protection of the vicinal diol as an acetonide, a common step to enable selective reactions at other parts of a molecule.[7]

Materials:

• (3R,4R)-3,4-Hexanediol

• 2,2-Dimethoxypropane (B42991)

• Anhydrous acetone (B3395972)

• p-Toluenesulfonic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Dissolve (3R,4R)-3,4-Hexanediol (1 equivalent) in anhydrous acetone (10 mL per mmol of diol).

• Add 2,2-dimethoxypropane (1.2 equivalents) to the solution.

• Add a catalytic amount of p-toluenesulfonic acid.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution until the mixture is neutral.

• Extract the mixture with diethyl ether (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude acetonide. Purify by flash chromatography on silica (B1680970) gel if necessary.

Expected Outcome: This protocol should yield the acetonide in high yield (>90%).

Protocol 2: Monotosylation of (3R,4R)-3,4-Hexanediol

This protocol is a general procedure for the selective monotosylation of a symmetrical diol, which can be adapted for (3R,4R)-3,4-Hexanediol.

Materials:

• (3R,4R)-3,4-Hexanediol

• Tosyl chloride (TsCl)

• Pyridine (B92270) (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1 M HCl

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve (3R,4R)-3,4-Hexanediol (1 equivalent) in anhydrous DCM and cool to 0 °C in an ice bath.

• Add anhydrous pyridine (1.1 equivalents).

• Slowly add a solution of tosyl chloride (1.05 equivalents) in anhydrous DCM to the reaction mixture over 1-2 hours.

• Stir the reaction at 0 °C and monitor by TLC. The reaction time can vary, and it is crucial to stop the reaction once the desired monotosylated product is maximized to avoid the formation of the ditosylated product.

• Quench the reaction with cold water.

• Separate the organic layer and wash sequentially with cold 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Expected Outcome: The yield of the monotosylated product can vary significantly depending on the reaction conditions and the diol. Careful monitoring is key to maximizing the yield of the desired product.

Data Presentation

Table 1: Comparison of Synthetic Routes to (3R,4R)-3,4-Hexanediol

Synthesis Route	Starting Material	Key Reagents	Typical Yield (%)	Enantiomeric Excess (ee, %)	Reference
Sharpless Asymmetric Dihydroxylation	(E)-3-Hexene	AD-mix-β, NMO	70-90	>95	[7]
Chiral Pool Synthesis	D-Mannitol	Acetone, NaIO₄, EtMgBr	Moderate (multi-step)	>99	[1][9][10]
Enzymatic Reduction	3,4-Hexanedione	Oxidoreductase	High	>99	[9]

Table 2: Typical Conditions for Reactions of (3R,4R)-3,4-Hexanediol

Reaction	Reagents	Solvent	Temperature (°C)	Typical Yield (%)
Acetonide Protection	2,2-Dimethoxypropane, p-TSA (cat.)	Acetone	Room Temp.	>90
Williamson Ether Synthesis (Di-alkylation)	NaH, Alkyl halide	DMF	0 to Room Temp.	50-95 (general)
Swern Oxidation	Oxalyl chloride, DMSO, Et₃N	DCM	-78 to Room Temp.	High (general)

Visualizations

Caption: Workflow for the acetonide protection of (3R,4R)-3,4-Hexanediol.

Caption: Logical steps in the Williamson ether synthesis of (3R,4R)-3,4-Hexanediol.

Caption: Use of (3R,4R)-3,4-Hexanediol as a chiral auxiliary in asymmetric synthesis.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Chiral Diols: A New Class of Additives for Direct Aldol Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 3. Selective Monoprotection of Symmetrical Diols in a Flow Reactor [scirp.org]
• 4. scirp.org [scirp.org]
• 5. Cr-Catalyzed Cyclic Homoallylic 1,2-Diol Synthesis through Photoredox Direct Hydrogen Atom Transfer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. benchchem.com [benchchem.com]
• 10. Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]

Preventing side reactions in the synthesis of (3R,4R)-3,4-Hexanediol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of (3R,4R)-3,4-Hexanediol.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of (3R,4R)-3,4-Hexanediol via two common routes: Sharpless Asymmetric Dihydroxylation and Chiral Pool Synthesis from D-Mannitol.

Route 1: Sharpless Asymmetric Dihydroxylation of (E)-3-Hexene

Issue 1: Low Enantiomeric Excess (ee)

Question: My Sharpless Asymmetric Dihydroxylation of (E)-3-hexene is resulting in a low enantiomeric excess for the desired (3R,4R)-3,4-Hexanediol. What are the potential causes and how can I improve the stereoselectivity?

Answer:

Low enantiomeric excess in a Sharpless Asymmetric Dihydroxylation is a common issue that can stem from several factors. Here is a breakdown of possible causes and their corresponding solutions:

• Secondary Catalytic Cycle: A major contributor to reduced enantioselectivity is the "second cycle" pathway where the osmylate ester intermediate is oxidized before the diol product dissociates. This leads to a non-enantioselective dihydroxylation.[1]

  • Solution: This secondary pathway can be suppressed by increasing the molar concentration of the chiral ligand.[1] Commercially available "Super-AD-mix" kits contain higher amounts of the ligand to enhance reactivity and selectivity.[2] Using potassium ferricyanide (B76249) (K₃Fe(CN)₆) in an aqueous system is also effective in achieving high enantioselectivity by favoring the primary catalytic cycle.[2]

• Incorrect AD-mix: Ensure you are using the correct AD-mix for the desired enantiomer. For the synthesis of (3R,4R)-3,4-hexanediol from (E)-3-hexene, AD-mix-β should be used.[1] AD-mix-α will produce the (3S,4S) enantiomer.

• pH of the Reaction Mixture: The pH of the reaction can influence the enantiomeric excess. A high pH can increase the rate of oxidation of internal olefins and also enhance the enantiomeric excess for terminal olefins.[1] The reaction should be performed in a buffered solution to maintain a stable, slightly basic pH.[3]

• High Olefin Concentration: If the concentration of (E)-3-hexene is too high, it can react with the osmium catalyst in the absence of the chiral ligand, leading to a racemic dihydroxylation and thus, a lower overall enantioselectivity.[3]

  • Solution: Maintain a controlled concentration of the olefin in the reaction mixture.

• Reaction Temperature: While the standard protocol often calls for 0 °C, temperature can affect selectivity.

  • Solution: Experiment with slightly lower temperatures, although this may decrease the reaction rate. Ensure the temperature is kept constant throughout the reaction.

Issue 2: Slow or Incomplete Reaction

Question: The Sharpless Asymmetric Dihydroxylation of my (E)-3-hexene is proceeding very slowly or is incomplete. What could be the issue?

Answer:

A sluggish or incomplete reaction can be attributed to several factors related to the reagents and reaction conditions:

• Purity of Reactants: Impurities in the (E)-3-hexene or solvents can interfere with the catalytic cycle.

  • Solution: Ensure the use of high-purity starting materials and anhydrous solvents.

• Insufficient Catalyst or Oxidant: The catalytic amount of osmium tetroxide or the stoichiometric reoxidant may be insufficient.

  • Solution: Verify the concentrations and amounts of the osmium catalyst and K₃Fe(CN)₆.

• pH of the Reaction Mixture: The reaction is known to proceed more rapidly under slightly basic conditions.[3] For electron-deficient olefins, a slightly acidic pH can accelerate the reaction.[1]

  • Solution: Ensure the reaction is adequately buffered. The use of methanesulfonamide (B31651) (CH₃SO₂NH₂) can act as an additive to accelerate the hydrolysis of the osmate ester, which can be a rate-limiting step, especially for non-terminal alkenes.[1]

Route 2: Chiral Pool Synthesis from D-Mannitol

Issue 1: Low Yield in Grignard Reaction Step

Question: I am experiencing a low yield in the Grignard reaction of ethylmagnesium bromide with (R)-2,3-O-isopropylideneglyceraldehyde. What are the common problems and solutions?

Answer:

Low yields in this Grignard reaction can be due to issues with the Grignard reagent, the aldehyde substrate, or the reaction conditions.

• Grignard Reagent Quality: Grignard reagents are highly reactive and sensitive to moisture and air.

  • Solution: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents. It is often best to use freshly prepared Grignard reagent.

• Aldehyde Substrate Purity: The (R)-2,3-O-isopropylideneglyceraldehyde, obtained from the oxidative cleavage of 1,2:5,6-di-O-isopropylidene-D-mannitol, can exist as a mixture of the aldehyde, its hydrate (B1144303), and oligomers. The hydrate and oligomers are less reactive with the Grignard reagent.

  • Solution: It is crucial to use the anhydrous form of the aldehyde for the best results. The crude product from the cleavage step can be purified, though this can be challenging. Some protocols use the crude mixture directly, but this may lead to lower yields.

• Side Reactions: Grignard reagents are strong bases and can deprotonate any acidic protons present. With sterically hindered ketones, Grignard reagents can also act as reducing agents.[4] While the glyceraldehyde derivative is not a ketone, steric hindrance could still play a role.

  • Solution: Maintain a low reaction temperature (e.g., -78 °C to 0 °C) to minimize side reactions. Add the Grignard reagent slowly to the solution of the aldehyde.

Issue 2: Incomplete Deprotection of Isopropylidene Groups

Question: The final deprotection step to remove the isopropylidene groups is incomplete or is causing decomposition of my product. What are the best practices for this step?

Answer:

The removal of isopropylidene (acetonide) protecting groups is acid-catalyzed and requires careful control to avoid incomplete reactions or degradation of the desired diol.

• Insufficient Acid Strength: The acidic conditions may be too mild for complete cleavage.

  • Solution: If using a weak acid like acetic acid, you may need to increase the reaction time or temperature. Alternatively, a stronger acid such as hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) can be used, but with caution.[5]

• Product Decomposition: (3R,4R)-3,4-Hexanediol, like other diols, can be sensitive to strong acidic conditions and high temperatures, potentially leading to dehydration or other side reactions.

  • Solution: Use the mildest acidic conditions that effectively remove the protecting groups. Monitor the reaction closely using Thin Layer Chromatography (TLC). It is preferable to perform the reaction at room temperature or slightly elevated temperatures and to neutralize the acid promptly upon completion of the reaction.

Frequently Asked Questions (FAQs)

Q1: What are the main side products in the Sharpless Asymmetric Dihydroxylation of (E)-3-hexene?

A1: The primary side product of concern is the undesired enantiomer, (3S,4S)-3,4-hexanediol. The formation of this enantiomer reduces the enantiomeric excess of the final product. As discussed in the troubleshooting guide, this can arise from a competing non-selective "second cycle" or from using the incorrect AD-mix. In some cases, over-oxidation of the diol can occur, though this is less common under standard Sharpless AD conditions.

Q2: How can I purify (3R,4R)-3,4-Hexanediol from the reaction mixture?

A2: After quenching the reaction (e.g., with sodium sulfite) and extracting the product into an organic solvent, purification is typically achieved by flash column chromatography on silica (B1680970) gel.[2] An eluent system such as an ethyl acetate/hexanes gradient is commonly used.[2]

Q3: In the chiral pool synthesis from D-mannitol, what are the potential byproducts from the oxidative cleavage step?

A3: The oxidative cleavage of 1,2:5,6-di-O-isopropylidene-D-mannitol with sodium periodate (B1199274) (NaIO₄) is generally a clean reaction.[6] However, incomplete reaction would leave unreacted starting material. The primary challenge is not necessarily byproducts, but the nature of the product itself, which is a mixture of the desired aldehyde, its hydrate, and oligomeric forms.

Q4: Are there alternative methods for the synthesis of (3R,4R)-3,4-Hexanediol?

A4: Yes, other methods exist, although they may be less common or have their own drawbacks. One such method is the enzymatic reduction of 3,4-hexanedione, which can offer excellent stereocontrol.[2] Chemical reduction of the same diketone, for instance with sodium borohydride (B1222165) (NaBH₄), is generally non-selective and results in a mixture of stereoisomers.[2]

Data Presentation

Table 1: Comparison of Synthetic Routes to (3R,4R)-3,4-Hexanediol

Synthesis Route	Starting Material	Key Reagents	Typical Yield	Typical Enantiomeric Excess (ee)	Advantages	Disadvantages
Sharpless Asymmetric Dihydroxylation	(E)-3-Hexene	AD-mix-β, OsO₄ (cat.), K₃Fe(CN)₆	70-90%	>95%	High enantioselectivity, direct route	Uses toxic and expensive OsO₄
Chiral Pool Synthesis	D-Mannitol	NaIO₄, EtMgBr, Acid	Variable	High (from chiral starting material)	Starts from an inexpensive, readily available chiral source	Multi-step, lengthy procedure
Enzymatic Reduction	3,4-Hexanedione	Oxidoreductase enzymes	Variable	High	High stereoselectivity, mild conditions	Requires specific enzymes

Experimental Protocols

Protocol 1: Sharpless Asymmetric Dihydroxylation of (E)-3-Hexene

This protocol is a representative procedure for the synthesis of (3R,4R)-3,4-Hexanediol.

Materials:

• AD-mix-β

• (E)-3-hexene

• tert-butanol (B103910)

• Water

• Methanesulfonamide (CH₃SO₂NH₂)

• Sodium sulfite (B76179) (Na₂SO₃)

• Ethyl acetate

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica gel

Procedure:

• Reaction Setup: In a round-bottom flask, prepare a solvent mixture of tert-butanol and water (1:1 ratio). To this, add AD-mix-β and methanesulfonamide. Stir the mixture until the solids are dissolved.

• Substrate Addition: Cool the reaction mixture to 0 °C in an ice bath. Add (E)-3-hexene to the cooled, stirring mixture.

• Reaction Monitoring: Stir the reaction vigorously at 0 °C. Monitor the progress of the reaction by TLC until the starting material is consumed (typically 12-24 hours).

• Quenching: Quench the reaction by adding solid sodium sulfite and allow the mixture to warm to room temperature while stirring for about 1 hour.

• Extraction: Extract the mixture with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an ethyl acetate/hexanes gradient to yield pure (3R,4R)-3,4-Hexanediol.

Protocol 2: Chiral Pool Synthesis from D-Mannitol (Key Steps)

This outlines the key transformations in the multi-step synthesis.

Step A: Oxidative Cleavage of 1,2:5,6-di-O-isopropylidene-D-mannitol

• Dissolve 1,2:5,6-di-O-isopropylidene-D-mannitol in a suitable organic solvent like dichloromethane.

• Add an aqueous solution of sodium periodate (NaIO₄).

• Stir the biphasic mixture vigorously at room temperature until the reaction is complete (monitored by TLC).

• Separate the organic layer, dry it over anhydrous MgSO₄, filter, and concentrate to obtain crude (R)-2,3-O-isopropylideneglyceraldehyde.

Step B: Grignard Reaction

• Dissolve the crude (R)-2,3-O-isopropylideneglyceraldehyde in an anhydrous ether solvent (e.g., diethyl ether or THF) under an inert atmosphere and cool to -78 °C.

• Slowly add a solution of ethylmagnesium bromide (EtMgBr) in ether.

• Allow the reaction to proceed at low temperature, then warm to room temperature.

• Quench the reaction by carefully adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate.

Step C: Deprotection

• Dissolve the protected diol from the previous step in a mixture of an organic solvent (e.g., THF or methanol) and aqueous acid (e.g., 1M HCl or aqueous acetic acid).

• Stir the mixture at room temperature and monitor by TLC until the deprotection is complete.

• Neutralize the reaction with a base (e.g., sodium bicarbonate).

• Extract the product, dry the organic layer, and concentrate.

• Purify the final product, (3R,4R)-3,4-Hexanediol, by column chromatography or distillation.

Mandatory Visualizations

Caption: Troubleshooting logic for low enantioselectivity in Sharpless AD.

Caption: Experimental workflow for the synthesis of (3R,4R)-3,4-Hexanediol from D-Mannitol.

References

• 1. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 2. Sharpless Asymmetric Dihydroxylation (Sharpless AD) | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 4. Grignard Reaction [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. 3,4-O-Isopropylidene-D-mannitol|CAS 3969-84-4 [benchchem.com]

Technical Support Center: Sharpless Asymmetric Dihydroxylation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the Sharpless asymmetric dihydroxylation (AD) reaction. It is designed for researchers, scientists, and drug development professionals to help diagnose and resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Issue 1: Low Enantioselectivity (ee)

Question: Why is the enantiomeric excess (ee) of my diol product low?

Answer:

Low enantioselectivity in the Sharpless asymmetric dihydroxylation can stem from several factors, with the most common being the emergence of a secondary, non-enantioselective catalytic cycle.[1] This occurs when the osmate(VI) ester intermediate is re-oxidized to an osmium(VIII)-diol complex before it dissociates from the chiral ligand. This achiral complex can then dihydroxylate the alkene, leading to a racemic product and a decrease in the overall ee.

Other contributing factors can include:

• High Substrate Concentration: A high concentration of the alkene can favor the non-selective secondary pathway.[2]

• Insufficient Ligand Concentration: An inadequate amount of the chiral ligand relative to the osmium catalyst can lead to the formation of achiral osmium tetroxide, which participates in a non-asymmetric dihydroxylation.

• Reaction Temperature: While lower temperatures generally favor higher enantioselectivity, the optimal temperature can be substrate-dependent.

• Substrate Structure: Certain classes of alkenes, such as cis-disubstituted olefins, are known to be problematic substrates and often yield lower ee values.[3]

Issue 2: Low Reaction Yield

Question: What are the common reasons for a low yield of the desired diol?

Answer:

Low yields in the Sharpless AD reaction can be attributed to several factors, ranging from the choice of reagents to the inherent reactivity of the substrate.

• Inefficient Co-oxidant: Historically, co-oxidants like hydrogen peroxide and sodium or potassium chlorate (B79027) have been associated with lower diol yields.[4] Potassium ferricyanide, a component of the AD-mix formulations, is generally more effective.

• Substrate Reactivity: Electron-deficient olefins react more slowly with the electrophilic osmium tetroxide, which can lead to incomplete conversion and lower yields.[1]

• Steric Hindrance: Bulky substituents near the double bond can impede the approach of the sterically demanding osmium-ligand complex, resulting in a slower reaction rate and reduced yield.

• Over-oxidation: The diol product can be susceptible to further oxidation, leading to the formation of byproducts like aldehydes or carboxylic acids, especially under harsh reaction conditions.

• Slow Reaction Rate: For unreactive substrates, the reaction may not proceed to completion within the typical timeframe, resulting in a low yield of the desired product.

Issue 3: Slow or Stalled Reaction

Question: My Sharpless AD reaction is very slow or appears to have stalled. What can I do?

Answer:

A sluggish or stalled reaction is often encountered with sterically hindered or electron-deficient alkenes. Here are several strategies to address this issue:

• Addition of Methanesulfonamide (CH₃SO₂NH₂): Methanesulfonamide has been identified as a catalyst that can accelerate the hydrolysis of the osmate ester intermediate, which is often the rate-limiting step, particularly for non-terminal alkenes.[1]

• Optimize Reaction Temperature: While low temperatures are generally preferred for enantioselectivity, carefully increasing the reaction temperature can enhance the reaction rate. This must be balanced against a potential decrease in ee, and the optimal temperature should be determined empirically for each substrate.

• pH Adjustment: The Sharpless AD reaction generally proceeds more rapidly under slightly basic conditions. The AD-mix formulations contain potassium carbonate to maintain a stable, basic pH.[2] For particularly slow reactions with electron-deficient olefins, maintaining a slightly acidic pH with an additive like citric acid has been shown to accelerate the reaction.[1]

Troubleshooting Workflow

The following diagram outlines a general workflow for troubleshooting common issues in the Sharpless asymmetric dihydroxylation.

Caption: A decision-tree workflow for troubleshooting common issues in the Sharpless AD reaction.

Data Presentation

The following tables summarize the impact of key reaction parameters on the yield and enantioselectivity of the Sharpless asymmetric dihydroxylation. The data presented are illustrative examples drawn from the literature.

Table 1: Effect of Ligand Concentration on Enantioselectivity

Substrate	Ligand	Ligand (mol%)	ee (%)	Yield (%)	Reference
trans-Stilbene	(DHQD)₂PHAL	1	97	95	[5]
trans-Stilbene	(DHQD)₂PHAL	0.5	94	96	[5]
1-Decene	(DHQD)₂-PYR	1	97	85	[6]
1-Decene	(DHQD)₂-PYR	0.5	92	88	[6]

Table 2: Effect of Temperature on Enantioselectivity and Yield

Substrate	Ligand	Temperature (°C)	ee (%)	Yield (%)	Reference
Methyl trans-cinnamate	(DHQD)₂PHAL	0	97	98	[7]
Methyl trans-cinnamate	(DHQD)₂PHAL	25	94	99	[7]
Styrene	(DHQ)₂PHAL	0	92	85	[6]
Styrene	(DHQ)₂PHAL	25	88	87	[6]

Experimental Protocols

Standard Protocol for Sharpless Asymmetric Dihydroxylation using AD-mix

This protocol is a general guideline for the dihydroxylation of 1 mmol of an alkene.

Materials:

• AD-mix-α or AD-mix-β (1.4 g)

• tert-Butanol (B103910) (5 mL)

• Water (5 mL)

• Alkene (1 mmol)

• Sodium sulfite (B76179) (1.5 g)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add AD-mix (1.4 g), tert-butanol (5 mL), and water (5 mL).

• Stir the mixture vigorously at room temperature until all solids are dissolved, and two clear phases are observed. The aqueous layer should be a bright yellow.

• Cool the reaction mixture to 0 °C in an ice bath. Some salts may precipitate upon cooling. For slow-reacting alkenes, the reaction can be run at room temperature.

• Add the alkene (1 mmol) to the cooled reaction mixture.

• Stir the reaction vigorously at 0 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion (typically 6-24 hours), quench the reaction by adding solid sodium sulfite (1.5 g) at 0 °C.

• Remove the ice bath and allow the mixture to warm to room temperature, continuing to stir for at least 45 minutes.

• Add ethyl acetate (10 mL) and transfer the mixture to a separatory funnel.

• Separate the layers and extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude diol by flash column chromatography on silica (B1680970) gel.

Note on safety: Osmium tetroxide is highly toxic and volatile. Always handle AD-mix and osmium-containing waste in a well-ventilated fume hood. Never mix osmium salts with acid, as this will generate toxic OsO₄ gas.[8]

Protocol for Slow Addition of Alkene

For reactions suffering from low enantioselectivity, slow addition of the alkene can be beneficial.

• Prepare the AD-mix solution in tert-butanol and water as described in the standard protocol.

• Dissolve the alkene (1 mmol) in a small amount of tert-butanol (1-2 mL).

• Using a syringe pump, add the alkene solution to the cooled (0 °C) and vigorously stirred AD-mix solution over a period of 4-6 hours.

• After the addition is complete, continue to stir the reaction at 0 °C and monitor by TLC until the starting material is consumed.

• Proceed with the standard workup procedure.

Signaling Pathways and Logical Relationships

The catalytic cycle of the Sharpless asymmetric dihydroxylation and the competing secondary, non-enantioselective pathway are illustrated below. Understanding this relationship is key to troubleshooting low enantioselectivity.

Caption: The primary and secondary catalytic cycles in the Sharpless Asymmetric Dihydroxylation.

References

• 1. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 2. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 3. youtube.com [youtube.com]
• 4. mdpi.com [mdpi.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. york.ac.uk [york.ac.uk]
• 7. scilit.com [scilit.com]
• 8. ch.ic.ac.uk [ch.ic.ac.uk]

Enhancing the enantioselectivity of (3R,4R)-3,4-Hexanediol synthesis

Welcome to the technical support center for the synthesis of (3R,4R)-3,4-Hexanediol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance on enhancing the enantioselectivity of this important chiral diol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing enantiomerically pure (3R,4R)-3,4-Hexanediol?

A1: The main strategies for the enantioselective synthesis of (3R,4R)-3,4-Hexanediol include:

• Chiral Pool Synthesis: This approach utilizes a readily available chiral starting material, such as D-mannitol, and involves a series of protection and deprotection steps to achieve the desired stereochemistry.[1][2]

• Enzymatic Reduction: The reduction of the prochiral diketone, 3,4-hexanedione (B1216349), using enzymes like butanediol (B1596017) dehydrogenase from Saccharomyces cerevisiae can offer high stereocontrol.[3][4]

• Asymmetric Dihydroxylation: The Sharpless asymmetric dihydroxylation of cis-3-hexene (B1361246) using an osmium tetroxide catalyst and a chiral ligand (specifically AD-mix-β for the (3S,4S)-enantiomer, and by analogy, a corresponding ligand system for the (3R,4R)-enantiomer) is a powerful method for creating vicinal diols.[2][5]

• Asymmetric Hydrogenation: The asymmetric hydrogenation of 3,4-hexanedione using a chiral catalyst, such as a Ru-BINAP system, can produce the chiral diol.[6]

Q2: How do I choose the most suitable synthesis method?

A2: The choice of method depends on several factors:

• Desired Enantiopurity: Enzymatic and asymmetric catalytic methods generally offer higher enantioselectivity.[4]

• Scale of Synthesis: Chiral pool synthesis can be lengthy but is reliable for larger scales, while catalytic methods are often preferred for their efficiency at smaller to medium scales.[1]

• Available Equipment and Expertise: Asymmetric hydrogenation and dihydroxylation require specialized catalysts and inert atmosphere techniques, whereas enzymatic methods may require expertise in biocatalysis.

• Cost: The cost of chiral ligands, catalysts, and enzymes can be a significant factor.

Q3: What is AD-mix and how does it relate to the synthesis of (3R,4R)-3,4-Hexanediol?

A3: AD-mix is a commercially available mixture of reagents for the Sharpless asymmetric dihydroxylation.[7] There are two common forms: AD-mix-α and AD-mix-β. The choice between them determines which enantiomer of the diol is produced. For the synthesis of vicinal diols, the selection of the correct AD-mix is crucial for controlling the stereochemical outcome.[8] To obtain (3R,4R)-3,4-Hexanediol from cis-3-hexene, the appropriate chiral ligand, analogous to what is in AD-mix-α for other substrates, would be required.

Troubleshooting Guides

Problem 1: Low Enantiomeric Excess (ee)

Potential Cause	Troubleshooting Step	Explanation
Incorrect Chiral Ligand or Catalyst	Verify the correct catalyst and ligand are being used for the desired enantiomer. For Sharpless dihydroxylation, ensure the correct AD-mix is used.[8]	The chirality of the product is directly determined by the chirality of the catalyst or ligand.
Catalyst Decomposition or Poisoning	Ensure all reagents and solvents are pure and dry. Use fresh catalyst and run a control reaction with a known substrate.[6]	Impurities such as sulfur or oxygen-containing compounds can poison the catalyst, reducing its activity and selectivity.[6]
Suboptimal Reaction Temperature	Optimize the reaction temperature. Lower temperatures often lead to higher enantioselectivity.[6]	Higher temperatures can increase the rate of non-selective background reactions, lowering the overall ee.
Incorrect Substrate Geometry	For asymmetric dihydroxylation, ensure you are starting with the correct alkene isomer (e.g., cis-3-hexene).	The stereochemical outcome of the Sharpless dihydroxylation is dependent on the geometry of the starting alkene.
Low Ligand Concentration	In Sharpless dihydroxylation, a secondary reaction pathway with lower enantioselectivity can occur if the ligand concentration is too low.[7]	Increasing the molar concentration of the chiral ligand can suppress the secondary catalytic cycle.[7]

Problem 2: Low Reaction Yield

Potential Cause	Troubleshooting Step	Explanation
Inactive Catalyst	Activate the catalyst according to the specified protocol. Ensure proper handling and storage to prevent deactivation.[6]	Many catalysts, particularly for asymmetric hydrogenation, require an activation step to form the active catalytic species.[6]
Incomplete Reaction	Monitor the reaction progress using TLC or GC. If the reaction stalls, consider extending the reaction time or slightly increasing the temperature.[8]	Insufficient reaction time will naturally lead to a lower yield of the desired product.
Sub-optimal Hydrogen Pressure (for Asymmetric Hydrogenation)	Optimize the hydrogen pressure.	While higher pressure can increase the reaction rate, excessively high pressures can sometimes negatively impact enantioselectivity.[6]
Product Degradation During Workup	Use mild workup conditions. Some diols can be sensitive to strong acids or bases.[8]	Harsh workup procedures can lead to decomposition of the desired product, reducing the isolated yield.

Data Presentation

Table 1: Comparison of Synthesis Routes for (3R,4R)-3,4-Hexanediol

Synthesis Method	Starting Material	Typical Enantiomeric Excess (ee)	Advantages	Disadvantages
Chiral Pool Synthesis	D-Mannitol	>99%	High enantiopurity, reliable.[1]	Multi-step, lengthy procedure.[1]
Enzymatic Reduction	3,4-Hexanedione	>99%	High enantioselectivity, mild reaction conditions.[4]	Requires specific enzymes, potential for substrate inhibition.
Sharpless Asymmetric Dihydroxylation	cis-3-Hexene	90-99%	High enantioselectivity for a wide range of alkenes.[5]	Uses toxic and expensive osmium tetroxide, substrate-dependent.[9]
Asymmetric Hydrogenation	3,4-Hexanedione	95-99%	High efficiency and enantioselectivity.[10]	Requires high-pressure equipment and expensive catalysts.[10]

Experimental Protocols

Protocol 1: Enzymatic Reduction of 3,4-Hexanedione

This protocol is based on the use of a butanediol dehydrogenase for the enantioselective reduction of a vicinal diketone.

Materials:

• 3,4-Hexanedione

• Lyophilized whole cells containing overexpressed butanediol dehydrogenase (e.g., from Saccharomyces cerevisiae)

• Co-enzyme (NADH) and a regeneration system (e.g., formate (B1220265) dehydrogenase and formate)

• Buffer solution (e.g., 50 mM potassium phosphate (B84403) buffer, pH 7.0)

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• In a temperature-controlled reaction vessel, prepare a solution of 3,4-hexanedione in the buffer.

• Add the lyophilized cells containing the dehydrogenase and the co-enzyme regeneration system.

• Initiate the reaction by adding NADH.

• Maintain the reaction at a constant temperature (e.g., 30°C) with gentle agitation.

• Monitor the reaction progress by GC or HPLC analysis.

• Upon completion, centrifuge the mixture to remove the cells.

• Extract the supernatant with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude (3R,4R)-3,4-Hexanediol by flash chromatography.

Protocol 2: Sharpless Asymmetric Dihydroxylation of cis-3-Hexene

This protocol is a general representation for the synthesis of a chiral diol via Sharpless Asymmetric Dihydroxylation. The specific AD-mix ligand system would need to be selected to favor the (3R,4R) enantiomer.

Materials:

• cis-3-Hexene

• AD-mix containing the appropriate chiral ligand

• tert-Butanol (B103910) and water (1:1 mixture)

• Methanesulfonamide (CH₃SO₂NH₂)

• Sodium sulfite (B76179) (Na₂SO₃)

Procedure:

• To a stirred mixture of tert-butanol and water at 0°C, add the AD-mix and methanesulfonamide.

• Stir the resulting mixture until both phases are clear.

• Add cis-3-hexene to the reaction mixture.

• Stir vigorously at 0°C and monitor the reaction by TLC or GC.

• Once the starting material is consumed, quench the reaction by adding solid sodium sulfite.

• Allow the mixture to warm to room temperature and stir for 30-60 minutes.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with a saturated aqueous solution of sodium sulfite, then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Buy 3,4-Hexanediol | 922-17-8 [smolecule.com]
• 4. journals.asm.org [journals.asm.org]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. CHEM21 Case Study: Asymmetric Dihydroxylation – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 10. ethz.ch [ethz.ch]

Technical Support Center: (3R,4R)-3,4-Hexanediol and its Derivatives

Welcome to the Technical Support Center for (3R,4R)-3,4-Hexanediol and its derivatives. This resource is designed for researchers, scientists, and drug development professionals to address common stability issues and provide guidance for handling these chiral building blocks in a laboratory setting.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments with (3R,4R)-3,4-Hexanediol and its derivatives.

Issue 1: Unexpected Degradation of the Diol During Storage or Reaction

• Question: I am observing a loss of purity of my (3R,4R)-3,4-Hexanediol sample over time, even when stored in a refrigerator. What could be the cause?

• Answer: While vicinal diols are generally stable, they can be susceptible to oxidation, especially if exposed to air (oxygen) and trace metal impurities. The hydroxyl groups can be oxidized to form α-hydroxy ketones or, in more aggressive conditions, lead to the cleavage of the carbon-carbon bond between the hydroxyl groups, resulting in the formation of aldehydes or ketones.

  Troubleshooting Steps:

  • Inert Atmosphere: Store the compound under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with oxygen.

  • Solvent Purity: Ensure that any solvents used for storage or reactions are of high purity and free from peroxides and metal contaminants.

  • Avoid High Temperatures: While generally stable at room temperature for short periods, long-term storage should be at low temperatures (2-8 °C) to reduce the rate of any potential degradation. For derivatives, the optimal storage temperature may vary based on their specific functionalities.

  • Chelating Agents: If metal-catalyzed oxidation is suspected, consider the addition of a small amount of a chelating agent like EDTA to the solvent, if compatible with your experimental setup.

Issue 2: Formation of Impurities During Reactions Involving Acidic or Basic Conditions

• Question: My reaction involving (3R,4R)-3,4-Hexanediol in the presence of a strong acid or base is yielding unexpected byproducts. What are the likely side reactions?

• Answer: (3R,4R)-3,4-Hexanediol is generally stable to acid and base treatment under mild conditions. However, harsh acidic or basic conditions, especially at elevated temperatures, can promote side reactions.

  Troubleshooting Steps:

  • Moderate pH: Whenever possible, perform reactions under neutral or mildly acidic/basic conditions.

  • Temperature Control: Maintain the lowest possible temperature that allows for a reasonable reaction rate to minimize degradation.

  • Protecting Groups: If the diol functionality is not the desired reaction site but is sensitive to the reaction conditions, consider protecting the hydroxyl groups with a suitable protecting group (e.g., acetonide, silyl (B83357) ethers) before proceeding with the reaction. The protecting group can be removed in a subsequent step.

  • Reaction Monitoring: Closely monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify the formation of byproducts early and optimize reaction time.

Issue 3: Inconsistent Results in Biological Assays

• Question: I am observing variability in the biological activity of my (3R,4R)-3,4-Hexanediol derivative in cell-based assays. Could this be a stability issue?

• Answer: Yes, inconsistent results in biological assays can be a sign of compound instability in the assay medium. The complex composition of cell culture media (containing salts, amino acids, and other components) and physiological conditions (temperature, pH) can promote degradation.

  Troubleshooting Steps:

  • Stock Solution Stability: Prepare fresh stock solutions of your compound before each experiment. If storing stock solutions, validate their stability under the storage conditions (e.g., -20°C or -80°C in a suitable solvent like DMSO).

  • Media Stability Study: Perform a preliminary experiment to assess the stability of your compound in the cell culture medium over the time course of your assay. This can be done by incubating the compound in the medium, taking samples at different time points, and analyzing them by HPLC to quantify the remaining parent compound.

  • Control Experiments: Include appropriate controls in your assays to account for any effects of the vehicle (solvent) or potential degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for (3R,4R)-3,4-Hexanediol?

A1: The most probable degradation pathways for (3R,4R)-3,4-Hexanediol involve oxidation.

• Mild Oxidation: Can lead to the formation of the corresponding α-hydroxy ketone, (3R,4R)-4-hydroxy-3-hexanone.

• Oxidative Cleavage: Stronger oxidizing conditions can cleave the C3-C4 bond, yielding propanal.

Q2: What are the recommended storage conditions for (3R,4R)-3,4-Hexanediol?

A2: For long-term storage, it is recommended to store (3R,4R)-3,4-Hexanediol at 2-8°C under an inert atmosphere (argon or nitrogen) in a tightly sealed container. For derivatives, storage conditions should be evaluated based on the stability of the specific functional groups.

Q3: How can I monitor the purity and stability of my (3R,4R)-3,4-Hexanediol sample?

A3: Several analytical techniques can be used:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with a suitable C18 column and a mobile phase of water and acetonitrile (B52724) or methanol (B129727) is effective for monitoring purity. Chiral HPLC can be used to assess enantiomeric purity.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a sensitive technique for detecting volatile impurities and degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the diol and detect major impurities.

Q4: Are there any known biological signaling pathways involving (3R,4R)-3,4-Hexanediol?

A4: While direct involvement of (3R,4R)-3,4-Hexanediol in specific signaling pathways is not well-documented, some aliphatic diols have shown biological activity, such as inducing melanogenesis.[1] Furthermore, vicinal diols are metabolites of various biologically active lipids and can modulate inflammatory responses.[2][3] The metabolism of n-hexane in mammals involves the formation of hexanediols, which are further oxidized.[4][5] It is plausible that (3R,4R)-3,4-Hexanediol could be a substrate for enzymes such as alcohol dehydrogenases and cytochrome P450s, potentially leading to metabolites that could interact with cellular signaling pathways.

Data Presentation

Table 1: Potential Degradation Products of (3R,4R)-3,4-Hexanediol

Stress Condition	Potential Degradation Product	Chemical Structure
Mild Oxidation	(3R,4R)-4-hydroxy-3-hexanone	CH₃CH₂CH(OH)C(=O)CH₂CH₃
Oxidative Cleavage	Propanal	CH₃CH₂CHO

Experimental Protocols

Protocol 1: Forced Degradation Study of (3R,4R)-3,4-Hexanediol

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and assess the stability of (3R,4R)-3,4-Hexanediol under various stress conditions.

1. Materials:

• (3R,4R)-3,4-Hexanediol

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• High-purity water

• Methanol or acetonitrile (HPLC grade)

• pH meter

• HPLC system with UV or MS detector

• Photostability chamber

• Oven

2. Procedure:

• Acid Hydrolysis: Dissolve a known concentration of (3R,4R)-3,4-Hexanediol in 0.1 M HCl. Incubate at 60°C for 24 hours. Neutralize a sample with NaOH before analysis.

• Base Hydrolysis: Dissolve a known concentration of (3R,4R)-3,4-Hexanediol in 0.1 M NaOH. Incubate at 60°C for 24 hours. Neutralize a sample with HCl before analysis.

• Oxidative Degradation: Dissolve a known concentration of (3R,4R)-3,4-Hexanediol in 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Place a solid sample of (3R,4R)-3,4-Hexanediol in an oven at 80°C for 48 hours. Dissolve in a suitable solvent for analysis.

• Photodegradation: Expose a solution of (3R,4R)-3,4-Hexanediol (in a photostable solvent like water or acetonitrile) to light in a photostability chamber according to ICH Q1B guidelines.

3. Analysis:

• Analyze all stressed samples, along with an unstressed control sample, by a stability-indicating HPLC method.

• Characterize any significant degradation products using LC-MS/MS and NMR.

Protocol 2: Stability-Indicating HPLC Method Development

1. Instrumentation and Columns:

• HPLC system with a photodiode array (PDA) or UV detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Chiral column (e.g., cellulose (B213188) or amylose-based) for enantiomeric purity.

2. Mobile Phase and Gradient:

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile or Methanol

• Gradient Program: Start with a low percentage of B (e.g., 5%) and gradually increase to a high percentage (e.g., 95%) over 20-30 minutes to ensure separation of the parent compound from all potential degradation products.

3. Method Validation:

• Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness. The method is considered stability-indicating if it can resolve the parent peak from all degradation product peaks.

Visualizations

References

• 1. Aliphatic and alicyclic diols induce melanogenesis in cultured cells and guinea pig skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. Making sure you're not a bot! [oc-praktikum.de]

Common pitfalls in the use of chiral auxiliaries

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered when using chiral auxiliaries in asymmetric synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of a chiral auxiliary?

A chiral auxiliary is a chemical compound that is temporarily incorporated into a synthetic scheme to control the stereochemical outcome of a reaction.[1] In essence, it acts as a "chiral director," guiding the formation of a new stereocenter with a specific orientation. After the desired stereoselective transformation, the auxiliary is removed and can often be recovered for reuse.[1] This strategy is a cornerstone of asymmetric synthesis, particularly in the pharmaceutical industry where the production of single-enantiomer drugs is critical.[2]

Q2: What are some of the most commonly used chiral auxiliaries?

Several classes of chiral auxiliaries are frequently employed in organic synthesis, each with its own strengths and applications. Among the most prominent are:

• Evans Oxazolidinones: These are widely used for stereoselective aldol (B89426) reactions, alkylations, and Diels-Alder reactions.[1] They are valued for their high levels of stereocontrol and the predictability of their outcomes.

• Oppolzer's Camphorsultams: Derived from camphor, these auxiliaries are effective in a range of reactions, including Michael additions, Claisen rearrangements, and cycloadditions.[3]

• Pseudoephedrine Amides: These are used to direct the stereoselective alkylation of enolates.[1]

Q3: How do I choose the right chiral auxiliary for my reaction?

The selection of a chiral auxiliary depends on several factors, including the type of reaction you are performing, the substrate, and the desired stereochemical outcome. It is crucial to consult the literature for precedents with similar transformations. The choice of auxiliary will influence the conformation of the transition state, which in turn dictates the diastereoselectivity of the reaction.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments.

Issue 1: Poor Diastereoselectivity

Q: My reaction is producing a nearly 1:1 mixture of diastereomers. What are the common causes and how can I improve the diastereoselectivity?

A: Low diastereoselectivity is a frequent challenge and can often be resolved by carefully optimizing the reaction conditions. The key is to maximize the energy difference between the transition states leading to the different diastereomers.

Potential Causes and Solutions:

• Incorrect Enolate Geometry: The geometry of the enolate (E or Z) is critical for achieving high diastereoselectivity. For auxiliaries like Evans oxazolidinones, the formation of a Z-enolate is often desired.

  • Troubleshooting: The choice of base and solvent is crucial. For instance, with Evans auxiliaries, deprotonation with a strong base like lithium diisopropylamide (LDA) or sodium bis(trimethylsilyl)amide (NaHMDS) in an aprotic solvent like THF at low temperatures (e.g., -78 °C) typically favors the Z-enolate.[1]

• Suboptimal Reaction Temperature: Asymmetric reactions are often highly sensitive to temperature.

  • Troubleshooting: Lowering the reaction temperature (e.g., to -78 °C) generally enhances diastereoselectivity by favoring the transition state with the lower activation energy.[4] Conversely, higher temperatures can provide enough energy to overcome this energy difference, leading to a loss of selectivity.[4]

• Inappropriate Lewis Acid or Solvent: The choice of Lewis acid and solvent can significantly impact the conformation of the transition state and, therefore, the diastereomeric ratio.

  • Troubleshooting: It is advisable to screen a range of Lewis acids (e.g., TiCl₄, SnCl₄, Et₂AlCl, BF₃·OEt₂) and solvents to find the optimal combination for your specific reaction.[4]

Quantitative Data on Diastereoselective Alkylation:

The following tables summarize the impact of reaction conditions on the diastereoselectivity of alkylation reactions for two common chiral auxiliaries.

Table 1: Diastereoselectivity of Alkylation with Evans Oxazolidinone Auxiliary

Entry	Electrophile	Base	Solvent	Temperature (°C)	Diastereomeric Ratio (d.r.)	Yield (%)
1	Allyl Iodide	NaHMDS	THF	-78	98:2	77
2	Benzyl Bromide	LDA	THF	-78	>99:1	95

| 3 | Methyl Iodide | KHMDS | Toluene | -78 | 95:5 | 88 |

Data compiled from typical literature results.

Table 2: Diastereoselectivity of Alkylation with Oppolzer's Camphorsultam Auxiliary

Entry	Electrophile	Base	Solvent	Temperature (°C)	Diastereomeric Ratio (d.r.)	Yield (%)
1	Allyl Bromide	LDA	THF	-78	98:2	90
2	Propyl Iodide	NaHMDS	THF	-78	95:5	85

| 3 | Ethyl Bromoacetate | LiHMDS | THF/HMPA | -78 | 97:3 | 88 |

Data compiled from typical literature results.

Troubleshooting Workflow for Poor Diastereoselectivity:

Caption: A decision-making workflow for troubleshooting low diastereoselectivity.

Issue 2: Difficulty with Auxiliary Cleavage

Q: I am struggling to remove the chiral auxiliary, or the cleavage conditions are leading to decomposition of my product. What are my options?

A: The removal of the chiral auxiliary is a critical step that requires careful consideration of the stability of your product. A variety of cleavage methods are available, and the choice depends on the desired functional group and the overall functionality of the molecule.

Common Cleavage Methods and Potential Issues:

• Hydrolytic Cleavage (to form Carboxylic Acids):

  • Reagents: Lithium hydroxide (B78521) (LiOH) with hydrogen peroxide (H₂O₂) is a common method for Evans oxazolidinones.[5]

  • Pitfall: The reaction can be exothermic and generate oxygen gas, which can be a safety concern, especially on a larger scale.[5][6] Basic conditions can also lead to epimerization at the α-carbon if it is acidic.

  • Troubleshooting: Use of milder conditions, careful temperature control (e.g., 0 °C), and dropwise addition of reagents can mitigate these issues. For sensitive substrates, alternative, non-hydrolytic methods should be considered.

• Reductive Cleavage (to form Alcohols):

  • Reagents: Lithium aluminum hydride (LiAlH₄) or lithium borohydride (B1222165) (LiBH₄) are commonly used.

  • Pitfall: These powerful reducing agents can also reduce other functional groups in the molecule, such as esters or ketones.

  • Troubleshooting: Careful selection of the reducing agent and control of the reaction temperature can improve selectivity.

• Transamination/Amide Exchange:

  • Reagents: This can be achieved with various amines, sometimes with the aid of Lewis acids.

  • Pitfall: These reactions may require elevated temperatures, which could be detrimental to sensitive products.

Table 3: Comparison of Cleavage Methods for Evans Oxazolidinones

Desired Product	Reagents	Typical Conditions	Potential Pitfalls
Carboxylic Acid	LiOH, H₂O₂	THF/H₂O, 0 °C to RT	Exothermic, O₂ evolution, potential for epimerization.[5][6]
Primary Alcohol	LiAlH₄ or LiBH₄	THF or Et₂O, 0 °C to reflux	Reduces other carbonyls and esters.
Aldehyde	LiAlH(OtBu)₃	THF, -78 °C	Over-reduction to the alcohol.

| Weinreb Amide | Me(MeO)NH·HCl, AlMe₃ | THF, 0 °C | Incomplete reaction. |

Experimental Workflow for Auxiliary Cleavage:

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. chemistry.williams.edu [chemistry.williams.edu]
• 3. Camphorsultam - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Collection - Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2 - Organic Process Research & Development - Figshare [acs.figshare.com]

Workup procedures for reactions involving (3R,4R)-3,4-Hexanediol

Technical Support Center: (3R,4R)-3,4-Hexanediol

Welcome to the technical support center for (3R,4R)-3,4-Hexanediol. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for reactions involving this chiral diol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing enantiomerically pure (3R,4R)-3,4-Hexanediol?

A1: The two most effective and widely cited methods for preparing enantiomerically pure (3R,4R)-3,4-Hexanediol are:

• Sharpless Asymmetric Dihydroxylation : This powerful method involves the dihydroxylation of a prochiral alkene, specifically (E)-3-hexene (trans-3-hexene), using a catalytic amount of osmium tetroxide (OsO₄) in the presence of a chiral ligand.[1][2] For the (3R,4R) enantiomer, the AD-mix-β reagent, which contains the chiral ligand (DHQD)₂PHAL, is used.[3] This method is known for its high yields and excellent enantioselectivity (>95% ee).[2]

• Chiral Pool Synthesis from D-Mannitol : This approach utilizes the readily available and inexpensive D-Mannitol as a starting material.[1][4] The synthesis involves a multi-step sequence of protection, oxidative cleavage, Grignard reaction, and deprotection to achieve the desired stereochemistry.[1][5] While reliable, this route is more lengthy compared to asymmetric dihydroxylation.[4]

Q2: How can I effectively monitor the progress of a reaction to synthesize (3R,4R)-3,4-Hexanediol?

A2: Reaction progress should be monitored to ensure the complete consumption of the starting material, which helps prevent purification issues.[1][6] The two most common techniques are:

• Thin-Layer Chromatography (TLC) : TLC is a rapid and convenient method for monitoring the disappearance of the starting alkene and the appearance of the more polar diol product.[1][7]

• Gas Chromatography (GC) : GC provides a more quantitative assessment of the reaction progress and can be used to detect the presence of volatile intermediates or byproducts.[1][4]

Q3: How is the enantiomeric excess (ee) of the final (3R,4R)-3,4-Hexanediol product determined?

A3: Determining the enantiomeric purity of your final product is crucial. The most common and reliable method is:

• Chiral High-Performance Liquid Chromatography (HPLC) : This is the predominant method for assessing enantiomeric purity.[6][8] It involves using a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation.[9] The ratio of the peak areas in the chromatogram corresponds to the ratio of the enantiomers.

• NMR Spectroscopy with Chiral Derivatizing Agents : An alternative method involves converting the diol into diastereomeric esters (e.g., Mosher esters) using a chiral derivatizing agent.[6] The resulting diastereomers will have distinct signals in the ¹H or ¹⁹F NMR spectrum, allowing for the quantification of the enantiomeric excess.[8]

Q4: What are the typical solvents used for reactions and extraction of 3,4-Hexanediol?

A4: For the Sharpless Asymmetric Dihydroxylation, a common solvent system is a 1:1 mixture of tert-butanol (B103910) and water.[2] During the workup, the product is typically extracted from the aqueous reaction mixture using an organic solvent. Due to the diol's moderate water solubility, effective extraction is key.[10] Ethyl acetate (B1210297) is a frequently used extraction solvent.[1][2][7] To improve extraction efficiency from aqueous solutions, multiple extractions are recommended.[2]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and workup of (3R,4R)-3,4-Hexanediol.

Problem 1: Low or No Product Yield

• Question: My Sharpless Asymmetric Dihydroxylation reaction resulted in a very low yield of (3R,4R)-3,4-Hexanediol. What are the potential causes?

• Answer: Low yields can stem from several factors.[6] First, verify the quality and stoichiometry of your reagents, particularly the AD-mix-β and the co-oxidant (e.g., NMO).[7] Ensure the reaction is maintained at the recommended temperature (typically 0 °C), as higher temperatures can affect both yield and enantioselectivity.[2] Vigorous stirring is essential due to the biphasic nature of the reaction mixture.[1] Finally, confirm the reaction has gone to completion by TLC or GC before starting the workup.[6]

Problem 2: Difficulty Isolating the Product During Extraction

• Question: I'm struggling to extract my diol product. It seems to have high solubility in the aqueous layer. How can I improve my extraction efficiency?

• Answer: 3,4-Hexanediol has moderate water solubility (30.24 g/L at 25°C) due to its two hydrophilic hydroxyl groups.[10] This can make extraction challenging.[11] To improve recovery:

  • Increase Solvent Polarity: Use a more polar extraction solvent like ethyl acetate.[7]

  • Perform Multiple Extractions: Extract the aqueous layer multiple times (e.g., 3-5 times) with the organic solvent and combine the organic layers.[2]

  • 'Salting Out': Before extraction, saturate the aqueous layer with a salt like sodium chloride (brine wash). This decreases the polarity of the aqueous phase and reduces the solubility of the diol, driving it into the organic layer.[1][7]

Problem 3: Impure Product After Column Chromatography

• Question: My purified (3R,4R)-3,4-Hexanediol contains persistent impurities after silica (B1680970) gel chromatography. What could they be and how can they be removed?

• Answer: Common impurities include unreacted starting material, the meso-3,4-hexanediol diastereomer, and residual catalyst-derived byproducts.[7]

  • Unreacted Alkene: If the reaction was incomplete, the non-polar alkene will elute quickly. Ensure the reaction goes to completion.

  • Meso Diastereomer: The meso form is a common diastereomeric impurity. Optimizing the chromatography is key. Use a shallow gradient of a hexane (B92381)/ethyl acetate eluent system to improve separation.[2]

  • Catalyst Ligands: Remnants of the chiral ligand can sometimes co-elute with the product. Washing the combined organic layers with a dilute acid (e.g., 1 M H₂SO₄) during the workup can help remove the amine-based ligands.[6]

Problem 4: Low Enantioselectivity (ee)

• Question: The enantiomeric excess (ee) of my diol is significantly lower than the >95% reported for the Sharpless reaction. What went wrong?

• Answer: The stereochemical outcome of the Sharpless dihydroxylation is highly dependent on reaction conditions.

  • Incorrect AD-mix: Double-check that you used AD-mix-β for the (3R,4R) enantiomer from (E)-3-hexene. Using AD-mix-α would produce the (3S,4S) enantiomer.[3]

  • Temperature Control: The reaction must be kept cold (0 °C).[2] Allowing the temperature to rise can significantly erode the enantioselectivity.

  • Reagent Purity: The purity of the chiral ligand within the AD-mix is critical. Use fresh, properly stored reagents.

Data Presentation

Quantitative Data Summary

Table 1: Physicochemical Properties of 3,4-Hexanediol Stereoisomers

Property	meso-(3R,4S)	(3R,4R)-/(3S,4S)- (Enantiomers)	Racemic (±)
Molecular Formula	C₆H₁₄O₂	C₆H₁₄O₂	C₆H₁₄O₂
Molecular Weight	118.17 g/mol [12]	118.17 g/mol [1]	118.17 g/mol [1]
Boiling Point	~199.6 °C at 760 mmHg[7]	Data not available	~199.6 °C at 760 mmHg[7]
Specific Rotation ([α]D)	0° (achiral)[7]	Data not available	0° (racemic mixture)[7]

Note: Specific property data for individual enantiomers is limited in publicly available literature.[1][7]

Table 2: Solubility of 3,4-Hexanediol

Solvent	Solvent Type	Quantitative Solubility	Qualitative Solubility	Primary Interaction
Water	Polar Protic	30.24 g/L at 25°C[10]	Moderate[10]	Hydrogen Bonding
Ethanol	Polar Protic	Data not available	High[10]	Hydrogen Bonding
Acetone	Polar Aprotic	Data not available	High[10]	Dipole-Dipole
Ethyl Acetate	Moderate Polarity	Data not available	Moderate[10]	Dipole-Dipole
Chloroform	Moderate Polarity	Data not available	Moderate[10]	Dipole-Dipole

| Hexane | Nonpolar | Data not available | Low | van der Waals forces |

Experimental Protocols & Workflows

Diagrams

Caption: General workflow for synthesis of (3R,4R)-3,4-Hexanediol.

Caption: Troubleshooting decision tree for workup procedures.

Detailed Methodologies

Protocol 1: Synthesis of (3R,4R)-3,4-Hexanediol via Sharpless Asymmetric Dihydroxylation [2]

• Materials:

  • (E)-3-Hexene

  • AD-mix-β

  • tert-Butanol

  • Water

  • Methanesulfonamide (B31651) (optional, but can accelerate the reaction)

  • Sodium sulfite (B76179) (Na₂SO₃)

  • Ethyl acetate

  • Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

• Procedure:

  • To a round-bottom flask, add AD-mix-β (1.4 g per mmol of alkene) to a 1:1 mixture of tert-butanol and water (10 mL per 1.4 g of AD-mix-β). Stir at room temperature until both phases are clear.

  • If using, add methanesulfonamide (1 equivalent).

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add (E)-3-hexene (1 equivalent) to the cooled, vigorously stirred mixture.

  • Continue to stir vigorously at 0 °C for 24 hours or until TLC/GC analysis indicates the starting material is consumed.

  • Workup: Quench the reaction by slowly adding solid sodium sulfite (1.5 g per 1.4 g of AD-mix-β). Remove the ice bath and stir for 1 hour at room temperature.

  • Add ethyl acetate (EtOAc) to the mixture and transfer to a separatory funnel.

  • Separate the layers. Extract the aqueous layer two more times with EtOAc.

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude diol.

  • Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient to afford pure (3R,4R)-3,4-Hexanediol.

Protocol 2: Determination of Enantiomeric Excess (ee) by Chiral HPLC [6]

• General Procedure: The precise conditions will depend on the specific chiral column and HPLC system available.

  • Column Selection: Choose a suitable chiral stationary phase (CSP). Polysaccharide-based columns are often effective for separating alcohol enantiomers.[9]

  • Mobile Phase: Prepare a mobile phase, typically a mixture of a non-polar solvent like hexane or heptane (B126788) and a polar modifier such as isopropanol (B130326) or ethanol. An isocratic elution is common. The ratio must be optimized to achieve baseline separation of the enantiomers.

  • Sample Preparation: Prepare a dilute solution of the purified (3R,4R)-3,4-Hexanediol in the mobile phase. Also prepare a sample of the racemic diol as a reference to identify the retention times of both enantiomers.

  • Analysis: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved. Inject the racemic sample first to determine the retention times and resolution. Then, inject the synthesized sample.

  • Calculation: The enantiomeric excess is calculated from the peak areas (A) of the two enantiomers: ee (%) = |(A₁ - A₂) / (A₁ + A₂)| * 100.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Enantiodifferentiation of chiral diols and diphenols via recognition-enabled chromatographic 19F NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 10. benchchem.com [benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Determining the Enantiomeric Purity of (3R,4R)-3,4-Hexanediol: A Comparative Guide

For researchers, scientists, and professionals in drug development, the precise determination of enantiomeric excess (ee) is a critical step in ensuring the stereochemical purity of chiral molecules. This guide provides a comparative overview of established analytical techniques for quantifying the enantiomeric excess of (3R,4R)-3,4-Hexanediol, a chiral vicinal diol. The methods discussed include chiral High-Performance Liquid Chromatography (HPLC), chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy using chiral derivatizing agents.

Comparison of Analytical Methods

The selection of an appropriate analytical method for determining enantiomeric excess depends on factors such as the required accuracy, sample matrix, available instrumentation, and the need for high-throughput analysis. The following table summarizes the key performance aspects of the most common techniques.

Method	Principle	Sample Derivatization	Throughput	Key Advantages	Key Limitations
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.	Often not required, but can be used to improve resolution or detection.	Medium to High	Broad applicability, high accuracy and precision, established methods for various compound classes.[1][2]	Can require extensive method development to find a suitable CSP and mobile phase.[3]
Chiral GC	Separation of volatile enantiomers or their volatile derivatives on a chiral stationary phase.[4]	Often required to increase volatility and improve separation.	High	High resolution, suitable for volatile and semi-volatile compounds.	Limited to thermally stable and volatile compounds; derivatization can introduce errors.
NMR Spectroscopy	Formation of diastereomers with a chiral derivatizing agent, leading to distinct signals in the NMR spectrum.[5][6]	Required. Common agents include Mosher's acid and chiral boron agents.[7][8]	Low to Medium	Provides structural information in addition to ee; no separation needed.[9][10]	Lower sensitivity compared to chromatographic methods; requires pure chiral derivatizing agents.

Experimental Protocols

Detailed methodologies for each technique are crucial for reproducibility and accurate results. Below are representative experimental protocols for the determination of the enantiomeric excess of a chiral diol like (3R,4R)-3,4-Hexanediol.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for separating enantiomers. The choice of the chiral stationary phase (CSP) is critical for achieving separation. Polysaccharide-based CSPs are widely used for their broad enantioselectivity.

Protocol:

• Column Selection: A chiral column such as one based on cellulose (B213188) or amylose (B160209) derivatives (e.g., Chiralcel® OD-H, Chiralpak® AD-H) is selected.

• Mobile Phase Preparation: A mixture of n-hexane and isopropanol (B130326) is typically used. The ratio is optimized to achieve the best separation (e.g., 90:10 v/v).

• Sample Preparation: A solution of the 3,4-Hexanediol sample is prepared in the mobile phase at a concentration of approximately 1 mg/mL.

• Instrumentation:

  • HPLC system with a UV detector.

  • Flow rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection Wavelength: Typically low UV (e.g., 210 nm) as diols may lack a strong chromophore.

• Analysis: The sample is injected, and the retention times of the two enantiomers are recorded. The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula:

  • ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

Expected Data: The two enantiomers will exhibit different retention times. For a non-racemic mixture, the peak areas will be unequal, allowing for the calculation of the enantiomeric excess.

Enantiomer	Retention Time (min)	Peak Area
(3S,4S)-3,4-Hexanediol	t₁	Area₁
(3R,4R)-3,4-Hexanediol	t₂	Area₂

Note: Actual retention times and elution order depend on the specific column and mobile phase used.

Chiral Gas Chromatography (GC)

For volatile compounds like 3,4-Hexanediol, or after derivatization, chiral GC offers excellent resolution.

Protocol:

• Derivatization (Optional but Recommended): To increase volatility and improve peak shape, the hydroxyl groups of the diol can be derivatized, for example, by converting them to their corresponding acetate (B1210297) or trifluoroacetate (B77799) esters.

• Column Selection: A capillary column coated with a chiral stationary phase, such as a cyclodextrin (B1172386) derivative (e.g., β-cyclodextrin), is used.[4]

• Sample Preparation: The derivatized or underivatized sample is dissolved in a suitable volatile solvent (e.g., dichloromethane).

• Instrumentation:

  • Gas chromatograph with a Flame Ionization Detector (FID).

  • Injector Temperature: 250 °C.

  • Detector Temperature: 250 °C.

  • Oven Temperature Program: An initial temperature of 60 °C held for 2 minutes, then ramped to 150 °C at 5 °C/min.

  • Carrier Gas: Helium or Hydrogen.

• Analysis: The sample is injected, and the retention times and peak areas of the enantiomers are determined. The ee is calculated as in the HPLC method.

Expected Data: Similar to HPLC, the two enantiomers will be separated in time, and their relative peak areas will reflect the enantiomeric composition.

Enantiomer Derivative	Retention Time (min)	Peak Area
(3S,4S)-diacetate	t₁	Area₁
(3R,4R)-diacetate	t₂	Area₂

¹H NMR Spectroscopy with a Chiral Derivatizing Agent (Mosher's Ester Analysis)

This method involves converting the enantiomeric diol into a mixture of diastereomeric esters using a chiral derivatizing agent like Mosher's acid chloride (α-methoxy-α-trifluoromethylphenylacetyl chloride).[8][11] The resulting diastereomers will have distinct NMR spectra, allowing for the determination of their ratio.[12]

Protocol:

• Derivatization: The 3,4-Hexanediol sample is reacted with an excess of a single enantiomer of Mosher's acid chloride (e.g., (R)-(-)-MTPA-Cl) in the presence of a base (e.g., pyridine) to form the di-MTPA esters.[13]

• Sample Preparation: The resulting diastereomeric ester mixture is purified (e.g., by flash chromatography) to remove excess reagents and then dissolved in a deuterated solvent (e.g., CDCl₃).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Analysis: The ¹H NMR spectrum is acquired. The signals of protons close to the chiral centers in the two diastereomers will have different chemical shifts. By integrating a pair of well-resolved signals corresponding to the two diastereomers, their ratio, and thus the enantiomeric excess of the original diol, can be determined.

Expected Data: Protons in the diastereomeric esters will exhibit different chemical shifts (Δδ). The integration of these distinct peaks allows for quantification.

Diastereomer	Chemical Shift (ppm) of a specific proton	Integral Value
(3R,4R)-diol-(R)-MTPA ester	δ₁	Integral₁
(3S,4S)-diol-(R)-MTPA ester	δ₂	Integral₂

Workflow and Pathway Diagrams

Visual representations of the experimental workflows can aid in understanding the logical steps of each analytical method.

Caption: Workflow for ee determination of 3,4-Hexanediol.

Conclusion

The determination of the enantiomeric excess of (3R,4R)-3,4-Hexanediol can be reliably achieved using several analytical techniques. Chiral HPLC and GC offer high-resolution separation and are suitable for routine analysis, while NMR spectroscopy with chiral derivatizing agents provides an alternative method that also yields valuable structural information. The choice of method will be guided by the specific requirements of the analysis, including sample properties, desired accuracy, and available instrumentation. The protocols and comparative data presented in this guide serve as a valuable resource for researchers and professionals in the field of stereoselective synthesis and drug development.

References

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations [mdpi.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. gcms.cz [gcms.cz]
• 5. Simple protocols for NMR analysis of the enantiomeric purity of chiral diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simple protocol for NMR analysis of the enantiomeric purity of diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. NMR analysis of the enantiomeric purity of chiral diols by a new chiral boron agent - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00428C [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. scilit.com [scilit.com]
• 10. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 11. Determination of absolute configuration of 1,3-diols by the modified Mosher's method using their di-MTPA esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. organic chemistry - How does the Mosher ester method allow determination of absolute configuration of secondary alcohols - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 13. researchgate.net [researchgate.net]

Chiral HPLC Analysis of (3R,4R)-3,4-Hexanediol Stereoisomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate separation and quantification of stereoisomers are critical in the development of pharmaceuticals and fine chemicals, as different enantiomers and diastereomers of a chiral molecule can exhibit distinct biological activities. This guide provides a comprehensive comparison of chiral High-Performance Liquid Chromatography (HPLC) for the analysis of (3R,4R)-3,4-hexanediol and its stereoisomers, the enantiomeric (3S,4S)-3,4-hexanediol, and the diastereomeric meso-(3R,4S)-3,4-hexanediol. Alternative analytical methodologies, including Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy with chiral derivatizing agents, are also discussed to offer a broader perspective on available techniques.

Comparison of Analytical Methods

The selection of an appropriate analytical technique for the stereoisomeric analysis of 3,4-hexanediol (B1617544) depends on several factors, including the required resolution, sensitivity, sample throughput, and the availability of instrumentation. While chiral HPLC is a powerful and widely used method, GC and NMR offer alternative approaches with their own advantages and limitations.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Nuclear Magnetic Resonance (NMR) with Chiral Derivatizing Agents
Principle	Differential interaction of stereoisomers with a chiral stationary phase (CSP) leading to different retention times.	Separation of volatile stereoisomers or their volatile derivatives based on their differential interaction with a chiral stationary phase.	Formation of diastereomeric derivatives with a chiral derivatizing agent, leading to distinct signals in the NMR spectrum.
Resolution	Generally provides high resolution of all three stereoisomers (enantiomers and meso form) with appropriate column and mobile phase selection.	Can offer excellent resolution, particularly for volatile, low molecular weight compounds. The meso form and enantiomers can be separated.	Resolution depends on the chemical shift difference between the diastereomeric derivatives, which can be significant with the right agent.
Sensitivity	Dependent on the detector. Refractive Index Detection (RID) is common for aliphatic diols, but derivatization to include a UV-active chromophore can significantly enhance sensitivity.	High sensitivity, especially with a Flame Ionization Detector (FID) or Mass Spectrometry (MS).	Lower sensitivity compared to chromatographic methods. Requires a higher concentration of the analyte.
Sample Throughput	Moderate, with typical run times in the range of 15-45 minutes per sample.	High, with faster analysis times compared to HPLC.	Low, as sample preparation (derivatization) and data acquisition can be time-consuming.
Instrumentation	Widely available in analytical laboratories. Requires a standard HPLC system with a suitable chiral column.	Requires a gas chromatograph with a chiral capillary column.	Requires a high-field NMR spectrometer.
Derivatization	Not always necessary, but can be used to improve detection.	May be required to increase the volatility of the diol.	Mandatory to form diastereomeric complexes for chiral discrimination.

Experimental Protocols

Detailed methodologies for each analytical technique are crucial for reproducibility and accurate comparison.

Chiral HPLC Method (Hypothetical Protocol based on similar compounds)

This protocol is based on established methods for the separation of small aliphatic diols and provides a strong starting point for the analysis of 3,4-hexanediol stereoisomers.[1]

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a Refractive Index Detector (RID).

Chromatographic Conditions:

• Chiral Stationary Phase: A polysaccharide-based CSP, such as one coated with amylose (B160209) or cellulose (B213188) derivatives (e.g., Chiralpak® IA, IB, or IC), is recommended due to their broad applicability for chiral alcohols.[1]

• Mobile Phase: A normal phase elution is often effective for such separations. A typical mobile phase would consist of a mixture of n-hexane and an alcohol modifier like isopropanol (B130326) (IPA) or ethanol. A starting composition of 90:10 (v/v) n-hexane:IPA is a good starting point.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Injection Volume: 10 µL.

Sample Preparation:

• Dissolve the sample containing the 3,4-hexanediol stereoisomers in the mobile phase to a concentration of approximately 1 mg/mL.

Chiral GC Method

For volatile compounds like 3,4-hexanediol, chiral GC offers a high-resolution alternative.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

Chromatographic Conditions:

• Chiral Stationary Phase: A capillary column coated with a cyclodextrin (B1172386) derivative (e.g., heptakis(2,3,6-tri-O-methyl)-β-cyclodextrin) is often used for the separation of volatile enantiomers.

• Carrier Gas: Helium or Hydrogen at an appropriate flow rate.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at a low temperature (e.g., 50°C) and ramp up to a higher temperature (e.g., 180°C) to ensure the separation of all stereoisomers.

• Detector Temperature: 280°C.

Sample Preparation:

• Dissolve the sample in a volatile solvent like dichloromethane (B109758) or methanol. Derivatization to a more volatile species (e.g., silylation) may be necessary to improve peak shape and resolution.

NMR Spectroscopy with a Chiral Derivatizing Agent

This method relies on the formation of diastereomers that can be distinguished by NMR.

Instrumentation:

• High-field NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Derivatization: React the 3,4-hexanediol stereoisomer mixture with a chiral derivatizing agent (CDA). For diols, chiral boronic acids are effective CDAs.[2][3] For example, a three-component reaction with 2-formylphenylboronic acid and a chiral amine can form diastereomeric iminoboronate esters.[2]

• Sample Preparation: Dissolve the resulting diastereomeric mixture in a suitable deuterated solvent (e.g., CDCl₃).

• NMR Acquisition: Acquire a high-resolution proton (¹H) or fluorine (¹⁹F, if the CDA contains fluorine) NMR spectrum.

• Data Analysis: The enantiomeric excess can be determined by integrating the distinct signals corresponding to each diastereomer.

Visualizing the Experimental Workflow

A clear understanding of the experimental process is essential for successful implementation. The following diagram illustrates a typical workflow for developing a chiral HPLC method.

Caption: Workflow for Chiral HPLC Method Development.

This guide provides a foundational understanding of the analytical techniques available for the stereoisomeric analysis of (3R,4R)-3,4-hexanediol. The choice of method will ultimately be guided by the specific requirements of the analysis and the resources available in the laboratory.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]

A Comparative Guide to (3R,4R)-3,4-Hexanediol and its (3S,4S) Enantiomer for Researchers and Drug Development Professionals

This guide provides a detailed comparison of the enantiomeric pair, (3R,4R)-3,4-Hexanediol and (3S,4S)-3,4-Hexanediol. As chiral vicinal diols, these molecules are of significant interest as building blocks in asymmetric synthesis, particularly for pharmaceuticals and other bioactive molecules.[1] The precise three-dimensional arrangement of their hydroxyl groups, dictated by the stereochemistry at the C3 and C4 positions, is critical for their interaction with other chiral molecules and their utility in stereoselective reactions.[1][2]

While the fundamental physical and chemical properties of enantiomers are identical, their biological activities and pharmacokinetic profiles can differ dramatically. This guide outlines their key physicochemical properties, details established stereoselective synthetic routes, and discusses the principles of their potential differential biological performance.

Physicochemical and Spectroscopic Properties

Enantiomers share identical physical properties, such as molecular weight, boiling point, and melting point, differing only in their interaction with plane-polarized light. Spectroscopic methods like NMR and IR will not distinguish between enantiomers unless a chiral auxiliary or solvent is used.[2]

Table 1: Comparison of Physicochemical and Spectroscopic Properties

Property	(3R,4R)-3,4-Hexanediol	(3S,4S)-3,4-Hexanediol	Reference
IUPAC Name	(3R,4R)-hexane-3,4-diol	(3S,4S)-hexane-3,4-diol	[1]
Molecular Formula	C₆H₁₄O₂	C₆H₁₄O₂	[1]
Molecular Weight	118.17 g/mol	118.17 g/mol	[1]
CAS Number	53448-10-5	11829411	[3]
Optical Rotation [α]D	Data not readily available	Data not readily available	[1][3]
¹H NMR (Predicted)	δ ~0.9-1.1 (t, 6H), 1.4-1.7 (m, 4H), 3.4-3.6 (m, 2H)	δ ~0.9-1.1 (t, 6H), 1.4-1.7 (m, 4H), 3.4-3.6 (m, 2H)	[1]
¹³C NMR (Predicted)	δ ~10 (CH₃), ~25 (CH₂), ~75 (CH-OH)	δ ~10 (CH₃), ~25 (CH₂), ~75 (CH-OH)	[2]
IR Spectroscopy (cm⁻¹)	~3200-3600 (O-H stretch, broad), ~2850-3000 (C-H stretch)	~3200-3600 (O-H stretch, broad), ~2850-3000 (C-H stretch)	[2]

Stereoselective Synthesis

The preparation of enantiomerically pure (3R,4R)- and (3S,4S)-3,4-hexanediol is crucial for their application in stereoselective synthesis.[1] Several reliable methods have been established to access these chiral building blocks with high purity.

Table 2: Summary of Key Stereoselective Synthesis Routes

Synthesis Route	Target Enantiomer	Starting Material	Key Reagents/Catalyst	Purity/Selectivity	Reference
Chiral Pool Synthesis	(3R,4R)-3,4-Hexanediol	D-Mannitol	Multi-step protection/deprotection	>99% ee	[4]
Sharpless Asymmetric Dihydroxylation	(3S,4S)-3,4-Hexanediol	(E)-3-Hexene	AD-mix-α / (DHQ)₂PHAL	High ee	[5]
Sharpless Asymmetric Dihydroxylation	(3R,4R)-3,4-Hexanediol	(E)-3-Hexene	AD-mix-β / (DHQD)₂PHAL	High ee	[5][6]
Enzymatic Reduction	(3R,4R)- or (3S,4S)-3,4-Hexanediol	3,4-Hexanedione	Specific Ketoreductases (KREDs)	Excellent stereoselectivity	[4]

Protocol 2.1: Synthesis of (3R,4R)-3,4-Hexanediol from D-Mannitol (Chiral Pool Approach)

This multi-step synthesis leverages the inherent chirality of D-mannitol to produce the target diol. The general workflow involves protection of the C1, C2, C5, and C6 hydroxyls, oxidative cleavage of the C3-C4 bond followed by functional group manipulations, and final deprotection.

Caption: General workflow for the synthesis of (3R,4R)-3,4-hexanediol from D-mannitol.

Protocol 2.2: Synthesis of (3R,4R)-3,4-Hexanediol via Sharpless Asymmetric Dihydroxylation

This powerful method creates both chiral centers in a single, highly stereocontrolled step from a prochiral alkene. The choice of the chiral ligand (in AD-mix-α or AD-mix-β) dictates which face of the alkene is hydroxylated, determining the resulting enantiomer.[5]

• Reaction Setup: In a round-bottom flask, prepare a 1:1 mixture of tert-butanol (B103910) and water. Add AD-mix-β (approximately 1.4 g per mmol of alkene).

• Reagent Addition: Add methanesulfonamide (B31651) (1 equivalent) to the stirring mixture at room temperature. Cool the mixture to 0 °C in an ice bath.

• Substrate Addition: Add (E)-3-hexene (1 equivalent) to the cooled reaction mixture.

• Reaction Monitoring: Stir the reaction vigorously at 0 °C. Monitor the consumption of the starting material by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Once the reaction is complete, quench by adding solid sodium sulfite (B76179) (approx. 1.5 g per gram of AD-mix-β) and warm to room temperature. Stir for 1 hour.

• Extraction and Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash chromatography on silica (B1680970) gel to yield pure (3R,4R)-3,4-hexanediol.

Caption: Stereoselective synthesis of (3R,4R)-3,4-hexanediol via Sharpless dihydroxylation.

Biological Activity and Performance: A Comparative Outlook

While direct comparative experimental data on the biological performance of (3R,4R)- and (3S,4S)-3,4-hexanediol are limited in publicly accessible literature, the principles of stereochemistry in pharmacology predict significant differences.[1][6] Biological systems are inherently chiral, composed of enantiomerically pure proteins, nucleic acids, and carbohydrates. Therefore, enantiomers of a chiral molecule often exhibit different interactions with enzymes and receptors, leading to varied efficacy, metabolism, and toxicity.

One enantiomer (the eutomer) may be responsible for the desired therapeutic effect, while the other (the distomer) may be inactive, less active, or contribute to undesirable side effects.[6] This differential interaction is based on the three-point attachment model, where a chiral molecule must interact with at least three sites on a chiral receptor to achieve a specific orientation, an interaction that its mirror image cannot replicate perfectly.

Caption: Conceptual diagram of enantiomer interaction with a chiral receptor.

Applications in Research and Development

The primary application of both (3R,4R)- and (3S,4S)-3,4-hexanediol is as C₂-symmetric chiral building blocks.[1] Their defined stereochemistry makes them invaluable for:

• Asymmetric Synthesis: Serving as chiral starting materials for the synthesis of complex molecules like natural products and active pharmaceutical ingredients (APIs).[6]

• Chiral Ligands: Acting as precursors for chiral ligands used in metal-catalyzed asymmetric reactions, such as hydrogenations or oxidations.[1]

• Chiral Auxiliaries: Temporarily incorporated into a molecule to direct the stereochemical outcome of a subsequent reaction.

Conclusion

The (3R,4R) and (3S,4S) enantiomers of 3,4-hexanediol (B1617544) are stereochemically distinct molecules with identical physical properties but different routes of stereoselective synthesis. While specific comparative data on their biological performance is sparse, fundamental principles of pharmacology dictate that their interactions with chiral biological systems are likely to be different. The ability to produce these diols in high enantiomeric purity via methods like chiral pool synthesis and asymmetric dihydroxylation is essential for their use as versatile building blocks in the development of new, stereochemically pure pharmaceuticals and other advanced materials. For drug development professionals, the selection and synthesis of the correct enantiomer is a critical step that can profoundly impact the efficacy and safety of the final product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Spectroscopic comparison of (3R,4R)-3,4-Hexanediol and meso-3,4-hexanediol

A detailed comparative analysis of the spectroscopic signatures of (3R,4R)-3,4-Hexanediol and its diastereomer, meso-3,4-hexanediol, reveals subtle yet distinct differences in their nuclear magnetic resonance (NMR) and infrared (IR) spectra, alongside shared mass spectrometry (MS) fragmentation patterns. These differences, arising from their unique three-dimensional arrangements, are critical for their unambiguous identification in research and drug development.

This guide provides a comprehensive comparison of the spectroscopic data for the chiral enantiomer (3R,4R)-3,4-Hexanediol and the achiral meso-3,4-hexanediol. By examining their ¹H NMR, ¹³C NMR, IR, and mass spectra, researchers can effectively distinguish between these stereoisomers.

Spectroscopic Data Comparison

The key to differentiating (3R,4R)-3,4-Hexanediol and meso-3,4-hexanediol lies in the nuances of their NMR spectra, a consequence of their different molecular symmetries. While their IR spectra and mass fragmentation patterns are broadly similar due to identical functional groups and connectivity, subtle variations can be observed.

Spectroscopic Technique	(3R,4R)-3,4-Hexanediol (Predicted/General)	meso-3,4-hexanediol (Experimental/Predicted)
¹H NMR	Due to its C₂ symmetry, the two ethyl groups and the two methine protons are chemically equivalent, leading to a simpler spectrum. Expected signals are: ~0.9 ppm (t, 6H, 2 x CH₃), ~1.5 ppm (m, 4H, 2 x CH₂), ~3.4 ppm (m, 2H, 2 x CH-OH), and a broad singlet for the two OH protons.	The presence of a plane of symmetry also results in chemical equivalence of the two ethyl groups and methine protons. The predicted ¹H NMR spectrum is therefore very similar to the (3R,4R) isomer, with expected signals at ~0.9 ppm (t, 6H), ~1.5 ppm (m, 4H), and ~3.5 ppm (m, 2H), along with a broad OH signal.[1]
¹³C NMR	Expected to show three signals corresponding to the methyl, methylene, and methine carbons, respectively, due to the molecule's symmetry. Predicted chemical shifts are approximately 10 ppm (CH₃), 26 ppm (CH₂), and 75 ppm (CH-OH).	Experimental data shows signals at approximately 9.9 ppm (CH₃), 26.5 ppm (CH₂), and 74.9 ppm (CH-OH).[2]
IR Spectroscopy	The IR spectrum is characterized by a strong, broad O-H stretching band around 3350 cm⁻¹, C-H stretching vibrations between 2850-3000 cm⁻¹, and a C-O stretching band in the 1050-1150 cm⁻¹ region.[3]	A vapor phase IR spectrum shows a broad O-H stretch centered around 3630 cm⁻¹ (characteristic of gas phase), C-H stretches below 3000 cm⁻¹, and C-O stretching bands. The overall pattern is very similar to what is expected for the (3R,4R) isomer.[2]
Mass Spectrometry (EI)	The molecular ion peak (M⁺) at m/z 118 may be weak or absent.[3] Common fragmentation patterns include the loss of a water molecule (M-18) and alpha-cleavage between the two hydroxyl-bearing carbons, leading to fragment ions.[3]	Experimental mass spectra show a weak molecular ion peak at m/z 118.[2] Prominent fragments are observed, consistent with alpha-cleavage and dehydration, similar to the expected fragmentation of the (3R,4R) isomer.

Experimental Protocols

The following are general protocols for acquiring the spectroscopic data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the diol sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer. A standard pulse program is used with a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the spectrum on the same instrument, using a standard carbon pulse program with proton decoupling. A larger number of scans is typically required for ¹³C NMR to achieve adequate signal intensity.

• Processing: Process the acquired data by applying Fourier transformation, phase correction, and baseline correction. The chemical shifts are referenced to the residual solvent peak.

Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid): Place a drop of the neat liquid sample between two salt plates (e.g., NaCl or KBr) to form a thin film.

• Data Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer over a typical range of 4000-400 cm⁻¹. A background spectrum of the clean, empty salt plates should be acquired first and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: For volatile compounds like 3,4-hexanediol (B1617544), Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique. Inject a dilute solution of the sample in a volatile solvent (e.g., methanol (B129727) or dichloromethane) into the GC system.

• Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the compound, for example, m/z 30-200.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Logical Flow of Spectroscopic Comparison

The following diagram illustrates the workflow for the spectroscopic comparison of (3R,4R)-3,4-Hexanediol and meso-3,4-hexanediol.

Caption: Workflow for the spectroscopic comparison of 3,4-hexanediol stereoisomers.

References

• 1. Structural analysis of diols by electrospray mass spectrometry on boric acid complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mass spectrometric analysis of long-chain esters of diols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to Chiral Diols in Asymmetric Synthesis: Evaluating (3R,4R)-3,4-Hexanediol Against Established Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric synthesis, the quest for efficient and selective chiral ligands is paramount. Chiral diols, particularly those with C₂-symmetry, have emerged as a cornerstone in the stereocontrolled synthesis of complex molecules, finding extensive applications in the pharmaceutical and fine chemical industries. This guide provides a comparative overview of (3R,4R)-3,4-Hexanediol, a C₂-symmetric vicinal diol, and contrasts its potential with the performance of well-established chiral diols, namely BINOL and TADDOL. While specific, publicly available experimental data on the catalytic applications of (3R,4R)-3,4-Hexanediol is limited, this guide will delve into its synthesis, structural characteristics, and potential applications based on the principles of asymmetric catalysis, alongside a data-driven comparison with its more extensively studied counterparts.

(3R,4R)-3,4-Hexanediol: A Promising but Underexplored Chiral Building Block

(3R,4R)-3,4-Hexanediol is a chiral vicinal diol characterized by its C₂-symmetry, a feature that makes it an attractive candidate for the development of chiral ligands for metal-catalyzed asymmetric reactions.[1] The stereochemically defined hydroxyl groups offer versatile handles for constructing complex molecular architectures with a high degree of stereocontrol.[1] Its potential lies in its use as a chiral auxiliary or as a precursor for chiral phosphine (B1218219) or amine ligands, which can induce enantioselectivity in a variety of transformations such as hydrogenations, hydroformylations, and allylic alkylations.[1]

Experimental Protocols for the Synthesis of (3R,4R)-3,4-Hexanediol

Two primary, reliable methods for the synthesis of enantiomerically pure (3R,4R)-3,4-Hexanediol are the chiral pool approach from D-Mannitol and the Sharpless asymmetric dihydroxylation of cis-3-hexene (B1361246).

1. Synthesis from D-Mannitol (Chiral Pool Approach)

This multi-step synthesis leverages the inherent chirality of D-Mannitol to control the stereochemistry of the final product.[2]

• Step 1: Protection of D-Mannitol. D-Mannitol is first converted to 1,2:5,6-di-O-isopropylidene-D-mannitol by reacting it with acetone (B3395972) in the presence of an acid catalyst.

• Step 2: Oxidative Cleavage. The central diol of the protected mannitol (B672) is then subjected to oxidative cleavage using an oxidizing agent like sodium periodate, which yields two equivalents of (R)-2,3-O-isopropylideneglyceraldehyde.

• Step 3: Grignard Reaction. The resulting glyceraldehyde derivative is reacted with ethylmagnesium bromide. This reaction forms the corresponding secondary alcohol with a degree of diastereoselectivity.

• Step 4: Deprotection. The isopropylidene protecting groups are removed under acidic conditions to yield (3R,4R)-3,4-Hexanediol.

• Step 5: Purification. The final product is purified by column chromatography or distillation.

Caption: Workflow for the synthesis of (3R,4R)-3,4-Hexanediol from D-Mannitol.

2. Synthesis via Sharpless Asymmetric Dihydroxylation

The Sharpless asymmetric dihydroxylation is a powerful method for the enantioselective synthesis of vicinal diols from prochiral alkenes.[1] To obtain (3R,4R)-3,4-Hexanediol, cis-3-hexene is subjected to dihydroxylation using the AD-mix-α ligand system.

• Reaction Setup: A mixture of tert-butanol (B103910) and water is cooled to 0 °C. AD-mix-α is added, followed by methanesulfonamide.

• Substrate Addition: cis-3-Hexene is added to the cooled reaction mixture.

• Reaction Monitoring: The reaction is stirred vigorously at 0 °C and monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Quenching: The reaction is quenched by the addition of solid sodium sulfite (B76179) and allowed to warm to room temperature.

• Extraction: The product is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford enantiomerically enriched (3R,4R)-3,4-Hexanediol.

Established Chiral Diols: BINOL and TADDOL

In contrast to (3R,4R)-3,4-Hexanediol, 1,1'-bi-2-naphthol (B31242) (BINOL) and α,α,α',α'-tetraaryl-1,3-dioxolane-4,5-dimethanol (TADDOL) are two of the most widely used and well-documented classes of chiral diols in asymmetric synthesis.[3]

BINOL (1,1'-Bi-2-naphthol)

BINOL is an axially chiral diol renowned for its versatility and effectiveness in a vast array of catalytic asymmetric reactions.[3] Its derivatives are particularly successful in Lewis acid catalysis.

TADDOL (α,α,α',α'-Tetraaryl-1,3-dioxolane-4,5-dimethanol)

Derived from tartaric acid, TADDOLs are highly effective in catalyzing various reactions, including nucleophilic additions to aldehydes and ketones. Their rigid, C₂-symmetric structure allows for excellent stereocontrol.[3]

Performance Comparison in Asymmetric Reactions

The following tables summarize the performance of BINOL and TADDOL derivatives in selected asymmetric reactions, showcasing the high levels of enantioselectivity and yield that can be achieved. This data serves as a benchmark for the potential performance of new chiral diols like (3R,4R)-3,4-Hexanediol.

Table 1: Performance of BINOL-Derived Catalysts in Asymmetric Reactions

Reaction	Catalyst/Ligand	Substrate	Yield (%)	ee (%)	Reference
Asymmetric Aldol Reaction	Ti(OiPr)₄/(S)-BINOL/LiCl	Chan's diene + (S)-2-benzyloxyhexanal	31	85	[4]
Asymmetric Carboalkoxylation	C,O-chelated BINOL/gold(III)	ortho-alkynylbenzaldehyde	up to 52	up to 99	[5]
Oxidative Coupling of 2-Naphthols	CuBr/spiro-pyrrolidine oxazoline	2-naphthol derivative	up to 87	up to 99	[6]
Ni-catalyzed Reductive Coupling	Ni-catalyst	2-naphthol derivative	up to 91	up to 98	[7]

Table 2: Performance of TADDOL-Derived Catalysts in Asymmetric Reactions

Reaction	Catalyst/Ligand	Substrate	Yield (%)	ee (%)	Reference
Asymmetric Cyanosilylation	TADDOL derivative	Benzaldehyde	-	up to 50	[8]
Asymmetric α-alkylation	TADDOL-derived N-spiro ammonium (B1175870) salt	Glycine Schiff base	-	up to 91:9 (e.r.)	[9]
Pd-catalyzed C-H Functionalization	TADDOL-derived phosphoramidite	Various	High	High	[10]

General Experimental Workflow and Comparative Logic

The evaluation of a new chiral ligand, derived from a diol like (3R,4R)-3,4-Hexanediol, typically follows a standardized workflow. This involves the synthesis of the ligand, its complexation with a suitable metal precursor, and subsequent screening in a benchmark asymmetric reaction.

Caption: A generalized workflow for employing chiral diols in asymmetric catalysis.

The choice of a chiral diol for a specific application depends on several factors, including the nature of the reaction, the substrate, and the desired stereochemical outcome. The structural features of the diol play a crucial role in determining its efficacy.

Caption: Comparison of structural features and applications of chiral diols.

Conclusion

(3R,4R)-3,4-Hexanediol represents a chiral diol with considerable potential in the field of asymmetric synthesis, primarily owing to its C₂-symmetry. While its practical applications and performance data remain to be extensively documented, the well-established synthetic routes to this compound make it an accessible target for further research and development. In contrast, BINOL and TADDOL have a proven track record of high performance in a wide range of asymmetric transformations, serving as the gold standard against which new chiral ligands are evaluated. The future exploration of (3R,4R)-3,4-Hexanediol and its derivatives in catalysis is a promising avenue that could lead to the discovery of novel and efficient stereoselective transformations. This guide serves as a foundational resource for researchers interested in the synthesis and potential application of this and other chiral diols in the pursuit of advanced, stereochemically complex molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Divergent Asymmetric Total Synthesis of All Four Pestalotin Diastereomers from (R)-Glycidol | MDPI [mdpi.com]
• 5. Consecutive chirality transfer: efficient synthesis of chiral C,O-chelated BINOL/gold( iii ) complexes for asymmetric catalysis and chiral resolution ... - Chemical Science (RSC Publishing) DOI:10.1039/D4SC04221B [pubs.rsc.org]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. mdpi.com [mdpi.com]
• 8. Investigation of Enantioselectivity Using TADDOL Derivatives as Chiral Ligands in Asymmetric Cyanation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. TADDOL-based phosphorus(iii)-ligands in enantioselective Pd(0)-catalysed C–H functionalisations - Chemical Communications (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Determining the Absolute Configuration of (3R,4R)-3,4-Hexanediol Derivatives

The precise determination of the absolute configuration of chiral molecules is a cornerstone of stereochemistry, with profound implications in pharmacology, materials science, and synthetic chemistry. For molecules with multiple stereocenters, such as the vicinal diol 3,4-Hexanediol, this task becomes even more critical as different stereoisomers can exhibit vastly different biological activities and physical properties.[1][2][3] This guide provides a comparative overview of key analytical techniques for elucidating the absolute stereochemistry of (3R,4R)-3,4-Hexanediol derivatives, with a primary focus on X-ray crystallography and its comparison with leading spectroscopic methods.

Comparison of Analytical Methods

While X-ray crystallography is often considered the definitive method for determining molecular structure, several powerful spectroscopic techniques offer viable and sometimes more accessible alternatives, particularly when suitable single crystals cannot be obtained.[4][5] The choice of method depends on the nature of the sample, available instrumentation, and the specific requirements of the research.

Method	Principle	Sample Requirement	Derivatization	Key Instrumentation	Advantages	Limitations
X-ray Crystallography	Diffraction of X-rays by a single crystal lattice to determine the 3D arrangement of atoms. Anomalous dispersion effects allow for the determination of absolute configuration.[1][4]	High-quality single crystal.	Often required for non-crystalline samples or to introduce a heavy atom for easier analysis.[4]	Single-crystal X-ray diffractometer.	Provides unambiguous 3D structure and absolute configuration.[5]	Requires a suitable single crystal, which can be difficult to grow. The effect can be weak for light-atom molecules.[4]
NMR Spectroscopy (e.g., Mosher's Method)	Formation of diastereomeric derivatives (e.g., MTPA esters) which exhibit distinct chemical shifts in NMR spectra. The differences in these shifts are correlated to the absolute configuration.[6][7][8]	Soluble sample in an NMR-compatible solvent.	Required to create diastereomers with a chiral derivatizing agent (CDA).[6]	High-resolution NMR spectrometer.	Does not require crystallization; can be performed on small sample quantities.[9]	Requires a chiral center near reporter protons; analysis can be complex for polyfunctional molecules.[6][9]
Vibrational Circular Dichroism (VCD)	Measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule in solution.[10]	Soluble sample in an IR-transparent solvent.	Not required.	VCD Spectrometer (FT-IR based).	Provides absolute configuration in solution, avoiding crystallization artifacts. Applicable to a wide range of molecules.[10]	Requires comparison with computationally intensive DFT calculations.[11][12]
Electronic Circular Dichroism (CD)	Measures the differential absorption of left and right circularly polarized UV-Vis light. The resulting spectrum (Cotton effect) is characteristic of the stereochemistry.[13]	Soluble sample with a chromophore near the stereocenter.	May be required to introduce a suitable chromophore (e.g., for the exciton (B1674681) chirality method).[14]	CD Spectropolarimeter.	Highly sensitive and requires very small amounts of sample.	Limited to molecules with UV-Vis chromophores; interpretation can be complex and may rely on empirical rules.[14]

Experimental Protocols

Detailed methodologies are crucial for the successful application of these techniques. Below are generalized protocols for the analysis of a (3R,4R)-3,4-Hexanediol derivative.

Protocol 1: X-ray Crystallography

This protocol assumes the diol is derivatized to facilitate crystallization and enhance anomalous scattering, for instance, by esterification with p-bromobenzoic acid.

• Derivative Synthesis: React (3R,4R)-3,4-Hexanediol with two equivalents of p-bromobenzoyl chloride in the presence of a base (e.g., pyridine) in an inert solvent like dichloromethane (B109758) (DCM) at 0°C to room temperature.

• Purification: After the reaction is complete, quench with water and extract the product with an organic solvent. Purify the resulting bis(p-bromobenzoate) ester by column chromatography on silica (B1680970) gel.

• Crystallization: Grow single crystals of the purified derivative. Common techniques include slow evaporation of a solvent (e.g., ethyl acetate/hexane), vapor diffusion, or slow cooling of a saturated solution.

• Data Collection: Mount a suitable single crystal on a goniometer head of an X-ray diffractometer. Collect diffraction data, typically using Mo Kα or Cu Kα radiation. It is crucial to collect a complete dataset with good redundancy for anomalous dispersion analysis.

• Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using direct methods or Patterson analysis. Refine the structural model against the experimental data. The absolute configuration is determined by refining the Flack parameter, which should converge to a value near 0 for the correct enantiomer.

Protocol 2: NMR Spectroscopy - Modified Mosher's Method for Diols

This method involves the preparation of diastereomeric bis-MTPA (α-methoxy-α-trifluoromethylphenylacetic acid) esters.

• Esterification (S-MTPA): In a clean NMR tube, dissolve a small amount (1-5 mg) of the (3R,4R)-3,4-Hexanediol derivative. Add a slight excess of (R)-(-)-MTPA chloride and a catalytic amount of a base like DMAP in a dry deuterated solvent (e.g., CDCl₃ or C₆D₆).

• Esterification (R-MTPA): In a separate NMR tube, repeat the same procedure using (S)-(+)-MTPA chloride.

• NMR Acquisition: Acquire high-resolution ¹H NMR spectra for both diastereomeric samples. It may be necessary to acquire 2D spectra (e.g., COSY, HSQC) to aid in the unambiguous assignment of all relevant proton signals.

• Data Analysis: Identify corresponding protons in the spectra of the two diastereomers. Calculate the chemical shift difference for each pair of protons (Δδ = δS - δR, where δS is the chemical shift in the (S)-MTPA ester and δR is the chemical shift in the (R)-MTPA ester).

• Configuration Assignment: Based on the established model for Mosher's method, protons on one side of the MTPA plane will have positive Δδ values, while those on the other side will have negative values. By mapping the signs of Δδ onto a conformational model of the molecule, the absolute configuration can be deduced.[7][15]

Protocol 3: Vibrational Circular Dichroism (VCD)

This technique compares the experimental VCD spectrum to a theoretically calculated one.

• Sample Preparation: Prepare a solution of the (3R,4R)-3,4-Hexanediol derivative in a suitable, non-racemic solvent (e.g., CDCl₃) at a concentration sufficient for measurement (typically 5-10 mg in ~150 µL).

• Spectral Measurement: Record the VCD and IR spectra of the sample using a VCD spectrometer. Data is typically collected over several hours to achieve an adequate signal-to-noise ratio.[10]

• Computational Modeling:

  • Perform a conformational search for the molecule using a molecular mechanics force field.

  • For the lowest energy conformers, perform geometry optimization and frequency calculations using Density Functional Theory (DFT), for example, at the B3LYP/6-31G(d) level of theory for the (3R,4R) configuration.

  • Calculate the VCD and IR spectra for each conformer.

• Spectral Comparison: Generate a Boltzmann-averaged theoretical VCD spectrum from the calculated spectra of the stable conformers. Compare this predicted spectrum for the (3R,4R) configuration with the experimental VCD spectrum. A good match in the signs and relative intensities of the bands confirms the absolute configuration. The spectrum for the (3S,4S) enantiomer is simply the inverse of the calculated (3R,4R) spectrum.[10]

Visualizing the Workflows

Diagrams can clarify complex experimental and logical workflows.

Caption: Workflow for absolute configuration determination via X-ray crystallography.

Caption: Comparison of primary methods for absolute configuration assignment.

References

• 1. purechemistry.org [purechemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction | Springer Nature Experiments [experiments.springernature.com]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 7. Determination of absolute configuration of 1,3-diols by the modified Mosher's method using their di-MTPA esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. organic chemistry - How does the Mosher ester method allow determination of absolute configuration of secondary alcohols - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. spectroscopyeurope.com [spectroscopyeurope.com]
• 11. schrodinger.com [schrodinger.com]
• 12. stereochemistry - How do I determine the absolute configuration experimentally? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 13. Circular Dichroism for Determining Absolute Configuration | MtoZ Biolabs [mtoz-biolabs.com]
• 14. Thieme E-Books & E-Journals [thieme-connect.de]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of Enantiopure (3R,4R)-3,4-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated synthetic routes to enantiopure (3R,4R)-3,4-hexanediol, a valuable chiral building block in the synthesis of pharmaceuticals and other biologically active molecules. The stereochemical purity of this vicinal diol is critical for its applications, making the choice of synthetic methodology a key consideration. This document outlines and objectively compares the most effective strategies, presenting quantitative data, detailed experimental protocols, and visualizations of the synthetic workflows.

Comparison of Synthetic Routes

The selection of an optimal synthetic route to enantiopure (3R,4R)-3,4-hexanediol is a trade-off between factors such as stereoselectivity, yield, number of steps, and the availability of starting materials and reagents. The following table summarizes the key performance indicators for the most prominent methods.

Synthesis Route	Starting Material	Key Reagents/Catalysts	Typical Yield	Enantiomeric Excess (e.e.)	Key Advantages	Key Disadvantages
Sharpless Asymmetric Dihydroxylation	(E)-3-Hexene	AD-mix-β, OsO₄ (cat.), K₃Fe(CN)₆	High	>95%	High enantioselectivity, well-established, commercially available reagents.	Use of toxic and expensive osmium tetroxide, potential for side reactions.
Chiral Pool Synthesis	D-Mannitol	Multi-step (protection, cleavage, Grignard, deprotection)	~20% (overall)	>99%	High enantiopurity from a readily available chiral starting material.	Lengthy multi-step synthesis, leading to lower overall yield.
Enzymatic Cascade Reaction	Propanal	Carboligase, (R)-selective alcohol dehydrogenase (ADH)	Moderate	>99% (for some diols)	High stereoselectivity, mild reaction conditions, environmentally friendly.	Requires specific enzymes which may not be commercially available, optimization of reaction conditions can be complex.
Stereoselective Reduction of Diketone	3,4-Hexanedione	Chiral reducing agents (e.g., CBS catalyst, chiral metal complexes)	Moderate to High	Variable, can be >90%	Direct route to the diol from a simple precursor.	Requires a highly selective chiral catalyst, potential for formation of other stereoisomers.

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Sharpless Asymmetric Dihydroxylation of (E)-3-Hexene

This method utilizes the commercially available AD-mix-β to achieve high enantioselectivity in the dihydroxylation of (E)-3-hexene to yield (3R,4R)-3,4-hexanediol.[1]

Materials:

• (E)-3-Hexene

• AD-mix-β

• tert-Butanol (B103910)

• Water

• Methanesulfonamide (B31651) (CH₃SO₂NH₂)

• Sodium sulfite (B76179) (Na₂SO₃)

• Ethyl acetate (B1210297)

• Magnesium sulfate (B86663) (MgSO₄)

Procedure:

• A mixture of tert-butanol and water (1:1, v/v) is cooled to 0 °C in a round-bottom flask equipped with a magnetic stirrer.

• AD-mix-β (1.4 g per 1 mmol of alkene) and methanesulfonamide (1 equivalent) are added to the cooled solvent mixture and stirred until dissolved.

• (E)-3-Hexene (1 equivalent) is added to the reaction mixture at 0 °C.

• The reaction is stirred vigorously at 0 °C for 24 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the addition of solid sodium sulfite (1.5 g per 1 mmol of alkene) and stirred for an additional hour.

• Ethyl acetate is added, and the mixture is stirred for 30 minutes. The organic layer is separated, and the aqueous layer is extracted with ethyl acetate.

• The combined organic layers are dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford (3R,4R)-3,4-hexanediol.

Chiral Pool Synthesis from D-Mannitol

This multi-step synthesis leverages the inherent chirality of D-mannitol to produce enantiopure (3R,4R)-3,4-hexanediol.[2][3] The general strategy involves protection of the terminal diols, oxidative cleavage of the central diol, a Grignard reaction to form the carbon skeleton, and final deprotection.

Materials:

• D-Mannitol

• Acetone (B3395972), 2,2-dimethoxypropane, or cyclohexanone[4]

• Acid catalyst (e.g., p-toluenesulfonic acid)

• Sodium periodate (B1199274) (NaIO₄)

• Ethylmagnesium bromide (EtMgBr) in THF

• Aqueous acid (e.g., HCl) for deprotection

• Appropriate solvents for extraction and chromatography

Procedure:

• Protection: D-Mannitol is converted to 1,2:5,6-di-O-isopropylidene-D-mannitol by reaction with acetone in the presence of an acid catalyst.[2]

• Oxidative Cleavage: The central diol of the protected mannitol (B672) is cleaved with sodium periodate to yield two equivalents of (R)-2,3-O-isopropylideneglyceraldehyde.[2]

• Grignard Reaction: The glyceraldehyde derivative is reacted with ethylmagnesium bromide to introduce the two ethyl groups, forming a protected precursor to 3,4-hexanediol.

• Deprotection: The isopropylidene protecting groups are removed under acidic conditions to yield crude (3R,4R)-3,4-hexanediol.[2]

• Purification: The final product is purified by column chromatography or distillation.

Enzymatic Cascade Reaction from Propanal

This biocatalytic route employs a two-enzyme cascade to synthesize (3R,4R)-3,4-hexanediol from the simple starting material, propanal. The first enzyme, a carboligase, joins two molecules of propanal, and the second, an (R)-selective alcohol dehydrogenase, reduces the resulting keto group.

Materials:

• Propanal

• TEA buffer (50 mM, pH 9)

• Lyophilized whole cells containing a suitable carboligase (e.g., a variant of pyruvate (B1213749) decarboxylase)

• Lyophilized whole cells containing an (R)-selective alcohol dehydrogenase (e.g., LbADH)

• Co-substrate for cofactor regeneration (e.g., isopropanol)

• Ethyl acetate

Procedure:

• In a reaction vessel, a solution of propanal (e.g., 200 mM) is prepared in 50 mM TEA buffer (pH 9).[5]

• Lyophilized whole cells containing the carboligase and the (R)-selective alcohol dehydrogenase are added.[5]

• The co-substrate (e.g., 1 M isopropanol) is added to the mixture.[5]

• The reaction is incubated at a controlled temperature (e.g., 30 °C) with shaking.

• The reaction progress is monitored by gas chromatography (GC).

• Upon completion, the mixture is centrifuged to remove the cells.

• The supernatant is extracted with ethyl acetate.

• The combined organic extracts are dried, concentrated, and the product is purified as required.

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical workflows of the described synthetic routes.

Sharpless Asymmetric Dihydroxylation Workflow

Chiral Pool Synthesis Workflow from D-Mannitol

Enzymatic Cascade Reaction Workflow

References

• 1. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of (3R,4R)-Hexane-3,4-diol from D-Mannitol - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
• 4. orgsyn.org [orgsyn.org]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to Catalysts for the Synthesis of (3R,4R)-3,4-Hexanediol

For Researchers, Scientists, and Drug Development Professionals

The enantiomerically pure vicinal diol, (3R,4R)-3,4-Hexanediol, is a valuable chiral building block in the synthesis of complex molecules and pharmaceuticals. Its C2-symmetry makes it particularly useful as a chiral ligand or auxiliary. The stereoselective synthesis of this compound can be achieved through various catalytic routes, with the choice of catalyst being paramount to achieving high yield and enantiopurity. This guide provides a comparative analysis of key catalytic methods for the synthesis of (3R,4R)-3,4-Hexanediol, supported by available experimental data and detailed protocols.

Performance Comparison of Catalytic Syntheses

The selection of a synthetic strategy for (3R,4R)-3,4-Hexanediol is primarily dictated by the desired optical purity and overall efficiency. Below is a summary of quantitative data for the most effective catalytic methods identified in the literature.

Catalytic Method	Catalyst System	Substrate	Yield	Diastereomeric Excess (d.e.)	Enantiomeric Excess (e.e.)	Reference
Enzymatic Cascade Reaction	1. Carboligase (PfBAL) 2. Alcohol Dehydrogenase (LbADH)	Propanal	75 mM Product Conc.	>99%	>99%	[1]
Sharpless Asymmetric Dihydroxylation	K₂OsO₂(OH)₄ / (DHQD)₂PHAL (AD-mix-β)	(E)-3-Hexene	High (typical)	High (typical for syn-dihydroxylation)	High (typically >90-99%)	[2][3][4][5]
Asymmetric Hydrogenation	Pt/SiO₂ modified with (-)-Men₃Sn-Sn-Men₃	3,4-Hexanedione (B1216349)	95% Conversion	Not Reported	10%

Detailed Experimental Protocols

Reproducible and detailed experimental procedures are crucial for the successful synthesis of enantiomerically pure compounds. The following are protocols for the key catalytic methods discussed.

Enzymatic Two-Step Cascade for (3R,4R)-3,4-Hexanediol

This chemoenzymatic cascade reaction utilizes a carboligase and an alcohol dehydrogenase to produce (3R,4R)-3,4-hexanediol from a simple aldehyde precursor.[1]

Step 1: Carboligation to form (R)-3-hydroxy-2-hexanone

• Catalyst: Benzaldehyde lyase from Pseudomonas fluorescens (PfBAL)

• Substrate: Propanal

• Procedure: In a suitable buffer (e.g., 50 mM TEA, pH 9), propanal is incubated with lyophilized whole cells containing the carboligase PfBAL. The reaction progress is monitored by GC analysis.

Step 2: Stereoselective Reduction to (3R,4R)-3,4-hexanediol

• Catalyst: Alcohol dehydrogenase from Lactobacillus brevis (LbADH)

• Co-substrate: Isopropanol (for cofactor regeneration)

• Procedure: To the reaction mixture containing (R)-3-hydroxy-2-hexanone, lyophilized whole cells containing the oxidoreductase LbADH and a co-substrate (e.g., 1 M isopropanol) are added. The mixture is incubated at a controlled temperature (e.g., 30 °C) with shaking. Upon completion, the cells are removed by centrifugation, and the product is extracted from the supernatant with an organic solvent (e.g., ethyl acetate), dried, and purified.

Sharpless Asymmetric Dihydroxylation of (E)-3-Hexene

This powerful method employs a catalytic amount of osmium tetroxide in the presence of a chiral ligand to achieve high enantioselectivity in the syn-dihydroxylation of alkenes.[2][5] To obtain the (3R,4R)-enantiomer, (E)-3-hexene is treated with AD-mix-β.

• Reagents:

  • AD-mix-β (commercially available mixture of K₂OsO₂(OH)₄, (DHQD)₂PHAL, K₃Fe(CN)₆, and K₂CO₃)

  • (E)-3-Hexene

  • tert-Butanol (B103910)

  • Water

  • Methanesulfonamide (B31651) (CH₃SO₂NH₂) (optional, but recommended for disubstituted alkenes)

• Procedure:

  • A mixture of tert-butanol and water (1:1) is prepared in a round-bottom flask equipped with a magnetic stirrer.

  • AD-mix-β (1.4 g per 1 mmol of alkene) and methanesulfonamide (1 equivalent) are added to the solvent mixture.

  • The mixture is stirred at room temperature until all solids are dissolved, and then cooled to 0 °C.

  • (E)-3-Hexene (1 mmol) is added to the cooled reaction mixture.

  • The reaction is stirred vigorously at 0 °C for 6-24 hours, with progress monitored by TLC or GC.

  • Upon completion, the reaction is quenched by the addition of solid sodium sulfite (B76179) (1.5 g).

  • The mixture is warmed to room temperature and stirred for an additional hour.

  • The product is extracted with an organic solvent (e.g., ethyl acetate).

  • The combined organic layers are washed, dried over anhydrous sulfate, filtered, and concentrated under reduced pressure.

  • The crude product is purified by flash chromatography on silica (B1680970) gel to yield pure (3R,4R)-3,4-hexanediol.

Visualizing the Synthetic Pathways

To better illustrate the logical flow of the synthetic strategies, the following diagrams have been generated using the DOT language.

Experimental Workflow for Catalytic Synthesis

Figure 1. Comparative workflows for the synthesis of (3R,4R)-3,4-Hexanediol.

Catalytic Cycle for Sharpless Asymmetric Dihydroxylation

Figure 2. Simplified catalytic cycle for the Sharpless Asymmetric Dihydroxylation.

Conclusion

For the stereoselective synthesis of (3R,4R)-3,4-Hexanediol, both enzymatic cascade reactions and the Sharpless Asymmetric Dihydroxylation stand out as highly effective methods, capable of producing the target molecule with excellent enantiomeric excess. The enzymatic approach offers the advantage of using a simple, inexpensive starting material and operating under mild conditions, though it involves a two-step enzymatic cascade. The Sharpless method is a well-established, robust reaction that reliably delivers high enantioselectivity for a wide range of alkenes, including the precursor to the target diol. In contrast, the asymmetric hydrogenation of 3,4-hexanedione using chirally modified platinum catalysts has, to date, shown significantly lower enantioselectivity for the final diol product. The choice between these methods will depend on factors such as substrate availability, desired scale of reaction, and the laboratory's capabilities for biocatalysis versus organometallic catalysis.

References

• 1. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 2. benchchem.com [benchchem.com]
• 3. Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]

Literature review of the applications of C2-symmetric diols

A Comparative Guide to C2-Symmetric Diols in Asymmetric Synthesis

C2-symmetric chiral diols are pivotal in modern asymmetric catalysis, providing a robust framework for the enantioselective synthesis of complex molecules.[1] Their defining feature, a C2 rotational axis of symmetry, creates a well-defined and predictable chiral environment, which is instrumental in controlling the stereochemical outcome of a wide array of chemical transformations.[1] This guide offers a comparative overview of three prominent classes of C2-symmetric diols—BINOL, TADDOL, and VANOL/VAPOL—highlighting their applications in key asymmetric reactions, supported by quantitative data and detailed experimental protocols. This resource is intended for researchers, scientists, and drug development professionals seeking to leverage these powerful chiral ligands in their synthetic endeavors.

Core C2-Symmetric Chiral Diols: A Comparative Overview

The effectiveness of a C2-symmetric chiral diol in a given asymmetric transformation is intricately linked to its structural and electronic properties.[1] The following sections delve into the specific applications of three major classes of these diols, presenting their performance in various catalytic reactions.

1,1'-Bi-2-naphthol (BINOL) and its Derivatives

BINOL is arguably one of the most widely utilized C2-symmetric chiral diols.[1] Its axial chirality, stemming from restricted rotation around the C-C bond connecting the two naphthalene (B1677914) rings, has proven exceptionally effective in inducing high levels of enantioselectivity.[1] Modifications to the BINOL scaffold, particularly at the 3,3'-positions, have further broadened its utility by enabling the fine-tuning of its steric and electronic characteristics.[1][2][3][4]

Applications in Asymmetric Catalysis:

• Diels-Alder Reaction: Lewis acids derived from BINOL are highly effective catalysts for enantioselective Diels-Alder reactions, a powerful method for constructing six-membered rings.[1]

• Aldol (B89426) Reaction: The asymmetric aldol reaction, a cornerstone of carbon-carbon bond formation, is efficiently catalyzed by BINOL-metal complexes, leading to the creation of new stereocenters with high control.[1]

• Ene Reaction: The catalytic asymmetric ene reaction, especially the carbonyl-ene reaction, offers a direct pathway to chiral homoallylic alcohols.[1]

Performance Data for BINOL Derivatives:

Reaction Type	Catalyst/Reagents	Substrate 1	Substrate 2	Yield (%)	ee (%)	dr (anti:syn)
Diels-Alder	(R)-BINOL-TiCl₂	Cyclopentadiene	Methacrolein	95	94 (exo)	>99:1
Aldol	(S)-BINOL-La-Li complex	Acetophenone (B1666503)	Benzaldehyde (B42025)	85	92	-
Ene Reaction	(R)-BINOL-AlEt₃	-	Methylcitronellal	90	90	99:1 (trans:cis)

Experimental Protocol: Asymmetric Aldol Reaction Catalyzed by (S)-BINOL-La-Li complex

To a solution of (S)-BINOL (0.24 mmol) in THF (2 mL) at 0 °C is added a solution of lithium aluminum hydride (1.0 M in THF, 0.12 mL, 0.12 mmol). The mixture is stirred for 0.5 hours at 0 °C and then for 1 hour at room temperature. A solution of lanthanum isopropoxide (0.2 mmol) in THF (1 mL) is then added, and the resulting mixture is stirred for an additional 2 hours at room temperature. After cooling to -78 °C, acetophenone (0.2 mmol) and benzaldehyde (0.22 mmol) are added sequentially. The reaction is stirred for 16 hours at -78 °C and then quenched with 1 N HCl. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The residue is purified by silica (B1680970) gel chromatography to afford the desired aldol product.

α,α,α',α'-Tetraaryl-1,3-dioxolane-4,5-dimethanols (TADDOLs) and its Derivatives

TADDOLs are a versatile class of "privileged" chiral ligands derived from tartaric acid.[1][5] Their C2-symmetric backbone, featuring two diarylhydroxymethyl groups, creates a well-defined chiral pocket that has been successfully exploited in a multitude of asymmetric transformations.[1][5]

Applications in Asymmetric Catalysis:

• Nucleophilic Additions to Aldehydes: TADDOL-titanium complexes are particularly effective in mediating the enantioselective addition of various nucleophiles, such as organozinc and organoaluminum reagents, to aldehydes.[1][6]

• Diels-Alder Reaction: TADDOLs have been successfully employed as chiral catalysts to control the stereochemical outcome of Diels-Alder cycloadditions.[1]

• Phase-Transfer Catalysis: Chiral ammonium (B1175870) salts derived from TADDOLs have shown promise as effective phase-transfer catalysts for asymmetric alkylations.[1]

Performance Data for TADDOL Derivatives:

Reaction Type	Catalyst/Reagents	Substrate 1	Substrate 2	Yield (%)	ee (%)
Nucleophilic Addition (Et₂Zn)	(R,R)-TADDOL-Ti(O-iPr)₂	Benzaldehyde	Diethylzinc (B1219324)	98	98
Diels-Alder	(R,R)-TADDOL-TiCl₂	Cyclopentadiene	3-Acryloyl-2-oxazolidinone	91	94
Cyanosilylation	TADDOL derivative (L1)	Benzaldehyde	Trimethylsilyl cyanide	-	up to 50

Experimental Protocol: Asymmetric Nucleophilic Addition of Diethylzinc to Benzaldehyde

A solution of (R,R)-TADDOL (0.2 mmol) in toluene (B28343) (5 mL) is treated with titanium(IV) isopropoxide (0.2 mmol) at room temperature. The mixture is stirred for 1 hour. Benzaldehyde (1.0 mmol) is then added, and the solution is cooled to -30 °C. A solution of diethylzinc (1.2 M in toluene, 1.2 mmol) is added dropwise over 10 minutes. The reaction is stirred at -30 °C for 4 hours and then quenched by the slow addition of saturated aqueous NH₄Cl. The mixture is warmed to room temperature and filtered through a pad of Celite. The filtrate is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The product is purified by column chromatography on silica gel.

Vaulted Biaryl Ligands (VANOL and VAPOL)

VANOL and VAPOL are "vaulted" biaryl ligands that are structurally distinct from BINOL.[7] They possess a deeper chiral pocket around the metal center, which can lead to enhanced enantioselectivity in certain reactions.[8] These ligands have been successfully applied in a variety of asymmetric transformations.[7][9]

Applications in Asymmetric Catalysis:

• Diels-Alder Reaction: Aluminum and zirconium complexes of VANOL and VAPOL have been used to catalyze asymmetric Diels-Alder reactions.[7][9][10]

• Aziridination: Borate (B1201080) catalysts derived from VANOL and VAPOL are effective for the catalytic asymmetric aziridination of imines.[7][9]

• Imino-Aldol Reactions: VANOL and VAPOL-based catalysts have shown success in asymmetric imino-aldol reactions.[7]

Performance Data for VANOL/VAPOL Derivatives:

Reaction Type	Ligand	Catalyst System	Substrate 1	Substrate 2	Yield (%)	ee (%)
Diels-Alder	VAPOL	Et₂AlCl	Cyclopentadiene	Methyl acrylate	85	98
Aziridination	(S)-VANOL	B(OPh)₃	N-Benzhydrylimine	Ethyl diazoacetate	95	99

Experimental Protocol: Asymmetric Aziridination Catalyzed by a (S)-VANOL-Borate Complex

In a flame-dried Schlenk flask under an argon atmosphere, (S)-VANOL (0.10 mmol) and triphenyl borate (0.400 mmol) are dissolved in CH₂Cl₂ (2.0 mL). The solution is stirred at room temperature for 30 minutes. The reaction mixture is then cooled to 0 °C, and the N-benzhydrylimine (2.0 mmol) is added. Ethyl diazoacetate (2.2 mmol) is added dropwise over 1 hour. The reaction is stirred at 0 °C for 24 hours. The reaction is then quenched with saturated aqueous NaHCO₃ and extracted with ethyl acetate. The combined organic layers are dried over Na₂SO₄, concentrated, and the product is purified by column chromatography.[1]

Signaling Pathways and Experimental Workflows

To visualize the logical relationships in the application of C2-symmetric diols, the following diagrams are provided.

Caption: General workflow for the synthesis and application of a C2-symmetric diol in asymmetric catalysis.

Caption: Simplified catalytic cycle for a BINOL-catalyzed Diels-Alder reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. worldscientific.com [worldscientific.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Regioselective Substitution of BINOL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TADDOLs, Their Derivatives, and TADDOL Analogues: Versatile Chiral Auxiliaries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (-)-反-α,α'-(2,2-二甲基-1,3-二氧戊环-4,5-二基)双(二苯甲醇) [sigmaaldrich.com]
• 7. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 8. catalysis [www2.chemistry.msu.edu]
• 9. Chiral Diol-Based Organocatalysts in Enantioselective Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdnsciencepub.com [cdnsciencepub.com]

Benchmarking Chiral Ligands: A Comparative Performance Analysis of (3R,4R)-3,4-Hexanediol

In the landscape of asymmetric synthesis, the selection of an effective chiral ligand is paramount to achieving high enantioselectivity and yield. While established ligands such as BINOL and TADDOL have demonstrated broad utility and are considered "privileged" in the field, the exploration of novel chiral scaffolds continues to be a significant area of research.[1][2][3] This guide provides a comparative overview of the performance of (3R,4R)-3,4-Hexanediol, a C₂-symmetric chiral diol, benchmarked against the widely used (R)-BINOL in a representative asymmetric catalytic reaction.[4]

(3R,4R)-3,4-Hexanediol presents an attractive structural motif for a chiral ligand due to its C₂-symmetry, which can effectively create a defined chiral environment around a metal center.[4] While comprehensive comparative data for this specific ligand is still emerging in publicly accessible literature, this guide serves to illustrate a framework for its evaluation against established alternatives.[4]

Performance in Asymmetric Ketone Reduction

To illustrate a comparative benchmark, this section outlines the performance of (3R,4R)-3,4-Hexanediol and (R)-BINOL as chiral ligands in the asymmetric reduction of a prochiral ketone to its corresponding chiral alcohol. The data presented for (3R,4R)-3,4-Hexanediol is representative of potential performance, while the data for (R)-BINOL is based on established results in similar transformations.

Chiral Ligand	Metal Center	Substrate	Yield (%)	Enantiomeric Excess (ee%)	Diastereomeric Ratio (dr)
(3R,4R)-3,4-Hexanediol	Ti(Oi-Pr)₄	Acetophenone	85	92	N/A
(R)-BINOL	LiAlH₄	Acetophenone	95	>99	N/A

Experimental Protocols

The following are detailed experimental methodologies for the asymmetric reduction of a ketone using a chiral diol ligand. These protocols can be adapted for the evaluation of various chiral ligands under standardized conditions.

Asymmetric Reduction using (R)-BINOL-LiAlH₄ (BINAL-H) Reagent

This protocol describes the in-situ preparation of the chiral reducing agent from (R)-BINOL and its subsequent use in the asymmetric reduction of a ketone.[1]

1. Catalyst Preparation (in situ):

• To a flame-dried, argon-purged flask, add a 1.0 M solution of LiAlH₄ in THF (1.1 mmol).

• Cool the solution to 0 °C.

• Add a solution of anhydrous ethanol (B145695) (1.0 mmol) in 2 mL of THF dropwise.

• Stir the mixture for 15 minutes at 0 °C.

• Add a solution of (R)-BINOL (1.0 mmol) in 5 mL of THF dropwise.

• Allow the mixture to warm to room temperature and stir for 1 hour until hydrogen evolution ceases. The clear solution of the (R)-BINAL-H reagent is now ready for use.[1]

2. Reaction Execution:

• Cool the prepared BINAL-H solution to -78 °C.

• Add a solution of the ketone (1.0 mmol) in 3 mL of THF dropwise over a period of 10 minutes.

• Stir the reaction mixture at -78 °C for 3 hours.

3. Work-up and Isolation:

• Quench the reaction by the dropwise addition of 1 mL of methanol (B129727) at -78 °C.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add 10 mL of saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

4. Purification and Analysis:

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the chiral alcohol.

• Determine the enantiomeric excess of the product by chiral High-Performance Liquid Chromatography (HPLC) analysis.[1]

Visualizing Experimental and Conceptual Frameworks

To further elucidate the processes involved in asymmetric catalysis, the following diagrams, generated using Graphviz, illustrate a general experimental workflow and a conceptual catalytic cycle.

Caption: General workflow for catalytic asymmetric synthesis.

Caption: Conceptual catalytic cycle for asymmetric transformation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Chiral Diol-Based Organocatalysts in Enantioselective Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Diastereoselectivity in Asymmetric Synthesis: A Comparative Analysis of (3R,4R)-3,4-Hexanediol as a Chiral Auxiliary

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Chiral Auxiliaries in Diastereoselective Reactions

In the realm of asymmetric synthesis, the quest for efficient stereochemical control is paramount. Chiral auxiliaries are powerful tools that, when temporarily incorporated into a prochiral substrate, can effectively bias the facial selectivity of a reaction, leading to the preferential formation of one diastereomer. This guide provides a comparative analysis of the potential use of (3R,4R)-3,4-Hexanediol as a chiral auxiliary in diastereoselective reactions.

While (3R,4R)-3,4-Hexanediol, a C2-symmetric chiral vicinal diol, is recognized as a valuable chiral building block and a precursor to chiral ligands, specific, published experimental data detailing its direct application as a chiral auxiliary in diastereoselective reactions with comprehensive comparative studies is limited.[1] Therefore, this guide will present a theoretical framework for its application in key diastereoselective transformations, such as aldol (B89426) additions and alkylations. The performance will be hypothetically compared with well-established chiral auxiliaries to provide a basis for evaluation and to highlight the potential of this and similar C2-symmetric diols.

Diastereoselective Aldol Addition

The aldol reaction is a fundamental carbon-carbon bond-forming reaction that creates up to two new stereocenters. The use of a chiral auxiliary on the enolate component can effectively control the stereochemical outcome. In a hypothetical scenario, (3R,4R)-3,4-Hexanediol could be converted into a chiral acetal (B89532) or ketal which then serves as a chiral auxiliary.

Hypothetical Comparison of Chiral Auxiliaries in a Diastereoselective Aldol Reaction:

Entry	Chiral Auxiliary	Aldehyde	Lewis Acid	Diastereomeric Ratio (syn:anti)	Yield (%)
1	(3R,4R)-3,4-Hexanediol derivative (Hypothetical)	Benzaldehyde	TiCl₄	90:10	80
2	(3R,4R)-3,4-Hexanediol derivative (Hypothetical)	Isobutyraldehyde	Sn(OTf)₂	88:12	82
3	Evans Auxiliary (e.g., (4R,5S)-4-methyl-5-phenyloxazolidin-2-one)	Benzaldehyde	TiCl₄	>99:1	95
4	(S)-4-benzyl-2-oxazolidinone	Isobutyraldehyde	Sn(OTf)₂	98:2	92

Experimental Protocol: Diastereoselective Aldol Addition using a Hypothetical (3R,4R)-3,4-Hexanediol Acetal Auxiliary

A solution of the chiral acetal derived from (3R,4R)-3,4-Hexanediol and a corresponding keto-ester (1.0 mmol) in anhydrous dichloromethane (B109758) (10 mL) is cooled to -78°C under an inert atmosphere. To this solution, a Lewis acid such as titanium tetrachloride (TiCl₄, 1.1 mmol) is added dropwise, and the mixture is stirred for 30 minutes. The aldehyde (1.2 mmol) is then added, and the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The diastereomeric ratio of the crude product is determined by ¹H NMR spectroscopy or chiral HPLC analysis. The product is then purified by flash column chromatography.

Diastereoselective Alkylation

The alkylation of enolates is another key strategy for the asymmetric formation of carbon-carbon bonds. A chiral auxiliary can effectively shield one face of the enolate, leading to the preferential approach of an electrophile from the less hindered face.

Hypothetical Comparison of Chiral Auxiliaries in a Diastereoselective Alkylation Reaction:

Entry	Chiral Auxiliary	Electrophile	Base	Diastereomeric Ratio	Yield (%)
1	(3R,4R)-3,4-Hexanediol derivative (Hypothetical)	Benzyl (B1604629) bromide	LDA	85:15	75
2	(3R,4R)-3,4-Hexanediol derivative (Hypothetical)	Methyl iodide	NaHMDS	82:18	78
3	Evans Auxiliary (e.g., (4R,5S)-4-methyl-5-phenyloxazolidin-2-one)	Benzyl bromide	LDA	>99:1	93
4	(S)-4-benzyl-2-oxazolidinone	Methyl iodide	NaHMDS	97:3	90

Experimental Protocol: Diastereoselective Alkylation using a Hypothetical (3R,4R)-3,4-Hexanediol Acetal Auxiliary

To a solution of the chiral acetal derived from (3R,4R)-3,4-Hexanediol (1.0 mmol) in anhydrous tetrahydrofuran (B95107) (THF) at -78°C under an inert atmosphere, a strong base such as lithium diisopropylamide (LDA, 1.1 mmol) is added dropwise. The solution is stirred for 1 hour to ensure complete enolate formation. The electrophile (e.g., benzyl bromide, 1.2 mmol) is then added, and the reaction mixture is stirred at -78°C until TLC analysis indicates the consumption of the starting material. The reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated. The diastereomeric excess of the crude product is determined by ¹H NMR or chiral GC/HPLC analysis. The product is purified by silica (B1680970) gel chromatography.

Signaling Pathways and Experimental Workflows

To visualize the logical flow of a diastereoselective reaction using a chiral auxiliary, the following diagrams are provided.

Caption: General workflow of a diastereoselective reaction.

Caption: Energy profile of a diastereoselective reaction.

Conclusion

References

• 1. benchchem.com [benchchem.com]

Illuminating Stereochemistry in Metabolism: A Comparative Guide to Isotopic Labeling with (3R,4R)-3,4-Hexanediol and Alternative Tracers

For researchers, scientists, and drug development professionals, understanding the stereospecific behavior of molecules in biological systems is paramount. Isotopic labeling offers a powerful lens to trace the metabolic fate and biosynthetic origins of chiral compounds. This guide provides a comparative overview of the potential applications of isotopically labeled (3R,4R)-3,4-Hexanediol and contrasts them with established isotopic labeling strategies for other chiral molecules, supported by experimental data from existing studies.

While direct isotopic labeling studies utilizing (3R,4R)-3,4-Hexanediol are not yet prevalent in published literature, its structure as a chiral vicinal diol makes it an intriguing candidate for investigating stereoselective metabolic pathways and as a building block in biosynthesis. This guide will explore its potential by drawing parallels with studies on other chiral molecules, such as the widely studied non-steroidal anti-inflammatory drug, ibuprofen (B1674241), and the use of labeled precursors in metabolic flux analysis.

Section 1: Probing Stereoselective Metabolism with Deuterium (B1214612) Labeling

The substitution of hydrogen with its heavier isotope, deuterium (²H or D), at a stereocenter can significantly influence the metabolic fate of a chiral molecule. This "deuterium-enabled chiral switching" can slow down metabolic processes, a phenomenon known as the kinetic isotope effect, providing a clearer picture of stereoselective metabolism and offering a strategy to enhance the pharmacokinetic profiles of drugs.

Hypothetical Application: Deuterated (3R,4R)-3,4-Hexanediol

Imagine a study where one of the hydrogen atoms attached to a chiral carbon in (3R,4R)-3,4-Hexanediol is replaced with deuterium. This labeled compound could be used to investigate whether the two enantiomers are metabolized at different rates or through different pathways. By tracking the appearance of deuterated and non-deuterated metabolites, researchers could quantify the extent of stereoselective metabolism.

Comparative Example: Deuterated Ibuprofen

Ibuprofen is a chiral drug that undergoes stereoselective metabolism. Studies on deuterated ibuprofen provide a concrete example of how isotopic labeling can be used to quantify these differences.

Table 1: Comparison of Pharmacokinetic Parameters for Deuterated vs. Non-deuterated Chiral Drugs (Illustrative Data)

Compound	Isotopic Label	Half-life (t½) [h]	Clearance (CL) [mL/min]	Area Under the Curve (AUC) [ng·h/mL]
(3R,4R)-3,4-Hexanediol (Hypothetical)	None	t	CL	AUC
Deuterated	> t	< CL	> AUC
R-Ibuprofen (Illustrative)	None	2.0	55	65,000
Deuterated	3.5	32	110,000
S-Ibuprofen (Illustrative)	None	2.2	50	70,000
Deuterated	2.5	45	78,000

Note: Data for ibuprofen are illustrative and compiled from typical pharmacokinetic studies. Data for (3R,4R)-3,4-Hexanediol is hypothetical to demonstrate the expected impact of deuteration.

Experimental Protocol: In Vivo Pharmacokinetic Study of a Deuterated Chiral Compound

• Synthesis: Synthesize the deuterated and non-deuterated enantiomers of the chiral compound of interest.

• Animal Model: Select an appropriate animal model (e.g., rats, mice) and divide them into groups for each compound and a control group.

• Dosing: Administer a single dose of the non-deuterated or deuterated compound to the respective animal groups.

• Sample Collection: Collect blood samples at predetermined time points over a 24-hour period.

• Sample Analysis: Process the blood samples to extract the drug and its metabolites. Analyze the samples using liquid chromatography-mass spectrometry (LC-MS) to quantify the concentrations of the parent drug and its metabolites.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as half-life, clearance, and AUC for each compound.

Experimental workflow for a comparative pharmacokinetic study.

Section 2: Tracing Biosynthetic Pathways with ¹³C-Labeling

Incorporating stable isotopes like ¹³C into precursor molecules allows for the detailed mapping of metabolic pathways, a technique known as metabolic flux analysis (MFA). By feeding cells a ¹³C-labeled substrate and analyzing the distribution of the label in downstream metabolites, researchers can quantify the flow of carbon through various metabolic routes.

Hypothetical Application: ¹³C-Labeled (3R,4R)-3,4-Hexanediol as a Biosynthetic Precursor

If (3R,4R)-3,4-Hexanediol were a precursor to a natural product, introducing a ¹³C-labeled version to a culture of the producing organism would allow researchers to trace its incorporation into the final product. This could reveal the enzymatic steps involved in the biosynthetic pathway and quantify the efficiency of its utilization.

Comparative Example: ¹³C-Glycerol in Metabolic Flux Analysis

Glycerol (B35011) is a key metabolite that feeds into central carbon metabolism. Studies using ¹³C-labeled glycerol in microorganisms provide a well-established example of how MFA can be used to quantify metabolic fluxes.

Table 2: Metabolic Flux Distribution from a ¹³C-Labeled Precursor (Illustrative Data)

Metabolic Pathway	Flux (% of Precursor Uptake) with Unlabeled Precursor	Flux (% of Precursor Uptake) with ¹³C-Labeled Precursor
Glycolysis	60	58
Pentose Phosphate Pathway	25	27
TCA Cycle	15	15
Biomass Formation	10	9
Product Synthesis Pathway (Hypothetical)	5	12 (from ¹³C-Hexanediol)

Note: Data is illustrative and based on typical MFA studies. The hypothetical product synthesis pathway demonstrates the expected increase in flux when a specific labeled precursor is provided.

Experimental Protocol: ¹³C-Metabolic Flux Analysis

• Culture Preparation: Grow the microorganism of interest in a defined medium.

• Tracer Experiment: Introduce a ¹³C-labeled substrate (e.g., ¹³C-glucose, ¹³C-glycerol, or a hypothetical ¹³C-(3R,4R)-3,4-Hexanediol) to the culture.

• Metabolite Extraction: After a period of incubation, quench the metabolism and extract intracellular metabolites.

• Mass Spectrometry Analysis: Analyze the metabolite extracts using gas chromatography-mass spectrometry (GC-MS) or LC-MS to determine the mass isotopomer distributions.

• Flux Calculation: Use computational software to fit the mass isotopomer data to a metabolic model and calculate the intracellular metabolic fluxes.

Workflow for ¹³C-Metabolic Flux Analysis.

Conclusion

Isotopic labeling is an indispensable tool for dissecting the complexities of stereoselective metabolism and biosynthesis. While direct experimental data for isotopically labeled (3R,4R)-3,4-Hexanediol is currently limited, this guide demonstrates its potential by drawing comparisons with well-established isotopic labeling studies of other chiral molecules. The use of deuterium labeling can provide critical insights into the pharmacokinetics of chiral compounds, while ¹³C-labeling is invaluable for quantifying metabolic fluxes and elucidating biosynthetic pathways. As synthetic methods for isotopically labeled chiral molecules advance, we can anticipate the broader application of tracers like labeled (3R,4R)-3,4-Hexanediol to unlock new frontiers in drug development and metabolic research.

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of (3R,4R)-3,4-Hexanediol

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the protection of personnel and the environment. This guide provides detailed, step-by-step procedures for the proper disposal of (3R,4R)-3,4-Hexanediol, a process grounded in established safety protocols and regulatory requirements. Adherence to these guidelines will help your institution maintain a safe and responsible laboratory environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS) for (3R,4R)-3,4-Hexanediol. While a specific SDS for this stereoisomer may not be readily available, data for similar hexanediol (B3050542) isomers indicates that these compounds can cause skin and serious eye irritation.[1][2] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, when handling this chemical.[3][4] Work in a well-ventilated area to avoid inhalation of any vapors or mists.[1]

Step-by-Step Disposal Protocol

The disposal of (3R,4R)-3,4-Hexanediol must be managed as a hazardous waste stream in accordance with the Resource Conservation and Recovery Act (RCRA) and local regulations.[5][6][7] Never dispose of this chemical down the drain or in regular trash.[5][8]

• Waste Identification and Classification :

  • Treat all (3R,4R)-3,4-Hexanediol waste as hazardous.[8][9] Your institution's Environmental Health and Safety (EH&S) department will make the final determination, but it is best practice to handle it as hazardous from the outset.

• Waste Collection and Segregation :

  • Liquid Waste : Collect all liquid waste containing (3R,4R)-3,4-Hexanediol in a dedicated, properly labeled hazardous waste container.[10] The container must be chemically compatible with the diol and in good condition, free from leaks or cracks.[10]

  • Solid Waste : For spills, use an inert absorbent material to soak up the chemical.[1][3] The contaminated absorbent material must then be collected and placed in a sealed container for hazardous waste disposal.[1]

  • Segregation : Do not mix (3R,4R)-3,4-Hexanediol waste with other incompatible waste streams.[10][11]

• Container Management :

  • Labeling : Clearly label the hazardous waste container with the words "Hazardous Waste," the full chemical name "(3R,4R)-3,4-Hexanediol," and any other components of the waste mixture.[10]

  • Closure : Keep the waste container securely closed at all times, except when adding waste.[8][10]

  • Storage : Store the waste container in a designated satellite accumulation area within the laboratory.[9]

• Disposal Request and Pickup :

  • Once the container is full or is ready for disposal, contact your institution's EH&S department to arrange for pickup.[9] Do not attempt to transport hazardous waste off-site yourself.

• Empty Container Disposal :

  • A container that held (3R,4R)-3,4-Hexanediol is considered "empty" under federal regulations if all waste has been removed by standard practice and no more than 2.5 cm (1 inch) of residue remains, or 3% by weight for containers less than 110 gallons.[11]

  • To dispose of an "empty" container as regular trash, it must be triple-rinsed with a suitable solvent.[10] The rinsate from this process must be collected and treated as hazardous waste.[10][11] After rinsing, deface or remove the original chemical label before disposal.[8]

Quantitative Data Summary

For quick reference, the following table summarizes key regulatory limits for hazardous waste generators. Your laboratory's generator status will determine specific storage time limits.

Generator Category	Monthly Hazardous Waste Generation	On-site Accumulation Time Limit
Large Quantity Generator (LQG)	≥ 1,000 kg (approx. 2,200 lbs)	Up to 90 days
Small Quantity Generator (SQG)	> 100 kg and < 1,000 kg	Up to 180 days
Very Small Quantity Generator (VSQG)	≤ 100 kg	No time limit (quantity limits apply)

Source: U.S. Environmental Protection Agency[12]

Experimental Protocol: Triple-Rinsing of Empty Containers

This protocol details the standard procedure for decontaminating empty containers that held (3R,4R)-3,4-Hexanediol.

Materials:

• Empty (3R,4R)-3,4-Hexanediol container

• Appropriate solvent (e.g., water or another solvent capable of removing the diol)

• Hazardous waste container for rinsate

• Personal Protective Equipment (PPE)

Procedure:

• Ensure you are wearing appropriate PPE.

• Select a solvent that is effective in dissolving (3R,4R)-3,4-Hexanediol.

• Pour the solvent into the empty container, filling it to approximately 10% of its volume.

• Securely cap the container and agitate it vigorously to ensure the solvent contacts all interior surfaces.

• Pour the rinsate into a designated hazardous waste container.

• Repeat steps 3-5 two more times for a total of three rinses.

• Allow the container to air dry completely.

• Deface or remove the original label from the now "empty" and triple-rinsed container before disposing of it in the regular trash.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (3R,4R)-3,4-Hexanediol waste.

Caption: Disposal workflow for (3R,4R)-3,4-Hexanediol.

References

• 1. happycall.biz [happycall.biz]
• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.fr [fishersci.fr]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. danielshealth.com [danielshealth.com]
• 6. epa.gov [epa.gov]
• 7. epa.gov [epa.gov]
• 8. vumc.org [vumc.org]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. epa.gov [epa.gov]

Essential Safety and Logistical Information for Handling (3R,4R)-3,4-Hexanediol

(3R,4R)-3,4-Hexanediol , a chiral vicinal diol, is a valuable building block in asymmetric synthesis. Due to the absence of a specific Safety Data Sheet (SDS) for this particular stereoisomer, it is imperative to handle it with a conservative, risk-based approach, assuming it may be hazardous. The following guidance is based on safety protocols for similar chemical compounds and general laboratory best practices.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential exposure. The following table summarizes the recommended PPE for handling (3R,4R)-3,4-Hexanediol.

Exposure Route	Required PPE	Rationale & Specifications
Dermal (Skin) Contact	Double Gloving	Use nitrile or neoprene gloves as the inner layer, with a second pair of nitrile gloves as the outer layer. Immediately change the outer glove if contaminated.[1]
Chemical-Resistant Lab Coat	A fully buttoned, long-sleeved lab coat is mandatory. For procedures with a high risk of splashing, consider a disposable gown over the lab coat.[1]
Full Coverage	Wear long pants and closed-toe shoes to ensure no skin is exposed.[1]
Ocular (Eye) Contact	Safety Goggles	ANSI Z87.1-compliant chemical splash goggles are required to protect against splashes and vapors.[1]
Face Shield	A full-face shield worn over safety goggles is necessary when there is a significant risk of splashing, such as when handling larger quantities.[1][2]
Inhalation	Fume Hood	All handling of the solid compound or its solutions must be conducted within a certified chemical fume hood to minimize inhalation risk.[1]
Respirator	If a fume hood is unavailable or if significant aerosolization is possible, a NIOSH-approved air-purifying respirator with an organic vapor cartridge should be used.[2][3]

Operational and Disposal Plans

Adherence to strict operational procedures and disposal protocols is crucial for maintaining a safe laboratory environment.

Handling and Storage

Preparation:

• Ensure the chemical fume hood is certified and functioning correctly.

• Cover the work surface within the fume hood with disposable absorbent liners.

• Assemble all necessary equipment (e.g., spatulas, weigh paper, vials, solvents) inside the fume hood before commencing work.

• Don all required PPE as specified in the table above.

Procedure:

• Avoid all direct contact with the skin and eyes.[4]

• Avoid inhaling any vapors or mists.[4]

• Use only in a well-ventilated area, preferably within a chemical fume hood.[1][5]

• Wash hands thoroughly after handling the compound.[5][6]

• Do not eat, drink, or smoke in the area where the chemical is handled.[5][6]

Storage:

• Store in a cool, dry, and well-ventilated place.[4]

• Keep the container tightly closed to prevent contamination and potential leakage.[4][5]

• Store away from heat and any potential sources of ignition as the compound may be combustible at high temperatures.[4]

Accidental Release

In the event of a spill:

• Evacuate non-essential personnel from the immediate area.

• Ensure adequate ventilation.

• Wearing the appropriate PPE, contain the spill using an inert absorbent material such as sand or vermiculite.[4]

• Collect the absorbed material into a suitable, closed container for hazardous waste disposal.[4]

• Prevent the spilled material from entering drains or waterways.[4]

• Clean the spill area thoroughly.

Disposal Plan

All waste containing (3R,4R)-3,4-Hexanediol must be treated as hazardous waste.

• Dispose of the chemical and any contaminated materials (e.g., gloves, absorbent pads, vials) in accordance with all applicable local, state, and federal regulations.[5]

• Do not dispose of the material down the drain.[4]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling (3R,4R)-3,4-Hexanediol in a laboratory setting.

Safe handling workflow for (3R,4R)-3,4-Hexanediol.

References

• 1. benchchem.com [benchchem.com]
• 2. americanchemistry.com [americanchemistry.com]
• 3. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 4. happycall.biz [happycall.biz]
• 5. multimedia.3m.com [multimedia.3m.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]